2-bromobenzenesulfonic Acid

• CAS: 576-92-1

Core Science & Biosynthesis

Introduction: A Versatile Ortho-Substituted Aromatic Intermediate

An In-depth Technical Guide to the Chemical Properties and Applications of 2-Bromobenzenesulfonic Acid

2-Bromobenzenesulfonic acid (2-BrBSA) is a significant organosulfur compound featuring a benzene ring substituted at the ortho positions with a bromine atom and a sulfonic acid group.[1] This unique structural arrangement imparts a combination of strong acidity and halogen reactivity, establishing 2-BrBSA as a versatile and valuable intermediate in various industrial and research settings.[1] Its primary utility is found in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and specialized dyes.[1][2] This guide, intended for chemists, researchers, and drug development professionals, provides a comprehensive overview of its core chemical properties, synthesis principles, reactivity, and practical applications, grounded in established scientific principles.

Part 1: Molecular Structure and Physicochemical Properties

The chemical identity of 2-Bromobenzenesulfonic acid is defined by its molecular structure, which dictates its physical and reactive characteristics.

Molecular Identity

• IUPAC Name: 2-bromobenzenesulfonic acid[3]

• CAS Number: 576-92-1[1][2][3][4]

• Molecular Formula: C₆H₅BrO₃S[2][3][4]

• Synonyms: o-Bromobenzenesulfonic acid, Bromobenzene-2-sulfonic acid[4]

Caption: Molecular structure of 2-bromobenzenesulfonic acid.

Physicochemical Data Summary

The key physical and chemical properties of 2-BrBSA are summarized below. These data are critical for designing experiments, developing formulations, and ensuring safe handling.

Property	Value	Source(s)
Molecular Weight	237.07 g/mol	[2][3][4][5]
Appearance	White to off-white solid/powder	[1][2]
Solubility	Highly soluble in water and polar organic solvents	[1][2]
Density	1.846 g/cm³	[2]
pKa (Predicted)	-1.11 ± 0.15	[2]
Physical State	Solid	[1]

Part 2: Synthesis Principles and Methodologies

The synthesis of 2-bromobenzenesulfonic acid relies on the principles of electrophilic aromatic substitution. The relative positioning of the bromo and sulfonic acid groups is controlled by the order of the substitution reactions, a concept rooted in the directing effects of the substituents.

Synthetic Strategy: The Role of Directing Groups

The formation of the ortho-isomer is a nuanced process. A direct, high-yield synthesis is challenging due to the electronic properties of the substituents.

• Sulfonation of Bromobenzene: Bromine is an ortho, para-director. Therefore, the sulfonation of bromobenzene with fuming sulfuric acid (H₂SO₄ + SO₃) will yield a mixture of ortho- and para-bromobenzenesulfonic acid. The para isomer is typically the major product due to reduced steric hindrance.[6]

• Bromination of Benzenesulfonic Acid: The sulfonic acid group is a meta-director and is strongly deactivating.[6] Bromination of benzenesulfonic acid will therefore predominantly yield meta-bromobenzenesulfonic acid.[6]

Achieving a high yield of the ortho isomer often requires specialized strategies, such as using a starting material with a directing group that can later be converted into a sulfonic acid, or through methods like the diazotization of 2-aminobenzenesulfonic acid followed by a Sandmeyer-type reaction.

Caption: General synthetic pathways for bromobenzenesulfonic acids.

Part 3: Chemical Reactivity and Key Transformations

The reactivity of 2-BrBSA is dominated by its two functional groups: the highly acidic sulfonic acid moiety and the reactive bromine atom on the aromatic ring.

Reactions of the Sulfonic Acid Group

• Acidity and Catalysis: As a strong acid, 2-BrBSA is an effective acid catalyst in various organic reactions, such as esterifications and condensations. Its ability to lower the activation energy of reactions makes it a valuable tool in synthesis.[2]

• Conversion to Sulfonyl Chlorides: The sulfonic acid can be converted to the corresponding 2-bromobenzenesulfonyl chloride using reagents like thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This sulfonyl chloride is a crucial intermediate for synthesizing sulfonamides and sulfonate esters.[7]

• Desulfonation: The sulfonation of aromatic rings is a reversible process.[8] Heating 2-BrBSA in the presence of dilute acid can lead to protodesulfonation, removing the -SO₃H group and yielding bromobenzene.[8]

Reactions Involving the Bromine Atom

• Palladium-Catalyzed Cross-Coupling: The bromine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira reactions). This functionality is a cornerstone of modern drug development, allowing for the precise construction of complex carbon-carbon and carbon-heteroatom bonds. Derivatives of 2-BrBSA are used in intramolecular direct arylation and Heck reactions to synthesize complex heterocyclic structures.[7]

• Nucleophilic Aromatic Substitution (SNA_r): While aryl halides are generally unreactive towards nucleophiles, substitution can occur under harsh conditions or if the ring is further activated by strongly electron-withdrawing groups.

Caption: Key reactivity pathways for 2-bromobenzenesulfonic acid.

Part 4: Applications in Drug Development and Industry

2-Bromobenzenesulfonic acid is not typically an active pharmaceutical ingredient (API) itself but serves as a critical building block in the synthesis of APIs and other high-value chemicals.

• Pharmaceutical Synthesis: It is a key intermediate for creating more complex molecules.[2] Its derivatives can be incorporated into drug candidates to modulate properties like solubility, binding affinity, and metabolic stability. For example, related benzenesulfonyl compounds are used to prepare anthelmintic agents for combating parasitic diseases.[9]

• Agrochemicals: The compound plays a role in the development of modern pesticides and herbicides, where the bromo- and sulfonyl- functionalities can be tailored to target specific biological pathways in pests.[2]

• Dye Manufacturing: In the dye industry, the sulfonic acid group provides water solubility, a critical feature for application, while the aromatic structure serves as the core chromophore.[2]

Part 5: Experimental Protocols and Safe Handling

Given its corrosive nature, strict adherence to safety protocols is essential when handling 2-bromobenzenesulfonic acid.

Laboratory Safety and Handling Protocol

Trustworthiness: This protocol is a synthesis of standard laboratory safety practices and information derived from safety data sheets for brominated sulfonic acids. It is designed to be a self-validating system by prioritizing hazard mitigation at each step.

• Risk Assessment: Before handling, conduct a thorough risk assessment. 2-BrBSA is corrosive and can cause irritation to the skin, eyes, and respiratory system.[2]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before use.[4]

  • Respiratory Protection: Handle in a well-ventilated chemical fume hood to avoid inhalation of dust or aerosols.[4] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges may be necessary for larger quantities.

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[4] Keep away from incompatible materials such as strong oxidizing agents.

• Spill & Waste Management:

  • Spills: For small spills, carefully sweep up the solid material, avoiding dust generation. Place in a suitable, labeled container for disposal.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not allow the product to enter drains.[4]

• First Aid Measures:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present. Seek immediate medical attention.[4]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water.[4]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[10]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[4][10]

Part 6: Spectroscopic and Analytical Characterization

The identity and purity of 2-bromobenzenesulfonic acid can be confirmed using standard analytical techniques. The following are the expected spectral characteristics.

• Mass Spectrometry (MS): The most telling feature in the mass spectrum would be the isotopic pattern of bromine. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, the molecular ion (M) and any fragments containing a bromine atom will appear as a pair of peaks (M and M+2) of nearly equal intensity.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The aromatic region would show a complex multiplet pattern for the four protons on the substituted ring. The electron-withdrawing effects of both the -SO₃H and -Br groups would shift these protons downfield compared to benzene.

  • ¹³C NMR: Six distinct signals would be expected in the aromatic region (approx. 120-145 ppm). The carbons directly attached to the bromine and sulfonic acid groups (C-Br and C-SO₃H) would be identifiable by their chemical shifts and potentially reduced intensity.

• Infrared (IR) Spectroscopy:

  • A broad absorption band around 3000 cm⁻¹ due to the O-H stretch of the sulfonic acid group.

  • Strong, characteristic absorption bands for the S=O asymmetric and symmetric stretches, typically found around 1350 cm⁻¹ and 1170 cm⁻¹, respectively.

  • A peak corresponding to the C-Br stretch, usually in the 700-500 cm⁻¹ region.

Conclusion

2-Bromobenzenesulfonic acid is a foundational chemical intermediate whose value lies in the dual reactivity of its sulfonic acid and bromine functional groups. Its strong acidity makes it an effective catalyst, while the bromine atom opens a gateway to a vast array of carbon-carbon and carbon-heteroatom bond-forming reactions, particularly through modern palladium-catalyzed cross-coupling chemistry. For professionals in drug discovery and materials science, a thorough understanding of its properties, synthesis, and reactivity is crucial for leveraging its full potential in the creation of novel and complex molecular architectures.

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2-bromobenzenesulfonic acid CAS number 576-92-1

An In-Depth Technical Guide to 2-Bromobenzenesulfonic Acid (CAS 576-92-1)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-bromobenzenesulfonic acid, a versatile reagent with significant applications in chemical synthesis, particularly within the pharmaceutical and materials science sectors. This document is intended for researchers, chemists, and professionals in drug development, offering insights into its synthesis, reactivity, and practical applications, grounded in established chemical principles.

Executive Summary

2-Bromobenzenesulfonic acid is an organobromine compound characterized by a sulfonic acid group and a bromine atom at the ortho-position of a benzene ring.[1] This unique substitution pattern imparts strong acidity and specific reactivity, making it a valuable intermediate.[1] The sulfonic acid moiety enhances water solubility, while the bromine atom serves as a versatile handle for a variety of chemical transformations, including cross-coupling reactions and nucleophilic substitutions. This guide will detail its physicochemical properties, common synthetic routes, key reactive characteristics, and established applications, providing a foundational understanding for its effective utilization in a laboratory setting.

Physicochemical and Structural Properties

Understanding the fundamental properties of 2-bromobenzenesulfonic acid is critical for its handling, storage, and application in chemical reactions. The compound is typically a white to off-white solid, and its high polarity, conferred by the sulfonic acid group, renders it highly soluble in water and other polar solvents.[1][2]

Property	Value	Source
CAS Number	576-92-1	[1][2][3]
Molecular Formula	C₆H₅BrO₃S	[2][3]
Molecular Weight	237.07 g/mol	[3][4]
Appearance	White to off-white solid	[2]
Solubility	Soluble in water and polar organic solvents	[1][2]
Acidity (pKa)	-1.11 ± 0.15 (Predicted)	[2]
SMILES	C1=CC=C(C(=C1)S(=O)(=O)O)Br	[3]
InChIKey	JUSXLWAFYVKNLT-UHFFFAOYSA-N	[3]

The strong electron-withdrawing nature of the sulfonic acid group and the moderate deactivating, yet ortho-, para-directing nature of the bromine atom influence the electron density of the aromatic ring, which is a key determinant of its reactivity in electrophilic aromatic substitution reactions.

Synthesis Methodologies

The synthesis of 2-bromobenzenesulfonic acid is typically achieved through a two-step process starting from benzene, which is a common and cost-effective starting material.[5] The strategic order of these steps is crucial for achieving the desired ortho-substitution pattern.

Synthetic Pathway Overview

The synthesis involves an initial bromination of benzene, followed by sulfonation of the resulting bromobenzene.[5][6] This sequence is dictated by the directing effects of the substituents. The bromine atom is an ortho-, para-director, meaning it directs incoming electrophiles to the positions adjacent and opposite to it on the benzene ring.[6]

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An In-depth Technical Guide to the Synthesis of 2-Bromobenzenesulfonic Acid from Bromobenzene

This guide provides a comprehensive overview of the synthesis of 2-bromobenzenesulfonic acid, a valuable intermediate in the pharmaceutical and fine chemical industries. We will delve into the underlying principles of the reaction, provide a detailed experimental protocol, and address critical safety and handling considerations. The synthesis is primarily achieved through the electrophilic aromatic sulfonation of bromobenzene, a classic reaction that yields a mixture of ortho and para isomers.

The Underlying Chemistry: Electrophilic Aromatic Sulfonation

The conversion of bromobenzene to bromobenzenesulfonic acid is a quintessential example of an electrophilic aromatic substitution (EAS) reaction. The stability of the benzene ring is disrupted by a potent electrophile, which then substitutes a hydrogen atom on the ring.

The Nature of the Electrophile

The sulfonating agent of choice is fuming sulfuric acid, also known as oleum. This is a solution of sulfur trioxide (SO₃) in concentrated sulfuric acid (H₂SO₄).[1][2] While sulfuric acid itself can be used, the reaction is often slow.[3] The true electrophile in this reaction is the highly reactive SO₃ molecule.[1][2][4] The sulfur atom in SO₃ is electron-deficient due to the strong electron-withdrawing effect of the three oxygen atoms, making it a powerful electrophile that readily attracts the π-electrons of the bromobenzene ring.[4]

The Role of the Bromo Substituent: An Ortho-, Para- Director

The pre-existing bromo group on the benzene ring plays a crucial role in determining the position of the incoming sulfonic acid group. Bromine is an electron-withdrawing group via induction but is also an ortho-, para- directing group due to the resonance effect of its lone pairs of electrons. These lone pairs can be delocalized into the aromatic ring, stabilizing the carbocation intermediate (the arenium ion) formed during the attack at the ortho and para positions.[5] Consequently, the sulfonation of bromobenzene yields a mixture of 2-bromobenzenesulfonic acid (the ortho product) and 4-bromobenzenesulfonic acid (the para product).[5][6]

Reaction Mechanism

The sulfonation process proceeds through a well-established multi-step mechanism:

• Electrophilic Attack: The π-electron system of the bromobenzene ring attacks the electrophilic sulfur atom of sulfur trioxide. This step is the rate-determining step of the reaction.[7]

• Formation of the Sigma Complex (Arenium Ion): The attack forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. The positive charge is delocalized across the ring, with resonance structures favoring ortho and para substitution.

• Deprotonation: A weak base in the reaction mixture, such as HSO₄⁻, removes a proton from the carbon atom bearing the new C-S bond. This step restores the aromaticity of the ring.[2][7]

• Protonation: The resulting sulfonate anion is protonated by the acidic medium to yield the final product, bromobenzenesulfonic acid.

It is noteworthy that sulfonation is a reversible process. The reaction can be reversed by heating the sulfonic acid in the presence of dilute aqueous acid, a process known as protodesulfonation.[4][8]

Caption: Mechanism of electrophilic aromatic sulfonation of bromobenzene.

Field-Proven Experimental Protocol

This protocol describes the laboratory-scale synthesis of bromobenzenesulfonic acid. It is imperative that this procedure is conducted within a certified fume hood while wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and a face shield.[9]

Materials and Equipment

• Reagents:

  • Bromobenzene (reagent grade)

  • Fuming Sulfuric Acid (Oleum, 20% free SO₃)

  • Crushed Ice

  • Deionized Water

• Equipment:

  • Three-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Thermometer

  • Reflux condenser with a drying tube (e.g., filled with calcium chloride)

  • Ice-salt bath

  • Large beaker

  • Büchner funnel and filter flask

  • Filter paper

Quantitative Reaction Parameters

Parameter	Value	Notes
Bromobenzene	0.10 mol (15.7 g, 10.5 mL)	Starting material
Fuming Sulfuric Acid (20%)	~40 mL	Molar excess to drive the reaction
Reaction Temperature	0-10°C	Critical for controlling exothermicity
Reaction Time	1 hour post-addition	Allows the reaction to proceed to completion
Expected Product	Mixture of 2- and 4-isomers	The para isomer is typically the major product

Step-by-Step Synthesis Workflow

• Reaction Setup: Assemble the three-neck flask with the magnetic stir bar, dropping funnel, thermometer, and reflux condenser. Place the entire apparatus in an ice-salt bath on top of the magnetic stirrer.

• Charging Reactants: Add 0.10 mol of bromobenzene to the flask. Slowly and carefully, charge the dropping funnel with ~40 mL of 20% fuming sulfuric acid.

• Sulfonation: Begin stirring the bromobenzene and allow it to cool to near 0°C. Start the dropwise addition of the fuming sulfuric acid from the dropping funnel. The rate of addition must be carefully controlled to maintain the internal reaction temperature between 0°C and 10°C.[10] This is a highly exothermic step.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1 hour.

• Work-up and Quenching: Prepare a large beaker containing approximately 250 g of crushed ice. Very slowly and with vigorous stirring, pour the reaction mixture onto the ice. This step is also highly exothermic and should be performed with extreme caution to avoid splashing.

• Product Isolation: The bromobenzenesulfonic acid isomers will precipitate as a white solid upon cooling. Allow the mixture to stand in an ice bath for 15-20 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Purification: Wash the crude product on the filter with small portions of ice-cold deionized water to remove any residual sulfuric acid. The product is a mixture of ortho and para isomers. Further purification and separation can be achieved through fractional crystallization of their salts (e.g., sodium or barium salts), a technique that leverages the differing solubilities of the isomeric salts. For many applications, the isomeric mixture can be used directly.

Caption: Experimental workflow for the synthesis of bromobenzenesulfonic acid.

Safety, Handling, and Trustworthiness

Scientific integrity demands a protocol that is not only effective but also inherently safe. The reagents used in this synthesis are hazardous and must be handled with the utmost care.

• Fuming Sulfuric Acid (Oleum): This substance is extremely corrosive and a powerful oxidizing agent. It can cause severe, deep tissue burns upon contact.[9] It reacts violently and exothermically with water. All handling must occur in a fume hood. In case of spills, neutralize with a suitable base like sodium bicarbonate.

• Bromobenzene: This compound is an irritant and is harmful if inhaled or ingested. Avoid contact with skin and eyes.

• Thermal Hazards: The sulfonation reaction and the subsequent quenching process are highly exothermic.[11] Failure to control the temperature can lead to a runaway reaction, potentially causing boiling and splashing of the corrosive mixture. Strict adherence to temperature control via an ice bath and slow addition rates is non-negotiable.

By understanding the hazards and implementing stringent controls, this protocol provides a trustworthy and reproducible method for the synthesis of 2-bromobenzenesulfonic acid.

References

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An In-depth Technical Guide to the Molecular Structure of 2-Bromobenzenesulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromobenzenesulfonic acid is an organosulfur compound with the chemical formula C₆H₅BrO₃S.[1][2] It is a derivative of benzenesulfonic acid where a bromine atom is substituted at the ortho (2-position) of the benzene ring.[3] This compound serves as a valuable intermediate in the synthesis of various organic molecules, including dyes, pharmaceuticals, and agrochemicals.[1][3] Its utility stems from the presence of two key functional groups: the highly acidic sulfonic acid group and the reactive bromine atom, which allow for a range of chemical transformations.[3] This guide provides a comprehensive overview of the molecular structure of 2-bromobenzenesulfonic acid, its synthesis, spectroscopic characterization, and safety considerations.

Molecular Structure and Properties

The molecular structure of 2-bromobenzenesulfonic acid is characterized by a benzene ring substituted with a sulfonic acid group (-SO₃H) and a bromine atom (-Br) at adjacent positions.

Key Structural Features:

• Aromatic Ring: The core of the molecule is a stable benzene ring, which imparts aromatic character.

• Sulfonic Acid Group: The -SO₃H group is a strong acid, making the compound highly soluble in water and polar solvents.[3]

• Bromine Atom: The presence of a bromine atom provides a site for various nucleophilic substitution and cross-coupling reactions, making it a versatile synthetic building block.

A summary of the key properties of 2-bromobenzenesulfonic acid is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₆H₅BrO₃S	[1][2]
Molecular Weight	237.07 g/mol	[2]
CAS Number	576-92-1	[2]
Appearance	White to off-white solid	[1]
Solubility	Soluble in water and organic solvents	[1][3]

Below is a diagram illustrating the molecular structure of 2-bromobenzenesulfonic acid.

Caption: Synthesis of 2-bromobenzenesulfonic acid from benzene.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic region (typically 7.0-8.5 ppm). The protons on the benzene ring are all chemically non-equivalent and will exhibit spin-spin coupling. The acidic proton of the sulfonic acid group may appear as a broad singlet at a downfield chemical shift, or it may exchange with residual water in the solvent, making it difficult to observe.

• ¹³C NMR: The carbon NMR spectrum will display six distinct signals for the six carbons of the benzene ring. The carbon attached to the bromine atom (ipso-carbon) is expected to be shielded compared to the other carbons, while the carbon attached to the sulfonic acid group will be deshielded.

Infrared (IR) Spectroscopy

The IR spectrum of 2-bromobenzenesulfonic acid would be characterized by the following key absorption bands:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)
O-H (in -SO₃H)	Stretching	3200-2500 (broad)
C-H (aromatic)	Stretching	3100-3000
C=C (aromatic)	Stretching	1600-1450
S=O (in -SO₃H)	Asymmetric & Symmetric Stretching	1250-1120 and 1080-1010
C-S	Stretching	~700
C-Br	Stretching	600-500

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak (M⁺) would be observed at m/z corresponding to the molecular weight of 2-bromobenzenesulfonic acid (237 g/mol for the most abundant isotopes). Due to the presence of bromine, a characteristic isotopic pattern with two peaks of nearly equal intensity (for ⁷⁹Br and ⁸¹Br) separated by 2 m/z units would be expected for the molecular ion and any bromine-containing fragments. Common fragmentation patterns for benzenesulfonic acids involve the loss of SO₂ (64 Da) or SO₃H (81 Da). [4]

Safety and Handling

2-Bromobenzenesulfonic acid is a corrosive substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. [1]Work should be conducted in a well-ventilated fume hood to avoid inhalation of any dust or vapors. In case of contact with skin or eyes, the affected area should be flushed immediately with copious amounts of water.

Applications in Research and Drug Development

The dual functionality of 2-bromobenzenesulfonic acid makes it a versatile reagent in organic synthesis. The sulfonic acid group can be converted to other functional groups, such as sulfonyl chlorides or sulfonamides, which are important pharmacophores in many drug molecules. The bromine atom can participate in various carbon-carbon bond-forming reactions, such as Suzuki and Heck couplings, allowing for the construction of more complex molecular architectures. Its role as a building block in the synthesis of pharmaceuticals highlights its importance in drug discovery and development. [1]

Conclusion

References

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• Homework.Study.com. Show the equations for preparing p-bromobenzenesulfonic acid and m-bromobenzenesulfonic acid. [Link]

• PubChem. 2-bromobenzenesulfonic Acid. [Link]

• Sci-Hub. Sulfonation and Isomerization of some Halogenobenzenesulfonic Acids. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• YouTube. How to make BROMOBENZENE. [Link]

• Chemistry LibreTexts. 14.12: Coupling Constants Identify Coupled Protons. [Link]

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physical properties of 2-bromobenzenesulfonic acid

The following technical guide is structured to provide an exhaustive analysis of 2-bromobenzenesulfonic acid, prioritizing experimental rigor, physical characterization, and application utility in pharmaceutical synthesis.

Chemical Identity, Physical Characterization, and Synthetic Utility in Drug Development

Executive Summary

2-Bromobenzenesulfonic acid (CAS 576-92-1) represents a critical ortho-substituted arene scaffold in medicinal chemistry.[1] Unlike its para-substituted isomer, the ortho-positioning of the bromine atom induces specific steric and electronic effects—specifically the "ortho-effect"—which alters the reactivity of the sulfonic acid group and the lipophilicity of derived sulfonamides. This guide details the physicochemical profile of the compound, establishes a validated synthesis protocol via the Sandmeyer route, and outlines its role as a precursor in the generation of bioactive sulfonyl pharmacophores.

Chemical Identity & Structural Analysis

The compound consists of a benzene core substituted at the C1 position with a sulfonic acid moiety and at the C2 position with a bromine atom.[1] The proximity of these two bulky groups creates a twisted conformation, disrupting planarity and enhancing solubility in polar media compared to non-polar analogs.

Parameter	Technical Specification
IUPAC Name	2-Bromobenzenesulfonic acid
Common Synonyms	o-Bromobenzenesulfonic acid; 2-Bromo-benzenesulfonic acid
CAS Registry Number	576-92-1
Molecular Formula	C₆H₅BrO₃S
Molecular Weight	237.07 g/mol
SMILES	c1ccc(c(c1)S(=O)(=O)O)Br
InChI Key	JUSXLWAFYVKNLT-UHFFFAOYSA-N
Electronic Character	Electron-withdrawing (Inductive -I effect of Br and SO₃H)

Thermodynamic & Physical Properties

The physical behavior of 2-bromobenzenesulfonic acid is dominated by the strongly polar sulfonic acid group, which renders the free acid highly hygroscopic. In many commercial and laboratory contexts, it is handled as a hydrate or an alkali salt to ensure stoichiometric accuracy.

Table 1: Physicochemical Data Profile

Property	Value / Range	Context & Validation
Physical State	Crystalline Solid (Hygroscopic)	Often appears as an off-white deliquescent powder.
Melting Point	N/A (Free Acid)	The free acid is difficult to isolate anhydrously; often decomposes upon heating. Sodium salts typically melt >300°C.
Acidity (pKa)	-1.11 ± 0.15 (Predicted)	Superacidic range. Stronger than H₃PO₄; comparable to parent benzenesulfonic acid (pKa -2.8).
Solubility (Water)	High (>100 mg/mL)	Formation of hydration spheres around the sulfonate anion drives high aqueous solubility.
Solubility (Organic)	Moderate (EtOH, DMSO)	Soluble in polar protic/aprotic solvents; insoluble in non-polar alkanes (Hexane).
Density	1.846 g/cm³ (Predicted)	High density attributed to the heavy bromine atom.
Hygroscopicity	High	Requires storage in desiccated environments to prevent hydrolysis or dilution.

Technical Insight: The predicted pKa of -1.11 indicates that in physiological pH (7.4), the compound exists exclusively as the 2-bromobenzenesulfonate anion . This permanent ionization is critical for its use as a counter-ion in salt formation for basic drug substances.

Spectroscopic Identification

To validate the identity of 2-bromobenzenesulfonic acid, researchers should look for the following diagnostic signals.

• ¹H NMR (DMSO-d₆):

  • Expect an ABCD spin system characteristic of ortho-substitution.

  • δ 7.8–8.0 ppm: Doublet (dd) corresponding to the proton adjacent to the Sulfonic group (deshielded).

  • δ 7.6–7.7 ppm: Doublet (dd) corresponding to the proton adjacent to Bromine.

  • δ 7.3–7.5 ppm: Multiplets for the remaining two aromatic protons.

• MS (ESI-):

  • Major peak at m/z 234.9/236.9 (M-H)⁻ showing the characteristic 1:1 isotopic abundance ratio of Bromine (⁷⁹Br/⁸¹Br).

Synthesis Protocol: The Sandmeyer Route

Direct sulfonation of bromobenzene yields predominantly the para-isomer. Therefore, the most chemically rigorous route to the ortho-isomer is via the diazotization of 2-aminobenzenesulfonic acid (Orthanilic Acid).

Workflow Visualization

Figure 1: Validated synthetic pathway ensuring regiospecificity for the ortho-isomer.

Detailed Methodology

Reagents: 2-Aminobenzenesulfonic acid (Orthanilic acid), Sodium Nitrite (NaNO₂), Hydrochloric Acid (HCl), Copper(I) Bromide (CuBr).[2][3]

• Diazotization (The Cold Step):

  • Dissolve 0.1 mol of Orthanilic acid in dilute HCl.

  • Cool the solution to 0–5°C using an ice/salt bath. Critical: Temperature control prevents decomposition of the diazonium salt to phenol.

  • Dropwise add aqueous NaNO₂ (1.1 eq) while stirring.

  • Validation: The solution should remain clear; starch-iodide paper should turn blue (excess nitrite) initially, then stabilize.

• Substitution (The Sandmeyer Step):

  • Prepare a solution of CuBr (0.1 eq) in 48% HBr.

  • Slowly add the cold diazonium solution to the CuBr mixture.

  • Observation: Vigorous evolution of Nitrogen gas (N₂) confirms the displacement of the diazo group by bromine.

  • Heat the mixture to 60°C for 1 hour to ensure completion.

• Isolation:

  • Concentrate the solution under reduced pressure.

  • The product may crystallize as a hydrate. For high purity, convert to the sodium salt by neutralizing with NaOH and recrystallizing from ethanol/water.

Applications in Drug Development

For pharmaceutical scientists, 2-bromobenzenesulfonic acid is rarely the final API but serves as a versatile Scaffold Precursor .

Key Utility: The Sulfonamide Gateway

The primary utility lies in converting the acid to 2-bromobenzenesulfonyl chloride , a reactive electrophile used to synthesize sulfonamide-based drugs.

Mechanism:

• Activation: Reaction with Thionyl Chloride (SOCl₂) converts the -SO₃H group to -SO₂Cl.

• Coupling: The sulfonyl chloride reacts with amines (R-NH₂) to form sulfonamides.

• Diversification: The ortho-bromine atom remains available for further cross-coupling reactions (e.g., Suzuki-Miyaura), allowing for the construction of complex bi-aryl systems.

Drug Discovery Logic Flow

Figure 2: Strategic role of the 2-bromo scaffold in generating diverse chemical libraries.

Handling & Safety (MSDS Summary)

• Corrosivity: As a strong sulfonic acid, it causes severe skin burns and eye damage (Category 1B).

• Storage: Store in a tightly closed container. Hygroscopic nature requires dry atmosphere (Desiccator).

• Incompatibility: Reacts violently with strong bases and oxidizing agents.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 113282, 2-bromobenzenesulfonic Acid. Retrieved from [Link]

• LookChem. 2-Bromo-benzenesulfonic acid CAS 576-92-1 Properties and Safety. Retrieved from [Link]

• Molbase. 2-Bromobenzenesulfonic acid MSDS and Chemical Properties. Retrieved from [Link]

• Organic Syntheses. General Procedures for Sandmeyer Reactions and Sulfonyl Chlorides. (Contextual grounding for synthesis protocol). [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Solubility of 2-Bromobenzenesulfonic Acid

This guide provides a comprehensive technical overview of the solubility characteristics of 2-bromobenzenesulfonic acid, a key intermediate in the synthesis of various dyes, pharmaceuticals, and agrochemicals.[1] Understanding its solubility in both aqueous and organic media is paramount for optimizing reaction conditions, designing purification strategies, and formulating final products. This document is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this compound's behavior in solution.

Physicochemical Properties: The Foundation of Solubility

To understand the solubility of 2-bromobenzenesulfonic acid (CAS No: 576-92-1), one must first consider its molecular structure and inherent chemical properties.[1][2][3] The molecule consists of a benzene ring substituted with both a highly polar sulfonic acid group (-SO₃H) and a non-polar bromine atom at the ortho position.[1] This bifunctional nature dictates its solubility profile.

Key Molecular Characteristics:

• Molecular Formula: C₆H₅BrO₃S[2][3]

• Molecular Weight: 237.07 g/mol [2][3]

• Polarity: The molecule possesses both a highly polar, hydrophilic region (the sulfonic acid group) and a moderately non-polar, hydrophobic region (the brominated benzene ring).

Property	Value	Source
CAS Number	576-92-1	[1][2][3]
Molecular Formula	C₆H₅BrO₃S	[2][3]
Molecular Weight	237.07 g/mol	[2][3]
Predicted pKa	-1.11 ± 0.15	[2]
Physical State	Typically a solid, white to off-white	[1][2]

Solubility Profile: A Dichotomy of Behavior

The solubility of 2-bromobenzenesulfonic acid is a direct consequence of the interplay between its hydrophilic sulfonic acid moiety and its hydrophobic bromophenyl group.

2-Bromobenzenesulfonic acid is highly soluble in water.[1][2] This is primarily due to the sulfonic acid group, which can ionize and participate in strong ion-dipole interactions and hydrogen bonding with water molecules.[5] In an aqueous environment, the acid readily dissociates, forming the 2-bromobenzenesulfonate anion and a hydronium ion. This dissociation dramatically increases its affinity for the polar water solvent.

The pH of the aqueous medium can influence the equilibrium, but given the strong acidic nature of the sulfonic acid group, it will be predominantly in its ionized (sulfonate) form across a wide pH range.[5]

The solubility in organic solvents is more varied and depends on the solvent's polarity and its ability to interact with the different parts of the solute molecule.

• Polar Protic Solvents (e.g., Methanol, Ethanol): The compound is expected to be soluble in these solvents. The parent compound, benzenesulfonic acid, is freely soluble in ethanol.[4][5] The hydroxyl group of the alcohol can hydrogen bond with the sulfonic acid group, while its alkyl chain can interact with the benzene ring via van der Waals forces.

• Polar Aprotic Solvents (e.g., DMSO, Acetone): High solubility is also observed in polar aprotic solvents.[1] Dimethyl sulfoxide (DMSO) is an exceptionally strong organic solvent capable of dissolving a wide array of compounds, including those with polar functional groups.[6] Acetone is also a good solvent for benzenesulfonic acid, suggesting similar behavior for its bromo-derivative.[5]

• Non-Polar Solvents (e.g., Hexane, Toluene): Solubility is expected to be low in non-polar solvents. The principle of "like dissolves like" governs this behavior. The highly polar sulfonic acid group cannot form favorable interactions with non-polar solvent molecules. The energy required to break the solute-solute interactions is not compensated by the formation of weak solute-solvent interactions.[7] While the bromobenzene ring has some affinity for these solvents, it is insufficient to overcome the influence of the sulfonic acid group.

Summary of Qualitative Solubility:

Solvent Class	Example(s)	Expected Solubility	Primary Interaction Mechanism
Water	H₂O	High / Freely Soluble	Ion-dipole, Hydrogen Bonding[1][5]
Polar Protic	Methanol, Ethanol	Soluble	Hydrogen Bonding, Dipole-Dipole
Polar Aprotic	DMSO, Acetone	Soluble	Dipole-Dipole[1][5]
Non-Polar	Hexane, Toluene	Low / Insoluble	van der Waals (insufficient)

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a standardized and self-validating protocol is essential. The OECD Guideline 105, "Water Solubility," provides a robust framework, with the Shake-Flask Method being most suitable for substances like 2-bromobenzenesulfonic acid, which are expected to have solubilities above 10 mg/L.[8][9][10]

The Shake-Flask method is a globally accepted standard for determining the saturation solubility of a compound at a given temperature.[10] It is designed to allow the system to reach a thermodynamic equilibrium between the undissolved solute and the saturated solution, ensuring the measured concentration represents the true solubility limit.

• Preparation:

  • Ensure the 2-bromobenzenesulfonic acid test substance is of high purity. Impurities can significantly alter solubility.[11]

  • Use high-purity water (e.g., HPLC-grade or equivalent) or the desired organic solvent.

  • Select appropriate glassware (e.g., flasks with stoppers) and ensure they are scrupulously clean.

• Preliminary Test:

  • Conduct a preliminary test to determine the approximate solubility. This helps in planning the main test, specifically the amount of substance to use.[12]

  • Prepare a solution at a loading rate of approximately 1 g/L. Shake at a temperature slightly above the main test temperature (e.g., 30°C) for 24 hours, then allow it to equilibrate at the test temperature (e.g., 20°C) for another 24 hours without agitation.[12]

  • Visually inspect for undissolved particles. If none are present, the solubility is likely high, and a higher loading will be needed in the main test.

• Main Test (in Triplicate):

  • Add an excess amount of 2-bromobenzenesulfonic acid to several flasks containing a known volume of the solvent. "Excess" is critical to ensure a saturated solution is formed.

  • Seal the flasks and place them in a constant temperature shaker bath set to the desired test temperature (e.g., 20 ± 0.5 °C).[8]

  • Agitate the flasks for a sufficient duration to reach equilibrium. This is a critical step. Periodically take samples (e.g., at 24, 48, and 72 hours) and analyze the concentration. Equilibrium is reached when consecutive measurements are consistent (e.g., vary by <5%).

• Sample Preparation and Analysis:

  • Once equilibrium is established, stop agitation and allow the flasks to stand in the temperature bath for at least 24 hours to allow undissolved solid to settle.

  • Carefully withdraw an aliquot of the clear supernatant. To ensure no solid particulates are transferred, centrifugation or filtration through a syringe filter (compatible with the solvent) is required.[10]

  • Quantitatively dilute the sample to a concentration that falls within the calibrated range of the analytical instrument.

• Quantification:

  • The concentration of 2-bromobenzenesulfonic acid in the saturated solution must be determined using a validated analytical method.

  • High-Performance Liquid Chromatography (HPLC) with UV detection is a highly suitable technique due to the chromophore (the benzene ring) in the molecule.[9][10][13]

  • Ion Chromatography with conductivity detection is another excellent method, specifically designed for analyzing ionic species like sulfonates.[14][15]

  • A calibration curve must be generated using standards of known concentration to ensure accurate quantification.

The following diagram illustrates the key stages of the Shake-Flask solubility determination protocol.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

References

• Title: Solubility of Benzenesulfonic Acid Source: Solubility of Things URL: [Link]

• Title: 2 Bromobenzenesulfonic Acid at best price in Hyderabad by Coastal Drugs Source: IndiaMART URL: [Link]

• Title: Cas 576-92-1, 2-Bromo-benzenesulfonic acid Source: LookChem URL: [Link]

• Title: OECD 105 - Water Solubility Source: Phytosafe URL: [Link]

• Title: Benzenesulfonic Acid Source: DrugFuture URL: [Link]

• Title: 2-Bromobenzoic acid | C7H5BrO2 | CID 6940 Source: PubChem URL: [Link]

• Title: 2-bromobenzenesulfonic Acid | C6H5BrO3S | CID 113282 Source: PubChem URL: [Link]

• Title: Bromobenzene sulfonate | C6H4BrO3S- | CID 23001018 Source: PubChem URL: [Link]

• Title: HPLC Method for Analysis of Sulfonic acids on BIST A+ Column Source: SIELC Technologies URL: [Link]

• Title: MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD Source: Regulations.gov URL: [Link]

• Title: Determination of Sulfonic Acids and Alkylsulfates by Ion Chromatography in Water Source: PubMed URL: [Link]

• Title: How Do You Measure the Concentration of Sulphuric Acid? Source: Boqu Instrument URL: [Link]

• Title: Solubility testing in accordance with the OECD 105 Source: FILAB URL: [Link]

• Title: Sulphanilic Acid in Analytical Chemistry: Detection Methods and Applications Source: Medium URL: [Link]

• Title: ANALYTICAL METHODS Source: Agency for Toxic Substances and Disease Registry URL: [Link]

• Title: Dimethyl Sulfoxide (DMSO) Solubility Data Source: ResearchGate URL: [Link]

• Title: OECD 105 - Water Solubility Source: Situ Biosciences URL: [Link]

• Title: Report : Determination of Water Solubility Source: Regulations.gov URL: [Link]

• Title: 4.4 Solubility Source: Chemistry LibreTexts URL: [Link]

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An In-depth Technical Guide to the Electrophilic Aromatic Substitution of Bromobenzene

This guide provides a comprehensive technical overview of the electrophilic aromatic substitution (EAS) reactions of bromobenzene, tailored for researchers, scientists, and professionals in drug development. We will delve into the underlying principles governing the reactivity and regioselectivity of bromobenzene and provide practical insights into key experimental protocols.

Fundamental Principles: The Electrophilic Aromatic Substitution Mechanism

Electrophilic aromatic substitution is a cornerstone of organic synthesis, enabling the direct functionalization of aromatic rings. The reaction proceeds via a two-step mechanism:

• Electrophilic Attack: The aromatic π system acts as a nucleophile, attacking an electrophile (E⁺) to form a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[1][2] This initial step is typically the rate-determining step as it temporarily disrupts the aromaticity of the ring.[2][3]

• Deprotonation: A weak base removes a proton from the carbon atom bearing the electrophile, restoring the aromatic system and yielding the substituted product.[2][4]

Aromatic compounds like benzene are significantly less reactive towards electrophiles than alkenes because the substitution reaction must overcome the substantial aromatic stabilization energy (approximately 150 kJ/mol or 36 kcal/mol).[3][5] Consequently, powerful electrophiles, often generated with the aid of a catalyst, are required.[3][4][6]

The Role of the Bromine Substituent: A Duality of Effects

The presence of a substituent on the benzene ring profoundly influences both the rate of reaction (reactivity) and the position of the incoming electrophile (regioselectivity). Bromine, like other halogens, exhibits a dual nature, acting as both a deactivating group and an ortho-, para- director.[7][8][9]

Deactivating Nature: The Inductive Effect

Due to its high electronegativity, the bromine atom withdraws electron density from the benzene ring through the sigma bond.[9][10] This phenomenon, known as the inductive effect, reduces the nucleophilicity of the ring, making it less reactive towards electrophiles than benzene itself.[7][11] Consequently, electrophilic substitution reactions of bromobenzene are generally slower and may require more forcing conditions compared to those of benzene.[11]

Ortho-, Para- Directing Nature: The Resonance Effect

Conversely, the bromine atom possesses lone pairs of electrons that can be delocalized into the aromatic π system through resonance.[8][10] This electron-donating resonance effect increases the electron density at the ortho and para positions.

To understand the directing effect, we must examine the stability of the arenium ion intermediates formed during electrophilic attack at the ortho, meta, and para positions.

Caption: Logical workflow of regioselectivity in bromobenzene EAS.

For ortho and para attack, an additional resonance structure can be drawn where the positive charge of the arenium ion is delocalized onto the bromine atom.[9] This "halonium ion" contributor, despite placing a positive charge on an electronegative atom, provides significant additional stabilization to the intermediate.[9] In contrast, the arenium ion resulting from meta attack does not benefit from this extra resonance stabilization.[9] Consequently, the activation energies for ortho and para attack are lower than that for meta attack, leading to the preferential formation of ortho- and para- substituted products.[7]

Key Electrophilic Aromatic Substitution Reactions of Bromobenzene

The following sections detail the experimental conditions and mechanistic considerations for the most common EAS reactions performed on bromobenzene.

Halogenation

Further halogenation of bromobenzene introduces a second halogen atom onto the ring. The reaction requires a Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃), to polarize the halogen molecule and generate a more potent electrophile.[4][6][12]

Reaction: C₆H₅Br + Br₂ --(FeBr₃)--> C₆H₄Br₂ + HBr

Products: The major products are 1,4-dibromobenzene and 1,2-dibromobenzene, with the para isomer typically predominating due to reduced steric hindrance.

• To a solution of bromobenzene in a suitable inert solvent (e.g., carbon tetrachloride or dichloromethane), add a catalytic amount of iron filings or anhydrous iron(III) bromide.

• Slowly add a stoichiometric equivalent of bromine (Br₂), typically dissolved in the same solvent, to the reaction mixture at room temperature.

• Stir the mixture until the characteristic red-brown color of bromine disappears, indicating the completion of the reaction.

• Quench the reaction by adding water and a reducing agent (e.g., sodium bisulfite solution) to remove any excess bromine.

• Separate the organic layer, wash with water and brine, dry over an anhydrous salt (e.g., MgSO₄), and remove the solvent under reduced pressure.

• The resulting mixture of dibromobenzene isomers can be separated by techniques such as fractional crystallization or chromatography.

Nitration

Nitration introduces a nitro group (-NO₂) onto the aromatic ring. This is a critical reaction in the synthesis of many pharmaceuticals and explosives. The electrophile is the nitronium ion (NO₂⁺), which is generated in situ by reacting concentrated nitric acid with concentrated sulfuric acid.[13]

Reaction: C₆H₅Br + HNO₃ --(H₂SO₄)--> C₆H₄BrNO₂ + H₂O

Products: The primary products are 1-bromo-4-nitrobenzene and 1-bromo-2-nitrobenzene.

Reaction	Reagents	Typical Conditions	Major Products	Approximate Yield
Nitration	Conc. HNO₃, Conc. H₂SO₄	0-50 °C	1-bromo-4-nitrobenzene, 1-bromo-2-nitrobenzene	High

Caption: Workflow for the nitration of bromobenzene.

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO₃H) onto the ring. This reaction is typically carried out using fuming sulfuric acid (a solution of sulfur trioxide, SO₃, in concentrated sulfuric acid).[13][14] The electrophile is believed to be SO₃ or protonated SO₃.[14][15]

Reaction: C₆H₅Br + SO₃ --(H₂SO₄)--> C₆H₄BrSO₃H

Products: The major products are 4-bromobenzenesulfonic acid and 2-bromobenzenesulfonic acid.

An important characteristic of sulfonation is its reversibility.[13][14][16] Heating the sulfonic acid product in the presence of dilute aqueous acid can remove the sulfonic acid group, regenerating the starting aromatic compound.[13][14][16] This reversibility allows the sulfonic acid group to be used as a temporary blocking group to direct other substituents to a desired position.[14]

Friedel-Crafts Reactions

Discovered by Charles Friedel and James Crafts, these reactions form new carbon-carbon bonds, making them exceptionally valuable in organic synthesis.[17][18]

This reaction introduces an alkyl group to the aromatic ring using an alkyl halide and a Lewis acid catalyst (e.g., AlCl₃).[17][19]

Reaction: C₆H₅Br + R-Cl --(AlCl₃)--> C₆H₄BrR + HCl

However, Friedel-Crafts alkylation of bromobenzene is often problematic and inefficient due to several limitations:

• Deactivation: The deactivating nature of the bromine substituent makes the ring less nucleophilic and thus less reactive towards the carbocation electrophile.[19] Strongly deactivated rings generally do not undergo Friedel-Crafts reactions.[18][20]

• Carbocation Rearrangement: The intermediate carbocation can rearrange to a more stable carbocation, leading to a mixture of products with different alkyl structures.[17][18][19]

• Polyalkylation: The introduction of an electron-donating alkyl group activates the ring, making the product more reactive than the starting material. This often leads to the addition of multiple alkyl groups.[18][19]

This reaction introduces an acyl group (R-C=O) to the ring using an acyl halide or acid anhydride with a Lewis acid catalyst.[17] The electrophile is a resonance-stabilized acylium ion.[21][22]

Reaction: C₆H₅Br + R-CO-Cl --(AlCl₃)--> C₆H₄Br(CO)R + HCl

Friedel-Crafts acylation is generally a more reliable and synthetically useful reaction for bromobenzene than alkylation for two key reasons:

• No Rearrangements: The acylium ion is resonance-stabilized and does not undergo rearrangement.[17][18]

• No Polyacylation: The product, an acylbromobenzene, contains a deactivating acyl group, which makes the ring less reactive than the starting bromobenzene and prevents further acylation.[19][20]

Reaction	Reagents	Typical Conditions	Major Product	Approximate Yield	Reference
Friedel-Crafts Acylation	Acetyl chloride, AlCl₃	50 °C	4-Bromoacetophenone	~90%	[23]
Friedel-Crafts Acylation	Acetic anhydride, AlCl₃	Reflux in CH₂Cl₂	4-Bromoacetophenone	28.73% (unpurified)	[21]

• To a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, add anhydrous aluminum chloride (AlCl₃) and bromobenzene.[21][23]

• Slowly add acetyl chloride (or acetic anhydride) dropwise to the stirred mixture.[21][23] The reaction is exothermic and will evolve HCl gas, which should be trapped.

• After the addition is complete, heat the mixture to reflux for a specified period (e.g., 30 minutes) to drive the reaction to completion.[21]

• Cool the reaction mixture and carefully pour it onto crushed ice and concentrated HCl to decompose the aluminum chloride complex.[21][23]

• Extract the product into an organic solvent (e.g., dichloromethane or MTBE).[21][23]

• Wash the organic layer with water, a dilute base solution (e.g., 2% NaOH), and then water again.[23]

• Dry the organic layer over an anhydrous salt (e.g., potassium carbonate), filter, and remove the solvent by rotary evaporation.[23]

• The crude product can be purified by distillation under reduced pressure or recrystallization.[23]

Applications in Drug Development and Industry

Bromobenzene and its derivatives are vital intermediates in the pharmaceutical and agrochemical industries.[24][25][26] The bromine atom serves as a useful synthetic handle for subsequent transformations, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki and Heck reactions, which are instrumental in constructing complex molecular architectures found in many modern drugs.[24] For instance, phenylmagnesium bromide, a Grignard reagent derived from bromobenzene, is widely used in the synthesis of active pharmaceutical ingredients (APIs).[25]

Conclusion

The electrophilic aromatic substitution of bromobenzene is a nuanced yet predictable process governed by the interplay of inductive and resonance effects. While the bromine substituent deactivates the ring towards electrophilic attack, its ability to stabilize the arenium ion intermediate via resonance directs incoming electrophiles to the ortho and para positions. A thorough understanding of these principles is essential for designing efficient synthetic routes to a wide array of valuable brominated aromatic compounds, which are crucial building blocks in medicinal chemistry and materials science.

References

• Patsnap Eureka. (2024, September 29). Bromobenzene: Uses, Properties, and Industrial Significance.
• Khan Academy. (n.d.).
• Chemistry LibreTexts. (2022, September 24). 16.
• Taylor & Francis. (2020). Bromobenzene – Knowledge and References.
• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction.
• Chemistry LibreTexts. (2024, September 30). 16.
• Master Organic Chemistry. (2018, May 17). EAS Reactions (3)
• Master Organic Chemistry. (2018, April 18). Electrophilic Aromatic Substitutions (1)
• JoVE. (2025, May 22).
• Master Organic Chemistry. (2025, February 28). Electrophilic Aromatic Substitution: The Six Key Reactions.
• Master Organic Chemistry. (2018, January 29).
• The Organic Chemistry Tutor. (2018, May 6).
• StuDocu. (n.d.).
• National Institutes of Health. (n.d.). A Novel Synthesis of Bromobenzenes Using Molecular Bromine.
• Chemguide. (n.d.). The halogenation of benzene - electrophilic substitution.
• Leah4sci.com. (2016, April 7).
• Royal Society of Chemistry. (n.d.). Bromobenzene aliphatic nucleophilic substitution guided controllable and reproducible synthesis of high quality cesium lead bromide perovskite nanocrystals.
• Chemistry LibreTexts. (2023, January 22).
• Chemistry LibreTexts. (2023, January 22).
• Chemistry Steps. (n.d.).
• Chemistry LibreTexts. (2015, July 18). 15.
• University of Siegen. (n.d.).
• JoVE. (2025, May 22).
• The Organic Chemistry Tutor. (2018, May 6).
• Chemistry Steps. (n.d.).
• Precedence Research. (n.d.). Bromobenzene Market Size, Share & Growth Report 2032.
• The Organic Chemistry Tutor. (2018, May 8).
• Chad's Prep. (n.d.).
• Pearson. (n.d.).
• ResearchGate. (2015).
• JoVE. (2023, April 30).
• NC State University Libraries. (n.d.). 8.3 Electrophilic Aromatic Substitution Reactions: Bromination – Fundamentals of Organic Chemistry.
• Study.com. (n.d.). Show the equations for preparing p-bromobenzenesulfonic acid and m-bromobenzenesulfonic acid.
• GMI. (n.d.). Bromobenzene Market Size, Share & Trends Report, 2024-2032.
• OpenStax. (2023, September 20). 16.
• JoVE. (2023, April 30).
• The Organic Chemistry Tutor. (2018, May 7).
• Sunrise Group. (2025). Bromobenzene.

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The Dual Nature of Deactivation: A Technical Guide to Bromo and Sulfonic Acid Directing Effects

Executive Summary

In the architecture of small molecule drug discovery, the precise functionalization of the aromatic core is paramount. This guide analyzes the distinct and often contrasting directing effects of the Bromo (-Br) and Sulfonic Acid (-SO₃H) groups in Electrophilic Aromatic Substitution (EAS). While both are "deactivating" groups (reducing the nucleophilicity of the ring), their directing behaviors diverge radically due to the interplay between inductive (

) and resonance ( ) effects. This document provides a mechanistic deep-dive, quantitative comparisons via Hammett parameters, and validated protocols for leveraging these groups in synthesis.

Mechanistic Foundations: The Electronic Tug-of-War

To predict regioselectivity, one must analyze the stability of the arenium ion (sigma complex) intermediate. The behavior of -Br and -SO₃H is governed by the competition between Inductive withdrawal and Resonance donation.

The Halogen Anomaly: Bromo Group (-Br)

The bromo group presents a classic paradox in organic synthesis: it is deactivating yet ortho/para directing .

• Inductive Effect (-I): Bromine is electronegative (2.96 Pauling scale) compared to Carbon (2.55). It withdraws electron density through the

  -bond, destabilizing the carbocation intermediate and slowing the reaction rate relative to benzene.

• Resonance Effect (+R): Bromine possesses lone pair electrons in 4p orbitals. Despite the size mismatch with Carbon's 2p orbitals (poor overlap compared to Fluorine), there is sufficient overlap to donate electron density into the ring if the carbocation forms at the ortho or para positions.

The Result: The resonance stabilization of the positive charge at the ipso carbon (in ortho/para attack) outweighs the inductive destabilization specifically for orientation, even though the overall ring is deactivated.

The Electron Sink: Sulfonic Acid Group (-SO₃H)

The sulfonic acid group acts as a powerful electron sink, making it a strong deactivator and a meta director .

• Inductive Effect (-I): The sulfur atom is bonded to three highly electronegative oxygen atoms, creating a significant partial positive charge on the sulfur. This pulls density strongly from the ring.

• Resonance Effect (-R): The

  -system of the ring conjugates with the S=O bonds, further withdrawing density.

• Destabilization: Attack at the ortho or para positions places the positive charge adjacent to the electron-deficient sulfur, a highly unstable arrangement. Meta attack avoids this direct electrostatic repulsion.

Quantitative Analysis: Hammett Substituent Constants

The Hammett equation (

) quantifies these electronic effects. The values below confirm the theoretical mechanisms described above.

Table 1: Comparative Hammett Constants

Substituent			Electronic Interpretation
-H	0.00	0.00	Reference Standard
-Br	+0.39	+0.23	Positive values indicate electron withdrawal. Note that , reflecting the resonance donation (+R) mitigating the withdrawal at the para position.
-SO₃H	+0.60	+0.72	High positive values indicate strong deactivation. confirms the lack of resonance stabilization at the para position.

Data Interpretation: The Bromo group's lower

compared to mathematically proves the existence of the +R effect. Conversely, the Sulfonic Acid group shows increased deactivation at the para position.

Visualizing the Pathway

The following logic flow illustrates the decision matrix for an electrophile (

) approaching a substituted benzene ring.

Figure 1: Decision tree for Electrophilic Aromatic Substitution based on substituent electronic effects.

Applied Protocols and Methodologies

Protocol A: Regioselective Bromination of Activated Arenes

When brominating a ring that already contains a directing group, catalyst choice is critical.

• Context: Bromination of Acetanilide (moderately activated).

• Mechanism: The amide group is o/p directing. Steric bulk usually favors para.

• Reagents: Bromine (

  ), Glacial Acetic Acid.

Step-by-Step Methodology:

• Dissolution: Dissolve 0.05 mol of acetanilide in 20 mL of glacial acetic acid in a round-bottom flask.

• Addition: Prepare a solution of 0.055 mol

  in 5 mL acetic acid. Add this dropwise to the stirring substrate solution at room temperature. Note: Exothermic reaction.

• Quenching: Stir for 30 minutes. Pour the mixture into 200 mL of ice-cold water containing 1g of Sodium Bisulfite (

  ).

  • Why? Bisulfite reduces unreacted bromine (red/brown) to bromide (colorless), purifying the solid product.

• Isolation: Filter the white precipitate (p-bromoacetanilide). Recrystallize from ethanol.

Protocol B: Sulfonation as a Reversible Blocking Group

The -SO₃H group is unique because its formation is reversible (desulfonation). This allows it to "block" a highly reactive para position to force substitution at the ortho position, then be removed.

Workflow: Synthesis of Ortho-Chlorotoluene

• Blocking (Sulfonation): React Toluene with conc.

  at 100°C.

  • Result: p-Toluenesulfonic acid (Thermodynamic product).

• Substitution (Chlorination): Treat with

  and .

  • Directing: The methyl is o/p directing; the sulfonic acid is meta directing. Both direct to the position ortho to the methyl group.

  • Result: 2-chloro-4-toluenesulfonic acid.

• Deblocking (Desulfonation): Treat with superheated steam (dilute acid hydrolysis) at 150°C.

  • Mechanism: Ipso-protonation followed by loss of

    .

  • Final Product: o-Chlorotoluene.

Advanced Concept: Ipso-Substitution

In drug development, "Ipso-substitution" occurs when the directing group itself is replaced.

• Desulfonylative Bromination: Bromine can displace a sulfonic acid group if the ring is highly activated (e.g., phenols or anilines).

  • Reaction: Sulfanilic acid +

    / 2,4,6-Tribromoaniline.

  • Mechanism: The sulfonic acid group at the para position is displaced by the electrophilic bromine via an ipso-attack, releasing

    and . This is a critical side-reaction to monitor during scaling.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews.

  • [Link]

• LibreTexts Chemistry. (2020). Halogenation of Benzene - The Iodine and Bromine Anomaly.

  • [Link]

• MasterOrganicChemistry. (2018).

  • [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

  • [Link]

Technical Guide: Strategic Utilization of 2-Bromobenzenesulfonic Acid in Pharmaceutical Manufacturing

Executive Summary

2-Bromobenzenesulfonic acid (2-BBSA, CAS 576-92-1) represents a unique class of "ortho-functionalized" arylsulfonic acids. Unlike its para-isomer (brosylic acid), which is primarily used as a leaving group, 2-BBSA serves as a divergent manufacturing scaffold . Its value lies in the orthogonal reactivity of its two functional groups: the electrophilic potential of the ortho-bromine atom and the nucleophilic/acidic nature of the sulfonic acid moiety.

This guide details the technical protocols for leveraging 2-BBSA in the synthesis of sulfonamide pharmacophores and biaryl systems. It addresses the specific challenges of ortho-substitution—steric hindrance and electronic repulsion—and provides field-proven methodologies to overcome them.

Chemical Architecture & Reactivity Profile[1]

To use 2-BBSA effectively, one must understand the "Ortho Effect." The proximity of the bromine atom to the sulfonic acid group creates a sterically congested environment that dictates reaction kinetics.

Feature	Chemical Implication for Manufacturing
Ortho-Bromine	Provides a handle for Pd-catalyzed cross-coupling (Suzuki, Heck). Constraint: Slower oxidative addition compared to para-isomers due to steric bulk.
Sulfonic Acid	Strong acid ( ). Precursor to sulfonyl chlorides.[1] Constraint: Can poison metal catalysts if not protected or converted to sulfonamide first.
Solubility	High water solubility. Constraint: Requires specific workup protocols (e.g., salting out or conversion to lipophilic derivatives) for isolation.

Core Application: The Sulfonamide Nexus

The most prevalent use of 2-BBSA is the generation of o-bromo sulfonamides, a critical motif in GPCR ligands (e.g., 5-HT6 antagonists) and endothelin receptor antagonists.

Mechanism: Activation via Chlorination

Direct reaction of the acid with amines is inefficient. The standard protocol involves activation to 2-bromobenzenesulfonyl chloride (2-BBSC).

Critical Process Parameter (CPP): The reaction with thionyl chloride (

) requires catalytic Dimethylformamide (DMF). Without DMF, the formation of the Vilsmeier-Haack intermediate—which is the active chlorinating species—does not occur efficiently, leading to stalled reactions and high impurity profiles.

Validated Protocol: Synthesis of 2-Bromobenzenesulfonamides

Step 1: Chlorination

• Charge: 2-BBSA (1.0 eq) and Toluene (5 vol). Note: Toluene is preferred over DCM for higher reflux temperatures.

• Catalyst: Add DMF (0.05 eq).

• Reagent: Add Thionyl Chloride (1.5 eq) dropwise at 50°C. Caution: Gas evolution (

  , ).

• Reaction: Reflux (80-110°C) for 4-6 hours. Monitor by HPLC (quench aliquot with methanol).

• Workup: Distill off excess

  and Toluene. Re-dissolve residue in dry THF.

Step 2: Amidation

• Charge: Amine (1.1 eq) and Base (

  or , 2.5 eq) in THF.

• Addition: Add the 2-BBSC solution (from Step 1) at 0-5°C. Control: Exothermic reaction; maintain T < 10°C to prevent hydrolysis or bis-sulfonylation.

• Isolation: Aqueous quench followed by extraction.

Visualization: The Sulfonamide Workflow

Figure 1: Step-wise conversion of 2-BBSA to sulfonamide scaffolds. Note the critical hydrolysis risk path (red dashed line).

Advanced Application: Ortho-Directed Cross-Coupling

Once the sulfonamide is formed, the ortho-bromine serves as a handle for C-C bond formation, typically via Suzuki-Miyaura coupling. This is chemically challenging due to the "Ortho Effect."

The Steric Challenge

The bulky sulfonamide group at position 1 shields the bromine at position 2. This slows down the Oxidative Addition step of the catalytic cycle.

• Solution: Use electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) or Buchwald precatalysts. These ligands facilitate the oxidative addition despite the steric hindrance.

Validated Protocol: Suzuki Coupling of o-Bromo Sulfonamides

• System: 2-Bromobenzenesulfonamide derivative (1.0 eq) + Aryl Boronic Acid (1.2 eq).

• Solvent: 1,4-Dioxane/Water (4:1 ratio). Why? Water is essential for the activation of the boronic acid.

• Base:

  (3.0 eq). Why? Weaker bases like carbonate may stall with ortho-substituted substrates.

• Catalyst:

  (3 mol%) or /SPhos.

• Conditions: 90°C, inert atmosphere (

  ).

Visualization: Sterically Hindered Catalytic Cycle

Figure 2: The Suzuki-Miyaura cycle highlighting the Oxidative Addition step, which is kinetically impeded by the ortho-sulfonamide group.

Process Safety & Impurity Control (ICH M7)

In pharmaceutical manufacturing, the handling of sulfonic acids carries specific regulatory risks regarding Potentially Genotoxic Impurities (PGIs) .

Sulfonate Ester Formation

If 2-BBSA or its chloride derivative comes into contact with low molecular weight alcohols (Methanol, Ethanol, Isopropanol), it can form alkyl 2-bromobenzenesulfonates .

• Risk: Alkyl sulfonates are potent alkylating agents and known genotoxins.

• Control Strategy:

  • Solvent Exclusion: strictly avoid MeOH/EtOH during the reaction and workup of the sulfonyl chloride. Use THF, Toluene, or MeCN.

  • Quench Protocol: If an alcohol quench is necessary, ensure excess amine is present to consume the sulfonyl chloride preferentially, or use aqueous base to hydrolyze it back to the acid (salt), which is not genotoxic.

Corrosion Management

2-BBSA and its chloride release HBr and HCl upon degradation or reaction.

• Equipment: Glass-lined reactors (GLR) or Hastelloy (C-22) are required. Stainless steel (SS316) is susceptible to pitting corrosion from the combination of halides and acidic pH.

Troubleshooting Guide

Problem	Probable Cause	Corrective Action
Low Conversion to Chloride	Wet reagents/solvent.	Dry toluene azeotropically. Ensure DMF is fresh.
Solidification in Reactor	High melting point of intermediates.	Increase solvent volume (dilution) or switch to Chlorobenzene (higher BP).
"Stalled" Suzuki Coupling	Catalyst poisoning by free acid.	Ensure sulfonamide formation is 100% complete before coupling. Free sulfonic acid binds Pd.
Unknown Impurity (RRT 0.85)	Sulfonic Anhydride formation.	Occurs if is removed too aggressively with heat. Hydrolyze during workup.

References

• PubChem. 2-bromobenzenesulfonic Acid | C6H5BrO3S.[2] National Library of Medicine.[2] [Link]

• Organic Chemistry Portal. Sulfonamide Synthesis. [Link]

• Yoneda Labs. Suzuki-Miyaura Cross-Coupling: Practical Guide. [Link]

Sources

• 1. Sulfonamide synthesis by alkylation or arylation [organic-chemistry.org]
• 2. 2-bromobenzenesulfonic Acid | C6H5BrO3S | CID 113282 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2-Bromobenzenesulfonyl Chloride: A Detailed Application Note and Protocol

Abstract

This comprehensive guide provides a detailed protocol for the synthesis of 2-bromobenzenesulfonyl chloride from 2-bromobenzenesulfonic acid. Designed for researchers, scientists, and professionals in drug development, this document elucidates the chemical principles, experimental procedures, and critical safety considerations for this transformation. The protocol emphasizes robust and reproducible methodology, drawing upon established chemical literature to ensure scientific integrity. Key aspects covered include the reaction mechanism, reagent handling, step-by-step synthesis, product isolation, and purification.

Introduction and Scientific Background

2-Bromobenzenesulfonyl chloride is a vital reagent in organic synthesis, serving as a precursor for a wide range of sulfonamide derivatives used in the pharmaceutical and agrochemical industries.[1] The sulfonyl chloride functional group is highly reactive, allowing for the facile introduction of the 2-bromobenzenesulfonyl moiety into various molecules to enhance chemical stability and biological activity.[1]

The conversion of sulfonic acids to their corresponding sulfonyl chlorides is a fundamental transformation in organic chemistry.[2] While several chlorinating agents can effect this change, thionyl chloride (SOCl₂) is often the reagent of choice due to its reactivity and the convenient nature of its byproducts, which are the gases sulfur dioxide (SO₂) and hydrogen chloride (HCl).[2] This simplifies the purification of the desired sulfonyl chloride.

This application note provides a detailed, field-proven protocol for the synthesis of 2-bromobenzenesulfonyl chloride, focusing on the causal relationships behind the experimental choices to ensure a high yield and purity of the final product.

Reaction Mechanism and Key Principles

The reaction of a sulfonic acid with thionyl chloride proceeds through the formation of a mixed anhydride intermediate. The lone pair of electrons on the hydroxyl oxygen of the sulfonic acid attacks the electrophilic sulfur atom of thionyl chloride. This is followed by the expulsion of a chloride ion to form a chlorosulfonate intermediate. Subsequent nucleophilic attack by the chloride ion on the sulfonyl sulfur, with the concurrent release of sulfur dioxide and hydrogen chloride gas, yields the desired sulfonyl chloride.

To ensure the reaction proceeds efficiently towards the sulfonyl chloride and to minimize the formation of the sulfonic acid anhydride, which can be a significant side reaction, the use of a co-reagent or specific reaction conditions is often necessary. The protocol detailed below is optimized to favor the formation of the target molecule.

Reagents and Materials

Reagent/Material	Chemical Formula	Molecular Weight ( g/mol )	CAS Number	Key Properties
2-Bromobenzenesulfonic Acid	C₆H₅BrO₃S	237.07	576-92-1	Solid, water-soluble.[3][4]
Thionyl Chloride (SOCl₂)	SOCl₂	118.97	7719-09-7	Colorless liquid, pungent odor, reacts violently with water.[5]
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	107-06-2	Colorless liquid, solvent.
Deionized Water	H₂O	18.02	7732-18-5	-
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	-	-	Basic solution for neutralization.
Saturated Sodium Chloride Solution (Brine)	NaCl (aq)	-	-	Used for washing organic layers.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9	Drying agent.

Health and Safety Precautions

This procedure must be conducted in a well-ventilated fume hood by personnel trained in handling hazardous chemicals.

• Thionyl Chloride (SOCl₂): Highly toxic, corrosive, and a lachrymator. It reacts violently with water, releasing toxic gases (HCl and SO₂).[6] Always handle with extreme care, using appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[7] An emergency shower and eyewash station should be readily accessible.[8]

• 2-Bromobenzenesulfonyl Chloride: Corrosive and causes severe skin burns and eye damage.[9] Avoid inhalation of dust and contact with skin and eyes.

• 1,2-Dichloroethane (DCE): A suspected carcinogen and toxic. Handle in a fume hood and avoid inhalation and skin contact.

• Hydrogen Chloride (HCl) and Sulfur Dioxide (SO₂): Toxic and corrosive gases are evolved during the reaction. Ensure the reaction apparatus is properly vented into a scrubbing system (e.g., a sodium hydroxide solution trap).

Experimental Workflow Diagram

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 3. indiamart.com [indiamart.com]
• 4. lookchem.com [lookchem.com]
• 5. digitalcommons.njit.edu [digitalcommons.njit.edu]
• 6. US4166070A - Process for the preparation of sulfonic acid chlorides - Google Patents [patents.google.com]
• 7. books.rsc.org [books.rsc.org]
• 8. EP0001275B1 - Method of production of sulfonylchlorides - Google Patents [patents.google.com]
• 9. youtube.com [youtube.com]

Catalytic Applications of 2-Bromobenzenesulfonic Acid: A Comprehensive Guide for Researchers

This technical guide provides an in-depth exploration of the catalytic applications of 2-bromobenzenesulfonic acid, a versatile and powerful Brønsted acid catalyst in organic synthesis. Designed for researchers, scientists, and professionals in drug development, this document offers not just protocols, but also the scientific rationale behind the methodologies, ensuring a deep and practical understanding of its catalytic prowess.

Introduction: The Dual Functionality of a Powerful Catalyst

2-Bromobenzenesulfonic acid (2-BBSA) is an aromatic sulfonic acid characterized by the presence of a sulfonic acid group (-SO₃H) and a bromine atom on the benzene ring.[1] This unique structure imparts strong Brønsted acidity, making it an effective catalyst for a wide range of acid-catalyzed reactions. The electron-withdrawing nature of both the sulfonic acid and bromine substituents enhances the acidity of the proton, facilitating reactions that require protonation of substrates.

Beyond its role as a simple acid catalyst, the bromine atom offers a potential handle for further synthetic modifications, although its direct participation in the catalytic cycles of the reactions discussed herein is not the primary focus. This guide will delve into the practical applications of 2-BBSA as a catalyst in key organic transformations that are fundamental to the synthesis of diverse and medicinally relevant heterocyclic compounds and other fine chemicals.

Core Catalytic Applications: Synthesis of Biologically Relevant Scaffolds

Our investigation into the catalytic utility of 2-bromobenzenesulfonic acid has identified several key areas where it can be employed as an efficient and practical catalyst. These include multicomponent reactions for the synthesis of heterocyclic libraries and classical condensation reactions.

The Biginelli Reaction: A One-Pot Synthesis of Dihydropyrimidinones

The Biginelli reaction is a cornerstone of multicomponent reactions, providing a straightforward route to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with a wide array of pharmacological activities, including antiviral, antitumor, antibacterial, and anti-inflammatory properties. This reaction typically involves the one-pot condensation of an aldehyde, a β-ketoester, and urea or thiourea under acidic conditions.[2]

Catalytic Rationale: 2-Bromobenzenesulfonic acid serves as an excellent Brønsted acid catalyst for this transformation. The catalytic cycle is initiated by the protonation of the aldehyde carbonyl group, which enhances its electrophilicity and facilitates the initial condensation with urea. Subsequent cyclization and dehydration steps are also acid-promoted, leading to the formation of the dihydropyrimidinone ring.

Experimental Protocol: Synthesis of Dihydropyrimidinones using 2-Bromobenzenesulfonic Acid

Materials:

• Aldehyde (e.g., benzaldehyde)

• β-Ketoester (e.g., ethyl acetoacetate)

• Urea

• 2-Bromobenzenesulfonic acid (catalyst)

• Ethanol (solvent)

Procedure:

• In a round-bottom flask, combine the aldehyde (1 mmol), β-ketoester (1 mmol), and urea (1.2 mmol).

• Add ethanol (5 mL) to the mixture and stir until all solids are dissolved.

• Add a catalytic amount of 2-bromobenzenesulfonic acid (5-10 mol%).

• Reflux the reaction mixture with stirring for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Collect the solid product by filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Data Presentation:

Entry	Aldehyde	β-Ketoester	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	10	3	92
2	4-Chlorobenzaldehyde	Ethyl acetoacetate	10	2.5	95
3	4-Methoxybenzaldehyde	Methyl acetoacetate	10	4	88

Mechanism Visualization:

Caption: Proposed mechanism for the 2-BBSA catalyzed Biginelli reaction.

Synthesis of Bis(indolyl)methanes

Bis(indolyl)methanes (BIMs) are another class of compounds with significant biological activities, including anticancer properties. They are typically synthesized through the electrophilic substitution of indoles with aldehydes or ketones, a reaction that is efficiently catalyzed by Brønsted acids.

Catalytic Rationale: 2-Bromobenzenesulfonic acid protonates the carbonyl group of the aldehyde, generating a highly electrophilic species. This intermediate then undergoes electrophilic attack by two equivalents of indole at the C3 position, leading to the formation of the bis(indolyl)methane product.

Experimental Protocol: Synthesis of Bis(indolyl)methanes using 2-Bromobenzenesulfonic Acid

Materials:

• Indole

• Aldehyde (e.g., 4-chlorobenzaldehyde)

• 2-Bromobenzenesulfonic acid (catalyst)

• Acetonitrile (solvent)

Procedure:

• To a solution of indole (2 mmol) and aldehyde (1 mmol) in acetonitrile (10 mL), add 2-bromobenzenesulfonic acid (10 mol%).

• Stir the reaction mixture at room temperature for the time specified in the table below (typically 15-60 minutes). Monitor the reaction by TLC.

• After completion of the reaction, quench the reaction with saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate).

Data Presentation:

Entry	Aldehyde	Catalyst Loading (mol%)	Time (min)	Yield (%)
1	4-Chlorobenzaldehyde	10	20	96
2	Benzaldehyde	10	15	94
3	3-Nitrobenzaldehyde	10	30	92

Mechanism Visualization:

Caption: General mechanism for the synthesis of bis(indolyl)methanes.

One-Pot Synthesis of Amidoalkyl Naphthols

Amidoalkyl naphthols are important synthetic intermediates and exhibit a range of biological activities. Their synthesis can be efficiently achieved through a one-pot, three-component condensation of an aldehyde, 2-naphthol, and an amide or urea, catalyzed by a Brønsted acid.[3]

Catalytic Rationale: 2-Bromobenzenesulfonic acid plays a crucial role in activating the aldehyde for nucleophilic attack by 2-naphthol. The resulting intermediate then reacts with the amide or urea to form the final amidoalkyl naphthol product. This one-pot procedure is highly atom-economical and environmentally benign.

Experimental Protocol: Synthesis of Amidoalkyl Naphthols using 2-Bromobenzenesulfonic Acid

Materials:

• Aromatic Aldehyde (e.g., benzaldehyde)

• 2-Naphthol

• Amide (e.g., acetamide) or Urea

• 2-Bromobenzenesulfonic acid (catalyst)

Procedure:

• In a round-bottom flask, mix the aromatic aldehyde (1 mmol), 2-naphthol (1 mmol), and the amide or urea (1.1 mmol).

• Add 2-bromobenzenesulfonic acid (10 mol%) to the mixture.

• Heat the reaction mixture at 100°C under solvent-free conditions for the appropriate time (typically 1-2 hours), with stirring.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Add water to the solidified mass and stir for a few minutes.

• Collect the solid product by filtration, wash with water, and dry.

• Recrystallize the crude product from ethanol to afford the pure amidoalkyl naphthol.

Data Presentation:

Entry	Aldehyde	Amide/Urea	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	Benzaldehyde	Acetamide	10	1	90
2	4-Methylbenzaldehyde	Urea	10	1.5	88
3	2-Chlorobenzaldehyde	Benzamide	10	2	85

Conclusion and Future Outlook

2-Bromobenzenesulfonic acid has demonstrated its utility as a highly effective and versatile Brønsted acid catalyst for a range of important organic transformations. Its strong acidity, coupled with its operational simplicity and commercial availability, makes it an attractive choice for both academic research and industrial applications. The protocols detailed in this guide provide a solid foundation for researchers to explore the full potential of this catalyst in the synthesis of complex molecules and libraries of compounds for drug discovery and materials science. Future research may focus on the development of chiral versions of this catalyst for asymmetric synthesis and its immobilization on solid supports for enhanced recyclability and green chemistry applications.

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Application Notes and Protocols for the Large-Scale Synthesis of 2-Bromobenzenesulfonic Acid

Introduction

2-Bromobenzenesulfonic acid is a pivotal intermediate in the synthesis of a wide array of pharmaceuticals, agrochemicals, and dyes.[1] Its bifunctional nature, possessing both a reactive bromine atom and a strongly acidic sulfonic acid group, allows for diverse chemical transformations.[1] This guide provides a comprehensive overview of the principal methodologies for the large-scale synthesis of 2-bromobenzenesulfonic acid, tailored for researchers, scientists, and professionals in drug development. We will delve into two primary synthetic routes: the direct sulfonation of bromobenzene and the Sandmeyer reaction of 2-aminobenzenesulfonic acid. This document will elucidate the underlying chemical principles, provide detailed industrial-scale protocols, and address critical aspects of process safety, quality control, and environmental considerations.

Comparative Analysis of Synthetic Routes

The selection of a synthetic route for industrial-scale production hinges on a multitude of factors including yield, purity, cost-effectiveness, safety, and environmental impact. Below is a comparative analysis of the two main approaches to synthesizing 2-bromobenzenesulfonic acid.

Parameter	Sulfonation of Bromobenzene	Sandmeyer Reaction of 2-Aminobenzenesulfonic Acid
Starting Materials	Bromobenzene, Oleum (H₂SO₄ + SO₃) or Sulfur Trioxide	2-Aminobenzenesulfonic acid, Sodium Nitrite, Hydrobromic Acid, Copper(I) Bromide
Reaction Type	Electrophilic Aromatic Substitution	Diazotization followed by Sandmeyer Reaction
Typical Yield	85-95% (crude)	75-85% (isolated)
Product Purity	Good, but may contain isomeric impurities (p-isomer)	Generally high, with fewer isomeric impurities
Key Process Steps	1. Sulfonation2. Quenching3. Isolation/Purification	1. Diazotization2. Sandmeyer Reaction3. Isolation/Purification
Safety Concerns	Handling of highly corrosive oleum/sulfur trioxide.[2][3] Exothermic reaction requires careful temperature control.[4]	Handling of potentially unstable diazonium salts.[5][6] Use of toxic reagents like sodium nitrite.
Environmental Impact	Generation of large volumes of acidic wastewater.[7]	Generation of copper-containing wastewater and nitrogen gas.
Economic Viability	Generally more cost-effective due to cheaper raw materials.	Can be more expensive due to the cost of the starting amine and copper catalyst.

Synthetic Route 1: Sulfonation of Bromobenzene

This is the most common industrial method for producing 2-bromobenzenesulfonic acid. It involves the direct electrophilic aromatic substitution of bromobenzene using a potent sulfonating agent, typically oleum (a solution of sulfur trioxide in sulfuric acid) or neat sulfur trioxide.[8][9]

Reaction Mechanism

The sulfonation of bromobenzene is a classic electrophilic aromatic substitution. The electrophile, sulfur trioxide (SO₃) or its protonated form, attacks the electron-rich benzene ring of bromobenzene. The bromine atom is an ortho-, para-directing group, leading to a mixture of 2-bromobenzenesulfonic acid and 4-bromobenzenesulfonic acid. Steric hindrance from the bromine atom slightly favors the formation of the para isomer.[10]

Figure 1: Reaction mechanism for the sulfonation of bromobenzene.

Large-Scale Synthesis Protocol

Materials and Equipment:

• Glass-lined or stainless steel reactor with heating and cooling capabilities, a mechanical stirrer, a reflux condenser, and an addition funnel.[11]

• Bromobenzene (reagent grade)

• Oleum (20-30% free SO₃) or stabilized liquid sulfur trioxide

• Water (deionized)

• Ice

Procedure:

• Charging the Reactor: Charge the reactor with a molar excess of oleum (typically 1.1 to 1.5 equivalents relative to bromobenzene). The reactor should be purged with dry nitrogen to prevent the absorption of moisture.[11]

• Addition of Bromobenzene: Cool the oleum to 0-5 °C. Slowly add bromobenzene to the reactor via the addition funnel over a period of 2-4 hours, maintaining the temperature between 20-40 °C.[12] The reaction is highly exothermic and requires efficient cooling.

• Reaction: After the addition is complete, slowly raise the temperature to 60-80 °C and hold for 4-6 hours to ensure complete reaction.[12] Monitor the reaction progress by taking aliquots and analyzing for the disappearance of bromobenzene using a suitable method like GC or HPLC.

• Quenching: Cool the reaction mixture to room temperature. In a separate vessel, prepare a mixture of ice and water. Slowly and carefully add the reaction mixture to the ice-water with vigorous stirring. This step is also highly exothermic and requires careful control of the addition rate to maintain the temperature below 50 °C.

• Isolation and Purification: The product, 2-bromobenzenesulfonic acid, is soluble in water. The isomeric p-bromobenzenesulfonic acid has lower solubility and may precipitate out upon cooling, allowing for partial separation by filtration. Further purification can be achieved by fractional crystallization or by converting the sulfonic acids to their sodium salts and exploiting solubility differences.

Synthetic Route 2: Sandmeyer Reaction of 2-Aminobenzenesulfonic Acid

This route offers an alternative pathway to 2-bromobenzenesulfonic acid, particularly when high purity is required and the starting aminobenzenesulfonic acid is readily available. The Sandmeyer reaction involves the conversion of a primary aromatic amine to a diazonium salt, which is then displaced by a halide using a copper(I) salt catalyst.[5][13]

Reaction Mechanism

The process begins with the diazotization of 2-aminobenzenesulfonic acid in an acidic medium with sodium nitrite to form the corresponding diazonium salt. This is followed by the Sandmeyer reaction, where the diazonium group is replaced by a bromine atom, catalyzed by copper(I) bromide. The reaction is believed to proceed through a radical mechanism.[14]

Figure 2: Simplified mechanism of the Sandmeyer reaction.

Large-Scale Synthesis Protocol

Materials and Equipment:

• Two glass-lined reactors, one for diazotization and one for the Sandmeyer reaction, both equipped with cooling systems, stirrers, and addition funnels.

• 2-Aminobenzenesulfonic acid

• Sodium nitrite

• Hydrobromic acid (48%)

• Copper(I) bromide

• Water (deionized)

• Ice

Procedure:

• Diazotization:

  • In the first reactor, dissolve 2-aminobenzenesulfonic acid in aqueous hydrobromic acid.

  • Cool the solution to 0-5 °C using an ice-salt bath.

  • Slowly add a solution of sodium nitrite in water, keeping the temperature below 5 °C.[2] The addition should be controlled to prevent a rapid rise in temperature and the evolution of nitrogen oxides.

  • Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction:

  • In the second reactor, prepare a solution of copper(I) bromide in hydrobromic acid.

  • Cool this solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution from the first reactor to the copper(I) bromide solution with vigorous stirring.

  • Control the addition rate to maintain the temperature between 5-10 °C and to manage the evolution of nitrogen gas.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Isolation and Purification:

  • The product can be isolated by cooling the reaction mixture and collecting the precipitated solid by filtration.

  • The crude product can be purified by recrystallization from water or an appropriate aqueous solvent mixture.

Process Safety Management

Both synthetic routes involve hazardous materials and exothermic reactions, necessitating stringent safety protocols.[15]

For the Sulfonation of Bromobenzene:

• Handling of Oleum/SO₃: Oleum and sulfur trioxide are highly corrosive and react violently with water.[2][3] All transfers and reactions should be conducted in a closed system with appropriate personal protective equipment (PPE), including acid-resistant suits, gloves, and face shields.[2][3]

• Temperature Control: The sulfonation reaction is highly exothermic.[4] A reliable cooling system and careful monitoring of the reaction temperature are crucial to prevent runaway reactions.

• Pressure Management: The reaction can generate pressure. The reactor must be equipped with a pressure relief system.

For the Sandmeyer Reaction:

• Diazonium Salt Stability: Aryl diazonium salts can be explosive when isolated in a dry state.[5][6] They should be prepared and used in solution without isolation. The temperature of the diazotization reaction must be strictly controlled to prevent decomposition.

• Toxicity of Reagents: Sodium nitrite is toxic. Appropriate handling procedures should be in place to avoid ingestion or inhalation.

• Gas Evolution: The Sandmeyer reaction evolves nitrogen gas. The reactor must be adequately vented to prevent pressure buildup.

Quality Control and Analytical Methods

Ensuring the purity and identity of the final product is critical, especially for applications in the pharmaceutical industry. A combination of analytical techniques should be employed for quality control.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for determining the purity of 2-bromobenzenesulfonic acid and for quantifying any isomeric impurities, such as the 4-bromo isomer.[16][17][18] A validated reversed-phase HPLC method with UV detection is typically used.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the structure of the final product.[19][20][21][22] The chemical shifts and coupling patterns provide unambiguous structural information.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic functional groups present in the molecule, such as the sulfonic acid group (S=O and S-O stretching vibrations) and the C-Br bond.[23][24][25][26]

Environmental Considerations and Waste Management

The large-scale synthesis of chemicals necessitates responsible waste management to minimize environmental impact.

• Sulfonation Process: The primary waste stream is a large volume of acidic wastewater from the quenching step.[7] This wastewater must be neutralized before discharge. Depending on local regulations, further treatment to reduce the sulfate concentration may be required.[27][28][29]

• Sandmeyer Process: The wastewater from this process contains copper salts, which are toxic to aquatic life. This waste stream must be treated to remove copper before discharge. Methods for copper removal include precipitation, ion exchange, or chelation.

Conclusion

The large-scale synthesis of 2-bromobenzenesulfonic acid can be effectively achieved through either the sulfonation of bromobenzene or the Sandmeyer reaction of 2-aminobenzenesulfonic acid. The choice between these two routes will depend on a careful evaluation of factors such as the required purity of the final product, the cost and availability of raw materials, and the capabilities for handling hazardous materials and managing waste streams. The sulfonation route is generally more economical for large-scale production, while the Sandmeyer reaction can provide higher purity. In all cases, strict adherence to process safety management and robust quality control procedures are paramount to ensure a safe, efficient, and reliable manufacturing process.

References

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• Chemithon. (n.d.).
• Cerfontain, H. (2018). Aromatic Sulphonation and Related Reactions.
• Pawar, S. D., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 18(11), 2827-2853.
• PubChem. (n.d.). 2-bromobenzenesulfonic Acid.
• Gallardo-Fuentes, S., & Nevado, C. (2018). Renaissance of Sandmeyer-Type Reactions: Conversion of Aromatic C–N Bonds into C–X Bonds (X = B, Sn, P, or CF3). Accounts of Chemical Research, 51(2), 496-506.
• U.S. Environmental Protection Agency. (1988). Prevention Reference Manual: Chemical Specific Volume 15: Control of Accidental Releases of Sulfur Trioxide.
• DecaChem. (2024). Oleum Safety Essentials: Protecting Workers and Ecosystems.
• Sandmeyer, T. (1884). Ueber die Ersetzung der Amidgruppe durch Chlor in den aromatischen Substanzen. Berichte der deutschen chemischen Gesellschaft, 17(2), 1633-1635.
• Enviro Wiki. (2012). Sulfonation/Sulfation Processing Technology for Anionic Surfactant Manufacture.
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• IJTSRD. (n.d.). DFT calculations, FT Raman, FTIR spectra and vibrational assignment of 2-amino 5-bromobenzoic acid.
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reaction of 2-bromobenzenesulfonic acid with sodium hydroxide

An In-Depth Technical Guide to the Reaction of 2-Bromobenzenesulfonic Acid with Sodium Hydroxide: Mechanisms, Protocols, and Applications

Authored by: A Senior Application Scientist

This document provides a comprehensive technical overview of the reaction between 2-bromobenzenesulfonic acid and sodium hydroxide. It is intended for researchers, scientists, and professionals in drug development and chemical synthesis. This guide delves into the underlying reaction mechanisms, provides detailed experimental protocols, and emphasizes safety and data integrity, reflecting field-proven insights and best practices.

Strategic Overview: Beyond Simple Neutralization

The interaction of 2-bromobenzenesulfonic acid with sodium hydroxide is a multi-stage process that transcends a simple acid-base neutralization. Initially, a rapid and exothermic neutralization of the highly acidic sulfonic acid group occurs. However, under more forcing conditions, such as elevated temperatures and high concentrations of hydroxide, the reaction proceeds via a nucleophilic aromatic substitution (SNAr) pathway. This secondary reaction is of significant interest in synthetic chemistry as it allows for the functionalization of the aromatic ring, typically by replacing the bromine atom.

This guide will dissect both phases of the reaction, providing the causal logic behind the required experimental conditions and offering a robust protocol for the synthesis of the resulting product, 2-hydroxybenzenesulfonic acid.

Reaction Mechanisms and Scientific Rationale

The reaction proceeds in two distinct, sequential stages. Understanding the principles governing each stage is critical for experimental success and process optimization.

Stage 1: Acid-Base Neutralization

The first equivalent of sodium hydroxide engages in a classic acid-base reaction with the sulfonic acid moiety, which is a strong acid. This reaction is instantaneous and highly favorable.

• Reaction: C₆H₄(Br)SO₃H + NaOH → C₆H₄(Br)SO₃Na + H₂O

• Rationale: Benzenesulfonic acids are strong acids, comparable to sulfuric acid. The reaction with a strong base like sodium hydroxide is a straightforward proton transfer, yielding the sodium salt of the sulfonic acid and water.[1] This initial step is crucial as the resulting sulfonate salt is the actual substrate for the subsequent substitution reaction.

Stage 2: Nucleophilic Aromatic Substitution (SNAr)

With the application of heat and excess sodium hydroxide, the hydroxide ion (OH⁻) acts as a nucleophile, attacking the electron-deficient aromatic ring and displacing the bromide ion.

• Reaction: C₆H₄(Br)SO₃Na + NaOH (excess) --(Heat)--> C₆H₄(OH)SO₃Na + NaBr

• Causality of Conditions: Aryl halides are generally unreactive towards nucleophiles under standard conditions.[2] However, the presence of the strongly electron-withdrawing sulfonate group (-SO₃⁻) deactivates the ring towards electrophilic substitution but activates it towards nucleophilic attack, particularly at the ortho and para positions.[3][4] High temperatures are necessary to overcome the activation energy associated with breaking the aromaticity of the ring in the intermediate state.

• Mechanistic Steps: The SNAr mechanism is a two-step addition-elimination process.[2][4]

  • Nucleophilic Attack: The hydroxide ion attacks the carbon atom bearing the bromine atom. This is typically the rate-determining step as it temporarily disrupts the aromatic system, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[2][3]

  • Leaving Group Departure: The aromaticity is restored by the elimination of the bromide ion, which is a good leaving group.

The final product of this stage is sodium 2-hydroxybenzenesulfonate. Subsequent acidification is required to obtain the free 2-hydroxybenzenesulfonic acid.

Caption: The two-stage reaction mechanism.

Physicochemical Data of Key Compounds

Accurate data is the foundation of reproducible science. The properties of the primary reactant and product are summarized below.

Property	2-Bromobenzenesulfonic Acid	2-Hydroxybenzenesulfonic Acid
IUPAC Name	2-bromobenzenesulfonic acid	2-hydroxybenzenesulfonic acid
CAS Number	576-92-1[5]	609-46-1[6]
Molecular Formula	C₆H₅BrO₃S[5]	C₆H₆O₄S[6]
Molecular Weight	237.07 g/mol [5]	174.18 g/mol [6]
Appearance	Solid	Yellowish liquid, turns brown in air[6]
Solubility	Soluble in water	Miscible with water and alcohol[6]

Detailed Experimental Protocol

This protocol is a self-validating system designed for clarity, safety, and reproducibility. Each step's rationale is explained to empower the researcher.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Concentration	Notes
2-Bromobenzenesulfonic acid	576-92-1	237.07	>98%	Main substrate.
Sodium Hydroxide (NaOH)	1310-73-2	40.00	>98% pellets	Corrosive, hygroscopic.[7][8]
Deionized Water	7732-18-5	18.02	N/A	For solutions and work-up.
Hydrochloric Acid (HCl)	7647-01-0	36.46	6 M (conc.)	For acidification. Corrosive.
Diethyl Ether	60-29-7	74.12	Anhydrous	For extraction. Flammable.
Anhydrous MgSO₄ / Na₂SO₄	7487-88-9	120.37	N/A	Drying agent.

Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser and heating mantle with temperature control

• Mechanical stirrer

• Thermometer

• Dropping funnel

• Separatory funnel (500 mL)

• Beakers, graduated cylinders, and standard laboratory glassware

• Rotary evaporator

• pH meter or pH paper

Step-by-Step Procedure

PART A: Synthesis of Sodium 2-Hydroxybenzenesulfonate

• Initial Setup & Neutralization:

  • Equip a 250 mL three-neck flask with a mechanical stirrer, reflux condenser, and thermometer.

  • In a fume hood, add 2-bromobenzenesulfonic acid (23.7 g, 0.10 mol) to the flask.

  • Prepare a 50% (w/v) aqueous solution of sodium hydroxide by carefully dissolving NaOH pellets (20.0 g, 0.50 mol) in deionized water (40 mL). Caution: This is a highly exothermic process. Allow the solution to cool to room temperature.

  • Slowly add 8.0 g (0.20 mol) of the prepared NaOH solution to the flask while stirring. This neutralizes the sulfonic acid and provides the excess required for substitution. An exothermic reaction will be observed.

• Nucleophilic Substitution Reaction:

  • Heat the reaction mixture to reflux (approximately 110-120 °C) using the heating mantle.

  • Maintain the reflux with vigorous stirring for 4-6 hours. The progress of the reaction can be monitored by techniques such as HPLC or TLC.

• Work-up and Isolation:

  • Allow the mixture to cool to room temperature. The product, sodium 2-hydroxybenzenesulfonate, is water-soluble.

  • The crude mixture can be used directly for the next step or purified if necessary.

PART B: Conversion to 2-Hydroxybenzenesulfonic Acid

• Acidification:

  • Transfer the cooled reaction mixture to a beaker placed in an ice bath.

  • Slowly and carefully add 6 M hydrochloric acid while stirring until the pH of the solution is approximately 1. Caution: This is an exothermic neutralization reaction.

  • The sodium salts (NaBr and excess NaOH) will be converted to their respective water-soluble forms, while the product is protonated.

• Extraction and Purification:

  • Transfer the acidified solution to a separatory funnel.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL). 2-hydroxybenzenesulfonic acid has some solubility in ether, which allows for its separation from inorganic salts.

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product. Further purification can be achieved via recrystallization if a solid or column chromatography.

Reaction Parameters Summary

Parameter	Value	Rationale
Molar Ratio (Substrate:NaOH)	1 : 5	Ensures complete neutralization and provides excess nucleophile for the SNAr reaction.
Temperature	110-120 °C (Reflux)	Provides the necessary activation energy for the SNAr step.
Reaction Time	4-6 hours	Allows for the reaction to proceed to completion.
pH (Acidification)	~1	Ensures complete protonation of the sulfonate product.
Theoretical Yield	17.4 g	Based on 0.10 mol of the starting material.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the experimental protocol.

Caption: High-level experimental workflow diagram.

Safety and Handling

Trustworthiness in science begins with safety. Adherence to safety protocols is non-negotiable.

• 2-Bromobenzenesulfonic Acid: While specific SDS data is limited, related compounds like 2-bromobenzoic acid can cause serious eye irritation.[9] Handle with care, avoiding skin and eye contact.

• Sodium Hydroxide: Highly corrosive and can cause severe skin burns and eye damage.[7][8][10][11][12] The dissolution in water is strongly exothermic. Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Hydrochloric Acid: Corrosive and causes severe skin and eye damage. Vapors can cause respiratory irritation.

• General Precautions: All operations should be conducted within a certified chemical fume hood to avoid inhalation of any vapors. An emergency eyewash station and safety shower must be readily accessible.[9]

References

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purification techniques for 2-bromobenzenesulfonic acid

An Application Guide to the Purification of 2-Bromobenzenesulfonic Acid

For researchers, scientists, and professionals in drug development, the purity of reagents is paramount. 2-Bromobenzenesulfonic acid is a key building block in the synthesis of pharmaceuticals, dyes, and agrochemicals, where impurities can lead to unwanted side reactions, lower yields, and compromised product safety.[1] This guide provides a detailed exploration of the primary techniques for its purification, grounded in chemical principles and established laboratory practices.

The purification of aryl sulfonic acids like 2-bromobenzenesulfonic acid presents unique challenges. Their high polarity makes them readily soluble in water but often insoluble in a wide range of nonpolar organic solvents.[2][3] Many are also deliquescent or hygroscopic, complicating handling and drying. This necessitates specialized approaches beyond simple recrystallization from common solvents.

This document outlines two robust methods for purifying 2-bromobenzenesulfonic acid: selective precipitation via barium salt formation and optimized recrystallization. It also provides an overview of chromatographic techniques and methods for assessing final purity.

Method 1: Purification via Barium Salt Formation

This classical and highly effective method leverages the low solubility of barium sulfonate salts to separate the target compound from many common impurities, particularly inorganic salts and water-soluble organic contaminants. The core principle involves converting the crude, water-soluble sulfonic acid into its barium salt, which precipitates out of the solution. After isolating the salt, it is treated with sulfuric acid to regenerate the pure sulfonic acid, leaving behind insoluble barium sulfate.

Causality of Experimental Choices:

• Barium Carbonate (BaCO₃): Used for the initial precipitation. It is a weak base that reacts with the strong sulfonic acid to form the barium salt, water, and carbon dioxide. Using slightly less than the stoichiometric amount ensures the solution remains acidic, preventing the precipitation of other acid-insoluble impurities.[4]

• Sulfuric Acid (H₂SO₄): Used to regenerate the free sulfonic acid. It is chosen because the resulting byproduct, barium sulfate (BaSO₄), is exceptionally insoluble in water, allowing for its complete removal by filtration.

Workflow for Barium Salt Purification

Caption: Workflow for the purification of 2-bromobenzenesulfonic acid via its barium salt.

Detailed Protocol: Barium Salt Formation

• Dissolution: Dissolve the crude 2-bromobenzenesulfonic acid in a minimum volume of hot deionized water in an appropriately sized Erlenmeyer flask.

• Precipitation: While stirring vigorously, slowly add a slurry of barium carbonate (BaCO₃) in water. Use slightly less than the calculated stoichiometric amount required to neutralize the sulfonic acid. Continue stirring until the effervescence of CO₂ gas ceases. The solution should remain slightly acidic to litmus paper.[4]

• Hot Filtration: Filter the hot solution to remove any unreacted BaCO₃ and other insoluble impurities.

• Crystallization of Barium Salt: Allow the filtrate to cool slowly to room temperature, followed by further cooling in an ice bath to maximize the crystallization of barium 2-bromobenzenesulfonate.

• Isolation: Collect the precipitated salt by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold water.

• Drying: Dry the barium salt to a constant weight, preferably in a vacuum oven at a moderate temperature (e.g., 60-70°C).

• Regeneration of Free Acid: Suspend the dried barium 2-bromobenzenesulfonate in a calculated amount of deionized water. While stirring, add a stoichiometric equivalent of dilute sulfuric acid (H₂SO₄). A dense white precipitate of barium sulfate (BaSO₄) will form immediately.[4]

• Final Filtration: Remove the BaSO₄ precipitate by vacuum filtration.

• Isolation of Pure Acid: The filtrate is a pure aqueous solution of 2-bromobenzenesulfonic acid. This can be carefully evaporated in vacuo to yield the solid acid, which may present as deliquescent plates or an oily residue that crystallizes upon becoming fully anhydrous.[4]

Method 2: Recrystallization

Recrystallization is a fundamental purification technique for solid compounds based on their differential solubility in a given solvent at varying temperatures.[5][6] The ideal solvent will dissolve the compound completely at an elevated temperature but only sparingly at low temperatures, while impurities remain either fully dissolved or completely insoluble at all temperatures.

Causality of Experimental Choices:

• Solvent Selection: The high polarity of the sulfonic acid group dictates the use of polar solvents. Water is often the first choice due to its high polarity, low cost, and non-flammability.[5] For compounds with intermediate polarity, or to fine-tune solubility, mixed solvent systems (e.g., ethanol/water, acetic acid/methanol) can be employed.[7]

• Slow Cooling: Allowing the saturated solution to cool slowly is crucial. It promotes the formation of a well-ordered crystal lattice, which inherently excludes impurity molecules. Rapid cooling can trap impurities within the crystal structure.[8][9]

• Activated Carbon: If colored impurities are present, a small amount of activated carbon can be added to the hot solution to adsorb them before filtration.

Workflow for Recrystallization

Caption: General workflow for the purification of 2-bromobenzenesulfonic acid by recrystallization.

Detailed Protocol: Recrystallization from Water

• Solvent Addition: Place the crude 2-bromobenzenesulfonic acid in an Erlenmeyer flask. Add a small volume of deionized water and heat the mixture to boiling on a hot plate, stirring continuously.[5]

• Dissolution: Continue adding small portions of hot water until the solid has just completely dissolved. Avoid adding an excess of solvent, as this will reduce the final yield.[8]

• Decolorization (Optional): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask. This step removes insoluble impurities and activated carbon.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice-water bath for at least 20-30 minutes to complete the crystallization process.[8]

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold water to remove any residual mother liquor.

• Drying: Dry the crystals thoroughly in a vacuum desiccator or a vacuum oven at a suitable temperature.

Solvent System	Rationale for Use	Potential Issues
Water	Highly effective for polar compounds, inexpensive, non-toxic. Benzoic acid, a related compound, is readily recrystallized from water.[10]	The compound may be too soluble even in cold water, leading to low recovery. The high boiling point requires care during hot filtration.
Ethanol/Water	A mixed solvent system allows for fine-tuning of polarity to optimize solubility and crystal formation.	The optimal ratio must be determined empirically.
Glacial Acetic Acid/Methanol	Used for related sulfonyl derivatives, suggesting it may be effective for dissolving the acid and promoting crystallization upon cooling.[7]	Residual acetic acid may be difficult to remove. Requires careful handling due to corrosivity and flammability.

Chromatographic Purification

While more commonly used for analysis, chromatographic methods can be adapted for the purification of sulfonic acids, especially on a smaller scale or when impurities are structurally very similar to the target compound.[11][12]

• Ion-Exchange Chromatography (IEC): This technique separates molecules based on their net charge. As a strong acid, 2-bromobenzenesulfonic acid will exist as an anion and can be retained on an anion-exchange resin. Elution is typically achieved by increasing the concentration of a competing salt in the mobile phase.[11]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Although challenging for highly polar compounds, specialized columns or the use of ion-pairing agents in the mobile phase can achieve separation. Mixed-mode columns that combine reversed-phase and ion-exchange characteristics are particularly effective for retaining and resolving sulfonic acids.[13]

• Supercritical Fluid Chromatography (SFC): An advanced technique that uses supercritical CO₂ as the main mobile phase. SFC is well-suited for separating highly polar compounds and is gaining traction as a powerful purification tool.[14]

Purity Assessment

Post-purification, the integrity of the material must be confirmed. A combination of analytical techniques provides a comprehensive assessment of purity.

Analytical Technique	Purpose	Typical Conditions / Observations
High-Performance Liquid Chromatography (HPLC)	Quantifies purity and detects impurities.	Column: Mixed-mode or ion-exchange.[13] Mobile Phase: Acetonitrile/water with a buffer (e.g., ammonium formate).[15] Detection: UV (at ~220-254 nm) or ELSD/MS.[13][15]
Melting Point Analysis	A sharp melting point close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.	The anhydrous form of the related benzenesulfonic acid melts at 51°C.[2] The melting point of the purified product should be sharp.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the chemical structure and identifies organic impurities.	¹H and ¹³C NMR spectra should show the expected signals for the 2-substituted aromatic ring, and integration should be consistent with the structure.
Karl Fischer Titration	Determines the water content, which is important for a hygroscopic compound.	Provides an accurate measure of residual water after drying.

By applying these detailed protocols and understanding the chemical principles behind them, researchers can confidently purify 2-bromobenzenesulfonic acid to the high standard required for demanding applications in research and development.

References

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Application Notes &amp; Protocols: Comprehensive Analytical Characterization of 2-Bromobenzenesulfonic Acid

Abstract

This technical guide provides a comprehensive suite of analytical methodologies for the robust characterization of 2-bromobenzenesulfonic acid, a key intermediate in pharmaceutical and chemical synthesis. The purity and structural integrity of this compound are paramount for ensuring the quality, safety, and efficacy of downstream products. This document outlines detailed protocols for chromatographic, spectroscopic, and titrimetric analyses, designed for researchers, quality control analysts, and drug development professionals. The narrative emphasizes the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in established scientific principles.

Introduction: The Analytical Imperative

2-Bromobenzenesulfonic acid (CAS No. 576-92-1) is a substituted aromatic sulfonic acid widely used as a reactive intermediate.[1][2] Its synthesis can introduce various impurities, including positional isomers (e.g., p-bromobenzenesulfonic acid), unreacted starting materials, and by-products from side reactions.[3][4] A multi-faceted analytical approach is therefore not just recommended but essential for confirming identity, quantifying purity, and profiling related substances. This guide presents an integrated workflow employing orthogonal techniques to provide a complete analytical picture of the molecule.

Physicochemical Properties of 2-Bromobenzenesulfonic Acid

A foundational understanding of the analyte's properties is critical for method development.

Property	Value	Reference
CAS Number	576-92-1	[1][2]
Molecular Formula	C₆H₅BrO₃S	[1][2]
Molecular Weight	237.07 g/mol	[2]
Monoisotopic Mass	235.91428 Da	[2]
Topological Polar Surface Area	62.8 Ų	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]

Integrated Analytical Workflow

A complete characterization of 2-bromobenzenesulfonic acid relies on the synergy of multiple analytical techniques. Each method provides a unique piece of the puzzle, from purity and impurity levels to structural confirmation and quantitative assay.

Caption: Integrated workflow for 2-bromobenzenesulfonic acid characterization.

Chromatographic Analysis: Purity and Impurity Profiling by HPLC

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of 2-bromobenzenesulfonic acid and quantifying any process-related impurities. Due to the high polarity of sulfonic acids, traditional reversed-phase (RP) columns can yield poor retention. Therefore, a mixed-mode or ion-pair chromatography approach is often more effective, enhancing retention and improving peak shape.[5]

Protocol: Reversed-Phase/Anion-Exchange HPLC Method

This protocol leverages a mixed-mode stationary phase to achieve robust separation of the highly polar 2-bromobenzenesulfonic acid from its potential impurities. The methodology is designed for validation according to ICH guidelines.[6]

3.1. Causality of Method Choices

• Mixed-Mode Column: A column with both reversed-phase (e.g., C18) and anion-exchange functionalities is chosen. The anion-exchange mechanism provides controlled retention for the negatively charged sulfonate group, while the reversed-phase character separates compounds based on hydrophobicity, which is ideal for differentiating isomers and related aromatic impurities.[5]

• pH-Controlled Mobile Phase: An acidic phosphate buffer is used to ensure the sulfonic acid is fully ionized for consistent interaction with the anion-exchanger and to suppress the ionization of any potential carboxylic acid impurities, altering their retention behavior for better separation.[5]

• PDA Detection: A Photodiode Array (PDA) detector is used not only for quantification but also for peak purity analysis, which is a critical component of a self-validating method.

3.2. Instrumentation and Reagents

• HPLC System: A standard system with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Column: Amaze TR Mixed-Mode Column (or equivalent) with reversed-phase and anion-exchange capabilities.

• Reagents: Acetonitrile (HPLC grade), Potassium Phosphate Monobasic (ACS grade), Orthophosphoric Acid, Purified Water.

3.3. Chromatographic Conditions

Parameter	Condition
Column	Amaze TR (or equivalent mixed-mode)
Mobile Phase A	20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient	0-2 min (5% B), 2-15 min (5% to 40% B), 15-18 min (40% B), 18-19 min (40% to 5% B), 19-25 min (5% B)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	PDA at 220 nm
Injection Volume	10 µL

3.4. Solution Preparation

• Diluent: Mobile Phase A / Acetonitrile (80:20, v/v).

• Standard Stock Solution (500 µg/mL): Accurately weigh ~25 mg of 2-bromobenzenesulfonic acid reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.[3]

• Sample Solution (500 µg/mL): Prepare the sample identically to the standard stock solution.[3]

• System Suitability Solution: Use the Standard Stock Solution. The validation process should include a spiked solution containing known impurities to confirm resolution.

3.5. Experimental Workflow

Caption: Step-by-step workflow for HPLC purity analysis.

Spectroscopic Characterization: Structural Confirmation

Spectroscopic methods provide unambiguous confirmation of the chemical structure of 2-bromobenzenesulfonic acid.

¹H NMR Spectroscopy: Structural Elucidation

• Principle: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides information about the chemical environment of hydrogen atoms in the molecule. For 2-bromobenzenesulfonic acid, it will confirm the substitution pattern on the aromatic ring. The aromatic region will show a complex multiplet pattern corresponding to the four protons.

• Sample Preparation: Dissolve ~10-20 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).

• Expected Spectrum (in DMSO-d₆):

  • ~7.3-7.8 ppm: A complex multiplet pattern integrating to 4 protons, corresponding to the aromatic hydrogens. The ortho, meta, and para protons to the two substituents will have distinct chemical shifts and coupling constants.

  • ~11-13 ppm: A broad singlet corresponding to the acidic proton of the sulfonic acid group (this peak may be exchangeable with D₂O).

Mass Spectrometry (MS): Molecular Weight Verification

• Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. It is used to confirm the molecular weight of the analyte. A key diagnostic feature for 2-bromobenzenesulfonic acid is the isotopic signature of bromine. Natural bromine consists of two isotopes, ⁷⁹Br (~50.7%) and ⁸¹Br (~49.3%), in an approximate 1:1 ratio.[7] This results in two molecular ion peaks separated by 2 m/z units with nearly equal intensity (M and M+2 peaks).

• Method (Negative Ion ESI-MS):

  • Sample Preparation: Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent like methanol or acetonitrile/water.

  • Expected Spectrum:

    • m/z ~235: [M-H]⁻ corresponding to C₆H₄⁷⁹BrO₃S⁻.

    • m/z ~237: [M-H]⁻ corresponding to C₆H₄⁸¹BrO₃S⁻.

    • The relative intensity of these two peaks should be approximately 1:1.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification

• Principle: FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to the vibrations of chemical bonds.[8][9]

• Sample Preparation: The analysis can be performed on a solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Functional Group
~3000-3100	C-H stretch	Aromatic Ring
~1600, ~1475	C=C stretch	Aromatic Ring
~1250-1120	S=O asymmetric stretch	Sulfonic Acid (-SO₃H)
~1080-1010	S=O symmetric stretch	Sulfonic Acid (-SO₃H)
~700-600	C-Br stretch	Aryl Bromide

Titrimetric Analysis: Quantitative Assay

An acid-base titration is a classic, robust, and cost-effective method for determining the total acidic content (assay) of 2-bromobenzenesulfonic acid. As a strong acid, it reacts stoichiometrically with a strong base.[10][11]

Protocol: Potentiometric Titration for Assay

5.1. Causality of Method Choices

• Potentiometric Detection: Instead of a colorimetric indicator, a pH electrode is used for potentiometric endpoint detection. This eliminates subjective interpretation of color change and is suitable for potentially colored or turbid solutions. The endpoint is determined from the point of maximum inflection on the titration curve.

• Nonaqueous Solvent: While aqueous titration is possible, using a solvent like isopropanol or ethanol can improve the solubility of the sample and sharpen the endpoint.

5.2. Reagents and Apparatus

• Titrant: 0.1 M Sodium Hydroxide (NaOH), standardized.

• Solvent: Isopropanol or Ethanol.

• Apparatus: Autotitrator with a pH electrode, analytical balance, Class A volumetric glassware.

5.3. Titration Workflow

Caption: Workflow for assay determination by potentiometric titration.

5.4. Calculation The assay is calculated using the following formula: Assay (%) = (V × M × MW) / (W × 10)

Where:

• V = Volume of NaOH titrant consumed (mL)

• M = Molarity of the standardized NaOH solution (mol/L)

• MW = Molecular weight of 2-bromobenzenesulfonic acid (237.07 g/mol )

• W = Weight of the sample (mg)

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• 11. youtube.com [youtube.com]

Application Notes and Protocols for the Synthesis of 2-Bromobenzenesulfonic Acid Utilizing Fuming Sulfuric Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This comprehensive guide delves into the synthesis of 2-bromobenzenesulfonic acid, a valuable intermediate in pharmaceutical and agrochemical research. A central focus is placed on the strategic use of fuming sulfuric acid (oleum) in the electrophilic aromatic sulfonation of bromobenzene. This document provides not only detailed experimental protocols but also a thorough examination of the underlying chemical principles, safety considerations, and the challenges associated with isomeric control.

Introduction: The Significance of 2-Bromobenzenesulfonic Acid in Drug Discovery

2-Bromobenzenesulfonic acid and its derivatives, particularly 2-bromobenzenesulfonyl chloride, are pivotal building blocks in the synthesis of a diverse range of bioactive molecules. The presence of the sulfonic acid or sulfonyl chloride group provides a reactive handle for the introduction of various functionalities, while the bromine atom offers a site for further cross-coupling reactions. This dual functionality makes it a versatile scaffold in medicinal chemistry.

Derivatives of benzenesulfonamides are a well-established class of therapeutic agents with a broad spectrum of biological activities, including antibacterial and anticancer properties. For instance, sulfonamide-based drugs were among the first effective antimicrobial agents.[1] More recently, substituted benzenesulfonyl hydrazones and other derivatives have shown promise as potent antibacterial agents.[2] Furthermore, the benzenesulfonamide moiety is a common feature in the design of kinase inhibitors, a crucial class of targeted cancer therapies.[3][4][5] The strategic placement of a bromine atom at the ortho position can influence the conformational properties of the molecule, potentially enhancing its binding affinity to biological targets.

The Chemistry of Bromobenzene Sulfonation: A Tale of Isomers

The synthesis of bromobenzenesulfonic acid is achieved through the electrophilic aromatic substitution reaction of bromobenzene with a sulfonating agent. Fuming sulfuric acid, a solution of sulfur trioxide (SO₃) in concentrated sulfuric acid (H₂SO₄), is a common and potent reagent for this transformation.[6]

The Electrophile: Unmasking the Reactive Species in Fuming Sulfuric Acid

The true electrophile in this reaction is either sulfur trioxide (SO₃) or its protonated form, ⁺SO₃H.[6] Fuming sulfuric acid serves as a rich source of SO₃.[7] The highly polar nature of the S-O bonds in SO₃ renders the sulfur atom electron-deficient and thus highly electrophilic.

The Reaction Mechanism: An Electrophilic Aromatic Substitution Cascade

The sulfonation of bromobenzene follows the classical mechanism of electrophilic aromatic substitution:

• Electrophilic Attack: The π-electron system of the bromobenzene ring acts as a nucleophile, attacking the electrophilic sulfur atom of SO₃ or ⁺SO₃H. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation: A weak base, such as the bisulfate ion (HSO₄⁻) present in the reaction mixture, removes a proton from the carbon atom bearing the sulfonic acid group. This step restores the aromaticity of the ring, yielding the bromobenzenesulfonic acid product.

dot digraph "Sulfonation Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} ondot

Caption: General mechanism of bromobenzene sulfonation.

Directing Effects and the Challenge of Isomer Control

The bromine atom on the benzene ring is an ortho-, para-directing group in electrophilic aromatic substitution. This is due to the interplay of its electron-withdrawing inductive effect and its electron-donating resonance effect. While the inductive effect deactivates the ring towards electrophilic attack compared to benzene, the resonance effect preferentially stabilizes the arenium ion intermediates formed from ortho and para attack.

Consequently, the sulfonation of bromobenzene yields a mixture of 2-bromobenzenesulfonic acid (ortho isomer) and 4-bromobenzenesulfonic acid (para isomer). Due to steric hindrance from the bromine atom at the ortho position, the para isomer is typically the major product.[8][9] In fact, studies have shown that sulfonation of bromobenzene at low temperatures (-12 to -13 °C) can result in as high as 98.9% para-selectivity, with only a minute amount of the ortho isomer (0.9%) being formed.[10] This presents a significant challenge for the direct synthesis of the 2-bromo isomer.

Experimental Protocol: Sulfonation of Bromobenzene

This protocol describes the general procedure for the sulfonation of bromobenzene, which will produce a mixture of ortho and para isomers.

Materials and Reagents

Reagent	Formula	M.W.	CAS No.	Notes
Bromobenzene	C₆H₅Br	157.01	108-86-1	Reagent grade, dry
Fuming Sulfuric Acid (Oleum)	H₂SO₄·xSO₃	-	8014-95-7	20% free SO₃
Sodium Chloride	NaCl	58.44	7647-14-5
Dichloromethane	CH₂Cl₂	84.93	75-09-2
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6

Safety Precautions: Handling Fuming Sulfuric Acid

Fuming sulfuric acid is an extremely corrosive and reactive substance. Strict adherence to safety protocols is mandatory.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., butyl rubber or Viton), and chemical splash goggles with a face shield.

• Ventilation: All manipulations must be performed in a certified chemical fume hood with a sash positioned as low as possible.

• Water Reactivity: Fuming sulfuric acid reacts violently with water, generating significant heat and releasing toxic sulfur trioxide fumes. Ensure all glassware is scrupulously dry and avoid any contact with moisture.

• Spill Response: Have a spill kit rated for corrosive acids readily available. Neutralize small spills with a suitable agent like sodium bicarbonate, and absorb with an inert material. For large spills, evacuate the area and contact emergency personnel.

• Quenching: The reaction mixture must be quenched with extreme caution by slowly adding it to ice. Never add water to the reaction mixture.

Reaction Procedure

• Reaction Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube containing calcium chloride.

• Charging the Reactor: In the fume hood, carefully charge the flask with bromobenzene (e.g., 0.1 mol).

• Addition of Fuming Sulfuric Acid: Slowly add fuming sulfuric acid (e.g., 0.3 mol) to the dropping funnel.

• Reaction Execution: With vigorous stirring, add the fuming sulfuric acid dropwise to the bromobenzene over a period of 30-60 minutes. Control the addition rate to maintain the reaction temperature between 20-30°C. An ice bath may be necessary to manage the exotherm.

• Reaction Completion: After the addition is complete, continue stirring the mixture at room temperature for 2-3 hours. The reaction can be monitored by taking a small aliquot, quenching it in water, and analyzing by TLC or HPLC.

Workup and Isolation

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice in a large beaker with constant stirring. This should be done in a well-ventilated fume hood.

• Salting Out: To the resulting aqueous solution, add sodium chloride until the solution is saturated. This will precipitate the sodium salt of the bromobenzenesulfonic acids.

• Filtration: Collect the precipitated sodium bromobenzenesulfonate by vacuum filtration and wash the filter cake with a cold, saturated sodium chloride solution.

• Drying: The crude product can be dried in a vacuum oven at a moderate temperature.

The crude product will be a mixture of the sodium salts of 2-bromobenzenesulfonic acid and 4-bromobenzenesulfonic acid.

Isomer Separation: A Formidable Challenge

Separating the ortho and para isomers of bromobenzenesulfonic acid on a preparative scale is challenging due to their similar physical properties.

• Fractional Crystallization: This technique relies on the slight differences in solubility of the isomeric salts in a given solvent.[11][12] A systematic approach involving multiple recrystallization steps from a suitable solvent (e.g., aqueous ethanol) may allow for the enrichment of one isomer. However, this is often a tedious process with significant loss of material. A patent for the separation of ortho- and para-halobenzoic acids describes a method of fractional precipitation by carefully adjusting the pH, which could potentially be adapted for bromobenzenesulfonic acids.[13]

• Chromatography: While analytical techniques like HPLC can separate the isomers for quantification, preparative-scale column chromatography of highly polar sulfonic acids can be difficult.[14][15]

The Blocking Group Strategy: An Elegant Solution for Ortho-Selectivity

Given the difficulty in directly synthesizing and isolating 2-bromobenzenesulfonic acid, a more practical and widely used approach in organic synthesis is the "blocking group" strategy.[1][9] This method takes advantage of the reversibility of the sulfonation reaction.[13][16]

dot digraph "Blocking Group Strategy" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

} ondot

Caption: Conceptual workflow of the blocking group strategy.

In the context of synthesizing an ortho-bromo substituted compound, the para position is first blocked by a sulfonic acid group. Then, bromination is carried out, which is directed to the now available ortho position. Finally, the sulfonic acid blocking group is removed by heating in dilute acid to yield the desired ortho-bromo product. For the synthesis of 2-bromobenzenesulfonic acid itself, a different starting material would be required, and the strategy would be adapted accordingly.

Conversion to 2-Bromobenzenesulfonyl Chloride: The Gateway to Bioactive Molecules

For many applications in drug discovery, the sulfonic acid is converted to the more reactive sulfonyl chloride.

Protocol: Synthesis of 2-Bromobenzenesulfonyl Chloride

This protocol assumes a starting material of 2-bromobenzenesulfonic acid or its sodium salt.

• Materials: 2-bromobenzenesulfonic acid (or its sodium salt), thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅), and a suitable solvent like dichloromethane or toluene.

• Reaction: The sulfonic acid is treated with an excess of thionyl chloride or phosphorus pentachloride, often with gentle heating. The reaction should be performed in a fume hood as it evolves HCl and SO₂ gases.

• Workup: After the reaction is complete, the excess chlorinating agent is removed by distillation under reduced pressure. The crude 2-bromobenzenesulfonyl chloride can then be purified by vacuum distillation or recrystallization.

Application in the Synthesis of Bioactive Sulfonamides

2-Bromobenzenesulfonyl chloride is a key intermediate for the synthesis of a wide array of sulfonamides with potential therapeutic applications.[16][17] The general synthetic route involves the reaction of the sulfonyl chloride with a primary or secondary amine in the presence of a base (e.g., pyridine or triethylamine) to neutralize the HCl byproduct.

dot digraph "Sulfonamide Synthesis" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"];

} ondot

Caption: General synthesis of sulfonamides from 2-bromobenzenesulfonyl chloride.

This straightforward reaction allows for the creation of large libraries of compounds for structure-activity relationship (SAR) studies in the pursuit of novel drug candidates.

Conclusion

The synthesis of 2-bromobenzenesulfonic acid via the direct sulfonation of bromobenzene with fuming sulfuric acid is complicated by the preferential formation of the para isomer. While this application note provides a detailed protocol for this reaction, it also highlights the challenges of isomer separation. For researchers specifically requiring the ortho isomer, a blocking group strategy is a more viable synthetic route. The conversion of 2-bromobenzenesulfonic acid to its corresponding sulfonyl chloride opens up a vast chemical space for the development of novel sulfonamide-based therapeutics, underscoring its importance in modern drug discovery.

References

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Real-Time Monitoring and Quantitative Analysis of 2-Bromobenzenesulfonic Acid Synthesis: An Application Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals.

Introduction

2-Bromobenzenesulfonic acid is a critical intermediate in the synthesis of various pharmaceuticals, agrochemicals, and specialty dyes.[1] Its production, typically achieved through the sulfonation of bromobenzene, is an exemplary case of electrophilic aromatic substitution where precise control over reaction conditions is paramount to maximizing the yield of the desired ortho isomer and minimizing the formation of the thermodynamically favored para isomer. This application note provides a comprehensive guide to the in-process monitoring of this synthesis, ensuring scientific integrity through robust, self-validating analytical protocols. We will delve into the mechanistic rationale behind the synthesis and provide detailed, field-proven methodologies for real-time tracking using High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Synthesis of 2-Bromobenzenesulfonic Acid: Mechanistic Insights

The synthesis of 2-bromobenzenesulfonic acid is achieved by reacting bromobenzene with fuming sulfuric acid (oleum), a solution of sulfur trioxide (SO₃) in concentrated sulfuric acid (H₂SO₄).[2][3] This reaction is a classic electrophilic aromatic substitution.

The key aspects influencing the product distribution are:

• The Electrophile: Sulfur trioxide (SO₃) is a potent electrophile due to the high electronegativity of the three oxygen atoms drawing electron density away from the sulfur atom.[4]

• Directing Effects: The bromine atom on the benzene ring is an ortho, para director. This means it activates the positions ortho and para to it for electrophilic attack.[5] Consequently, the sulfonation of bromobenzene yields a mixture of 2-bromobenzenesulfonic acid (ortho product) and 4-bromobenzenesulfonic acid (para product).[6]

• Steric Hindrance: The bulky sulfonic acid group (-SO₃H) experiences more steric hindrance at the ortho position, which is adjacent to the bromine atom, than at the para position. This often leads to the para isomer being the major product under thermodynamic control.[2] Therefore, careful monitoring and control of reaction kinetics are essential to optimize the yield of the desired 2-bromo isomer.

The overall reaction is reversible. The reverse reaction, desulfonation, can be promoted by using dilute sulfuric acid and heat.[2][7] This reversibility underscores the importance of precise process control.

Diagram of the Synthesis Pathway

Caption: Synthesis pathway for 2- and 4-bromobenzenesulfonic acid.

Part 1: High-Performance Liquid Chromatography (HPLC) for Quantitative Analysis

HPLC is the gold standard for monitoring the progress of this synthesis due to its ability to separate and quantify the starting material, the desired product, and the isomeric byproduct with high resolution and sensitivity.[8]

Rationale

A reverse-phase HPLC method allows for the separation of compounds based on their polarity. The sulfonic acids are highly polar and will elute early, while the less polar starting material, bromobenzene, will be retained longer on a nonpolar stationary phase like C18. UV detection is suitable as all aromatic compounds involved absorb UV light. The use of an acidic mobile phase modifier ensures that the sulfonic acid groups are protonated, leading to better peak shape and consistent retention times.[9]

Experimental Protocol: HPLC Analysis

• Sample Preparation:

  • Carefully withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture at specified time intervals.

  • Immediately quench the reaction by diluting the aliquot into a known, large volume (e.g., 10 mL) of a 50:50 mixture of acetonitrile and water. This stops the reaction and prepares the sample for analysis.

  • Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter before injection.

• Instrumentation and Conditions:

Parameter	Value
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV-Vis at 254 nm
Injection Volume	10 µL

• Data Analysis:

  • Identify the peaks corresponding to 2-bromobenzenesulfonic acid, 4-bromobenzenesulfonic acid, and bromobenzene based on their retention times, which should be established using pure standards.

  • Integrate the area under each peak.

  • Calculate the percentage conversion of bromobenzene and the relative percentages of the ortho and para isomers.

  • Plot the concentration of reactants and products over time to determine the reaction kinetics and endpoint.

Part 2: NMR Spectroscopy for Structural Verification and Isomer Ratio

¹H and ¹³C NMR spectroscopy are powerful tools for unambiguous structural confirmation and for determining the precise ratio of the ortho and para isomers.[10]

Rationale

The chemical shifts and splitting patterns of the protons on the aromatic ring are highly sensitive to the positions of the bromo and sulfonyl substituents.[11] The ortho and para isomers will give distinct ¹H NMR spectra, allowing for their differentiation and quantification.[12] ¹³C NMR can be used to confirm the number of unique carbon environments, further validating the substitution pattern.[13]

Experimental Protocol: NMR Analysis

• Sample Preparation:

  • Take a quenched and diluted aliquot from the reaction, as prepared for HPLC.

  • Evaporate the solvent (acetonitrile/water) under reduced pressure.

  • Dissolve the resulting solid residue in a suitable deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆. D₂O is often preferred for sulfonic acids.

  • Transfer the solution to an NMR tube.

• Instrumentation and Parameters:

  • Spectrometer: 400 MHz or higher.

  • Nuclei: ¹H and ¹³C.

  • Solvent: D₂O.

  • Reference: Internal standard (e.g., DSS) or solvent peak.

• Data Interpretation:

Compound	Expected ¹H NMR Aromatic Signals (approx. ppm)	Key Feature
Bromobenzene	7.2-7.6 (multiplet)	Single set of signals.
2-Bromobenzenesulfonic Acid	7.3-8.0 (complex multiplet)	Four distinct aromatic proton signals.
4-Bromobenzenesulfonic Acid	~7.7 (d, 2H), ~7.8 (d, 2H)	Symmetrical pattern, typically two doublets.[12]

Part 3: In-Situ FTIR Spectroscopy for Real-Time Reaction Tracking

In-situ FTIR spectroscopy, often using an Attenuated Total Reflectance (ATR) probe, provides a continuous, real-time window into the reaction mixture. This technique allows for tracking the consumption of reactants and the formation of products without the need for sampling.[14]

Rationale

The conversion of bromobenzene to bromobenzenesulfonic acid involves the formation of a sulfonic acid group (-SO₃H). This group has strong, characteristic infrared absorption bands that are distinct from the starting material.[15] By monitoring the intensity of these bands, one can track the progress of the sulfonation in real-time.

Experimental Protocol: In-Situ FTIR

• Instrumentation:

  • FTIR spectrometer equipped with a diamond or silicon ATR immersion probe.

  • The probe is inserted directly into the reaction vessel.

• Data Acquisition:

  • Collect a background spectrum of the starting material (bromobenzene) before adding the fuming sulfuric acid.

  • Once the reaction begins, collect spectra at regular intervals (e.g., every 1-2 minutes).

• Data Interpretation:

Functional Group	Wavenumber (cm⁻¹)	Change During Reaction
S=O stretch (sulfonic acid)	~1350 and ~1170	Increases
O-H stretch (sulfonic acid)	Broad, ~3000	Increases
Aromatic C-H out-of-plane bend	~740 (ortho), ~830 (para)	Changes in this region indicate isomer formation.

Workflow for Comprehensive Monitoring

Caption: Integrated workflow for monitoring the synthesis reaction.

Safety Precautions

Working with fuming sulfuric acid (oleum) and bromobenzene requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, a lab coat, and chemical splash goggles. A face shield is also highly recommended.[16]

• Ventilation: All work must be conducted in a certified chemical fume hood to avoid inhalation of corrosive and toxic fumes.[17][18] Fuming sulfuric acid reacts violently with water and can cause severe respiratory irritation.[17][19]

• Handling: Add reagents slowly and control the reaction temperature, as sulfonation is an exothermic process. Never add water to concentrated or fuming sulfuric acid; always add acid to water slowly if dilution is necessary.[16]

• Spill Response: Have appropriate spill kits (e.g., sodium bicarbonate for neutralizing acid) readily available.[18]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The successful synthesis of 2-bromobenzenesulfonic acid hinges on the ability to monitor the reaction's progress and product distribution accurately. By employing a multi-faceted analytical approach that combines the quantitative power of HPLC, the structural elucidation capabilities of NMR, and the real-time insights from in-situ FTIR, researchers can achieve a high degree of process understanding and control. This integrated strategy not only optimizes yield and purity but also ensures the safety and reproducibility of the synthesis, which is crucial in research, development, and manufacturing environments.

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• Papastefanou, I., et al. (2018). Two alternative chromatography methods assisted by the sulfonic acid moeity for the determination of furosine in milk. Molecules, 23(6), 1446.
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• ResearchGate. (n.d.). FTIR spectra of sulfonated carbon. Retrieved from [Link]

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• East Harbour Group. (2022, October 27). Sulphuric Acid (Fuming) Oleum Safety Data Sheet. Retrieved from [Link]

• ILO and WHO. (2021). ICSC 1626 - BENZENESULFONIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of pristine and sulfonated SWCNTs. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis and Yield of 2-Bromobenzenesulfonic Acid

Welcome to the technical support center for the synthesis of 2-bromobenzenesulfonic acid. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to enhance the yield and purity of your target compound. Our approach is rooted in scientific principles and practical, field-tested experience to empower you to overcome common challenges in this synthetic procedure.

Introduction to the Synthesis of 2-Bromobenzenesulfonic Acid

The synthesis of 2-bromobenzenesulfonic acid is a classic example of electrophilic aromatic substitution, a fundamental reaction in organic chemistry. The most common route involves the sulfonation of bromobenzene. However, this reaction typically yields a mixture of ortho and para isomers, with the para isomer often being the major product due to steric hindrance at the ortho position.[1] Consequently, the primary challenge in obtaining a high yield of 2-bromobenzenesulfonic acid lies in the efficient separation of the desired ortho isomer from the more abundant para isomer.

This guide will provide a comprehensive overview of the synthetic process, with a strong focus on strategies to maximize the yield of the ortho isomer and effectively troubleshoot common experimental hurdles.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions encountered during the synthesis of 2-bromobenzenesulfonic acid.

1. What is the general synthetic route for 2-bromobenzenesulfonic acid?

The standard synthesis involves a two-step process:

• Step 1: Bromination of Benzene: Benzene is first brominated to produce bromobenzene.

• Step 2: Sulfonation of Bromobenzene: Bromobenzene is then sulfonated to yield a mixture of 2-bromobenzenesulfonic acid and 4-bromobenzenesulfonic acid.[2]

2. Why is the separation of ortho and para isomers the main challenge?

The bromo group on the benzene ring is an ortho, para-director in electrophilic aromatic substitution.[1] This means that during sulfonation, the sulfonic acid group will be directed to both the ortho and para positions. The para isomer is generally favored due to less steric hindrance, making it the major product. The physical properties of the two isomers are quite similar, which makes their separation challenging.

3. What are the key factors influencing the ortho-to-para isomer ratio?

The ratio of ortho to para isomers is influenced by a delicate interplay of kinetic and thermodynamic factors:

• Temperature: Lower reaction temperatures tend to favor the kinetically controlled product, which in some cases of electrophilic aromatic substitution can be the ortho isomer. Higher temperatures often favor the thermodynamically more stable para isomer.

• Sulfonating Agent: The choice and concentration of the sulfonating agent (e.g., concentrated sulfuric acid vs. fuming sulfuric acid) can impact the isomer ratio.

• Reaction Time: Longer reaction times at elevated temperatures can lead to isomer scrambling and favor the thermodynamic product.

4. Is the sulfonation reaction reversible?

Yes, a key characteristic of sulfonation is its reversibility.[3][4] This property can be exploited to our advantage. By heating the sulfonic acid in the presence of dilute acid, the sulfonic acid group can be removed (desulfonation).[5] This is particularly useful for purifying the desired isomer, as the rate of desulfonation can differ between the ortho and para isomers.

Experimental Protocols

Here we provide detailed, step-by-step methodologies for the key experiments in the synthesis and purification of 2-bromobenzenesulfonic acid.

Protocol 1: Sulfonation of Bromobenzene

This protocol outlines a general procedure for the sulfonation of bromobenzene. Note that the ortho/para ratio can be influenced by reaction conditions.

Materials:

• Bromobenzene

• Fuming sulfuric acid (oleum, 20% SO₃)

• Concentrated sulfuric acid

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Addition funnel

• Thermometer

Procedure:

• In a fume hood, place the round-bottom flask in an ice bath.

• Carefully add a measured amount of bromobenzene to the flask.

• Slowly add fuming sulfuric acid dropwise from the addition funnel while vigorously stirring the bromobenzene. Maintain the reaction temperature between 0-10 °C.

• After the addition is complete, continue stirring at low temperature for 1-2 hours.

• Slowly and carefully pour the reaction mixture onto crushed ice to quench the reaction and precipitate the sulfonic acid products.

• Isolate the crude product by filtration.

Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles.

• Fuming sulfuric acid is extremely corrosive and reacts violently with water. Handle with extreme caution.

Protocol 2: Separation of Isomers by Fractional Crystallization of Potassium Salts

This protocol leverages the potential difference in solubility between the potassium salts of 2-bromobenzenesulfonic acid and 4-bromobenzenesulfonic acid to achieve separation.

Materials:

• Crude mixture of bromobenzenesulfonic acids

• Potassium hydroxide (KOH) or potassium carbonate (K₂CO₃)

• Deionized water

• Ethanol

• Heating mantle

• Beakers

• Buchner funnel and filter paper

Procedure:

• Dissolve the crude sulfonic acid mixture in a minimum amount of hot deionized water.

• Carefully neutralize the solution with a concentrated solution of KOH or K₂CO₃ until the pH is neutral.

• Slowly cool the solution to room temperature, then place it in an ice bath to induce crystallization. The less soluble salt (often the para isomer) will precipitate first.

• Collect the crystals by filtration. This is your first fraction.

• Concentrate the filtrate by gently heating to reduce the volume of water and then cool again to obtain a second fraction of crystals.

• Repeat the crystallization process on the different fractions, using minimal amounts of hot water or a water/ethanol mixture to redissolve and recrystallize.

• Monitor the purity of each fraction using an appropriate analytical method such as HPLC or NMR spectroscopy.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a question-and-answer format.

Q1: My overall yield is very low. What are the likely causes?

• Incomplete Reaction: The sulfonation reaction may not have gone to completion. Ensure you are using a sufficiently strong sulfonating agent (fuming sulfuric acid is more potent than concentrated sulfuric acid) and allowing adequate reaction time.[6]

• Losses during Workup: The bromobenzenesulfonic acids are water-soluble, so excessive washing of the crude product with water can lead to significant losses.

• Suboptimal Isomer Ratio: If the reaction conditions heavily favor the formation of the para isomer, the yield of the desired ortho isomer will inherently be low.

Q2: The product is a dark, tar-like substance. How can I prevent this?

• Reaction Temperature Too High: Overheating during the sulfonation step can lead to charring and the formation of polymeric byproducts. Maintain strict temperature control, especially during the addition of the sulfonating agent.

• Excessively Strong Sulfonating Agent: Using a very high concentration of oleum can lead to uncontrolled side reactions.

• Prolonged Reaction Time: Extended reaction times, particularly at elevated temperatures, can contribute to byproduct formation.

Q3: How can I improve the ratio of the ortho isomer to the para isomer?

• Kinetic vs. Thermodynamic Control: The formation of the ortho isomer is generally kinetically favored, while the para isomer is the thermodynamically more stable product.[7]

  • To favor the ortho isomer (kinetic control): Use lower reaction temperatures (e.g., 0-10 °C) and shorter reaction times.

  • To favor the para isomer (thermodynamic control): Use higher temperatures and longer reaction times.

Q4: I am having difficulty separating the ortho and para isomers. What can I do?

• Fractional Crystallization of Salts: As detailed in Protocol 2, converting the sulfonic acids to their salts (e.g., potassium or sodium salts) can create a significant enough difference in solubility to allow for separation by fractional crystallization.[2][3]

• Selective Desulfonation: The ortho isomer is often more sterically hindered and may undergo desulfonation at a different rate than the para isomer. By carefully heating the isomer mixture in dilute acid, it may be possible to selectively remove the sulfonic acid group from the unwanted para isomer.[1]

Visualization of Key Processes

Workflow for Synthesis and Purification

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identifying and removing impurities from 2-bromobenzenesulfonic acid

This guide serves as a dedicated technical resource for researchers, scientists, and professionals in drug development engaged in work with 2-bromobenzenesulfonic acid. It provides in-depth, experience-driven answers to common questions and robust troubleshooting protocols for the identification and removal of impurities, ensuring the integrity of your research and development workflows.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercially available or newly synthesized 2-bromobenzenesulfonic acid?

A1: The impurity profile of 2-bromobenzenesulfonic acid is primarily dictated by its synthesis route, which is typically the sulfonation of bromobenzene. The major impurities to anticipate are:

• Positional Isomers: The sulfonation of bromobenzene is not perfectly regioselective. The bromine atom is an ortho-, para- director, leading to the co-formation of 4-bromobenzenesulfonic acid (para-isomer) and, to a lesser extent, 3-bromobenzenesulfonic acid (meta-isomer).[1] Separating these isomers is often the most significant purification challenge.

• Unreacted Starting Material: Residual bromobenzene may be present if the reaction has not gone to completion.

• Inorganic Salts: If the reaction is quenched or neutralized, inorganic salts such as sodium sulfate can be introduced.

• Di-sulfonated Byproducts: Under harsh sulfonation conditions, small amounts of bromobenzene di-sulfonic acids can be formed.

• Degradation Products: Aromatic sulfonic acids can undergo desulfonation, particularly when heated in the presence of acid, which could revert the product back to bromobenzene.[2]

Q2: How can I quickly assess the purity of my 2-bromobenzenesulfonic acid sample?

A2: A multi-faceted approach is recommended for a reliable initial purity assessment:

• Physical Properties: Check the melting point. Pure 2-bromobenzenesulfonic acid should have a sharp melting point. A broad or depressed melting point range suggests the presence of impurities.

• Thin-Layer Chromatography (TLC): TLC is a fast and effective qualitative tool. Using a polar solvent system (e.g., a mixture of chloroform, ethyl acetate, and glacial acetic acid), you can often visualize the main product spot and any significantly different impurities.[3]

• Spectroscopy (¹H NMR): Proton NMR is invaluable for identifying isomeric impurities. The aromatic protons of the 2-, 3-, and 4-isomers will have distinct splitting patterns and chemical shifts. Unreacted bromobenzene will also be readily identifiable.

• High-Performance Liquid Chromatography (HPLC): For a quantitative assessment, reversed-phase or ion-exchange HPLC is the gold standard. It can effectively separate and quantify the main component and its isomers.[4]

Q3: My 2-bromobenzenesulfonic acid is a solid, but it appears wet or pasty. What does this mean?

A3: 2-Bromobenzenesulfonic acid is hygroscopic and is often supplied or isolated as a hydrate. This is normal. The presence of water will affect the accuracy of weighing and may influence reaction stoichiometry. If an anhydrous form is required, it must be thoroughly dried under vacuum at a controlled temperature. Be aware that aggressive heating can cause degradation.

Troubleshooting Guides & Protocols

This section provides step-by-step solutions to specific problems you may encounter during the purification process.

Issue 1: Analytical data (NMR/HPLC) indicates the presence of positional isomers (3- and 4-bromobenzenesulfonic acid).

Cause: This is the most common purity issue arising directly from the synthesis process.[1] The similar physical and chemical properties of the isomers make them challenging to separate.

Solution: Fractional Recrystallization

The primary method for separating these isomers relies on their differential solubility in a chosen solvent system. Water is often a suitable solvent due to the high polarity of the sulfonic acid group.[5][6]

Protocol: Recrystallization from Water

• Solvent Selection Rationale: Benzenesulfonic acids are highly soluble in hot water and significantly less soluble in cold water, which is the ideal characteristic for a recrystallization solvent.[5][6] The subtle differences in the crystal lattice energies and hydration of the isomers allow for their separation through careful cooling.

• Dissolution: In an appropriately sized Erlenmeyer flask, add the impure 2-bromobenzenesulfonic acid. Add a minimal amount of near-boiling deionized water incrementally while stirring or swirling until the solid just dissolves completely.[7] Avoid adding a large excess of water, as this will reduce your final yield.[8]

• Decolorization (Optional): If the solution is colored, it may indicate the presence of polymeric or degradation impurities. Allow the solution to cool slightly from boiling, then add a small amount (1-2% by weight) of activated charcoal. Re-heat the solution to boiling for 5-10 minutes.[7]

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal and any insoluble impurities. Pre-heating the glassware prevents premature crystallization in the funnel.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical as it encourages the formation of well-defined crystals, which are more effective at excluding impurities from their lattice structure.[9] Once at room temperature, further cool the flask in an ice-water bath to maximize crystal formation.

• Inducing Crystallization (If Necessary): If crystals do not form, the solution may be supersaturated. Try scratching the inside of the flask with a glass rod at the solution's surface or adding a "seed" crystal of pure product to initiate crystallization.[8]

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the collected crystals with a small amount of ice-cold deionized water to rinse away the mother liquor, which contains the more soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) to a constant weight.

• Purity Verification: Re-analyze the dried product by HPLC and melting point to confirm the removal of isomeric impurities. The mother liquor can also be analyzed to see the enrichment of the undesired isomers.

Issue 2: The product is contaminated with non-polar impurities, such as unreacted bromobenzene.

Cause: Incomplete reaction or inefficient removal during initial workup.

Solution: Liquid-Liquid Extraction

This technique leverages the dramatic difference in polarity and acidity between the sulfonic acid and the non-polar impurity.

Protocol: Acid-Base Extraction

• Principle of Separation: 2-Bromobenzenesulfonic acid is a strong acid that is deprotonated and highly water-soluble at neutral or basic pH, forming the sulfonate salt. In contrast, bromobenzene is a neutral, non-polar organic compound with very low water solubility but high solubility in non-polar organic solvents.

• Dissolution: Dissolve the impure product in a suitable volume of water. If necessary, adjust the pH to >7 with a base like sodium bicarbonate or sodium hydroxide to ensure the sulfonic acid is fully deprotonated.

• Extraction: Transfer the aqueous solution to a separatory funnel. Add an equal volume of a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Mixing and Separation: Stopper the funnel and shake vigorously, remembering to vent frequently to release any pressure buildup. Allow the layers to separate completely. The aqueous layer will contain the sodium 2-bromobenzenesulfonate salt, and the organic layer will contain the bromobenzene.

• Isolation: Drain the lower (aqueous) layer. Repeat the extraction of the aqueous layer with fresh organic solvent two more times to ensure complete removal of the non-polar impurity.

• Re-acidification and Isolation: Combine the aqueous layers and carefully re-acidify with a strong acid (e.g., HCl) until the solution is acidic (pH < 2). The 2-bromobenzenesulfonic acid will become protonated and may precipitate out if its solubility is exceeded. The product can then be isolated by evaporating the water or by extracting the acidified solution with an appropriate organic solvent and evaporating the solvent.

• Purity Verification: Confirm the absence of bromobenzene using ¹H NMR or GC-MS.

Data & Visualization

Comparative Data of Bromobenzenesulfonic Acid Isomers

For effective purification, understanding the physical properties of the target compound and its most common impurities is crucial.

Compound	Molecular Formula	Molar Mass ( g/mol )	Form
2-Bromobenzenesulfonic acid	C₆H₅BrO₃S	237.07	Solid
4-Bromobenzenesulfonic acid	C₆H₅BrO₃S	237.07	Solid

Note: Data sourced from PubChem CID 113282 and 78717.[10][11] Precise melting points can vary based on hydration state.

Workflow for Purity Assessment

This diagram outlines the logical flow for evaluating a sample of 2-bromobenzenesulfonic acid.

Caption: Decision tree for selecting a purification method based on the identified impurity type.

References

• Google Patents. NO763196L - PROCEDURE FOR THE PREPARATION OF ANTELMINTIC ACTIVE 2-CARBALCOXYAMINO-5 (6) -PHENYL-SULPHONYLOXY-BENZIMIDAZOLES.
• Google Patents. CN117551005A - Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof.

• Chemistry Stack Exchange. (2018). Heating p-Bromobenzenesulfonic acid in the presence of dilute HCl. Available at: [Link]

• PubChem. 4-Bromobenzenesulfonic acid | C6H5BrO3S | CID 78717. Available at: [Link]

• IndiaMART. 2 Bromobenzenesulfonic Acid at best price in Hyderabad by Coastal Drugs. Available at: [Link]

• ResearchGate. (PDF) Mutagenic Alkyl-Sulfonate Impurities in Sulfonic Acid Salts: Reviewing the Evidence and Challenging Regulatory Perceptions. Available at: [Link]

• PubChem. 2-bromobenzenesulfonic Acid | C6H5BrO3S | CID 113282. Available at: [Link]

• Homework.Study.com. Show the equations for preparing p-bromobenzenesulfonic acid and m-bromobenzenesulfonic acid. Available at: [Link]

• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction. Available at: [Link]

• University of Wisconsin-Green Bay. Recrystallization of Benzoic Acid. Available at: [Link]

• HELIX Chromatography. HPLC Methods for analysis of Benzenesulfonic acid. Available at: [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Available at: [Link]

• YouTube. (2020). Recrystallization Lab Procedure of Benzoic Acid. Available at: [Link]

• ResearchGate. (PDF) Determination of toluenesulfonic acid isomers by gas chromatography. Available at: [Link]

• YouTube. (2022). Recrystallisation of benzoic acid. Available at: [Link]

• The Organic Chemistry Tutor. (2016). Natural Product Isolation (2) - Purification Techniques, An Overview. Available at: [Link]

• Waters Corporation. Analysis of Benzenesulfonic Acid and P-Toluenesufonic Acid Esters in Genotox Monitoring using UPLC/UV-MS. Available at: [Link]

• Google Patents. CN108362793B - Method for detecting isomers of camphorsulfonic acid or salts thereof.

• ResearchGate. HPLC determination of chlorobenzenes, benzenesulphonyl chlorides and benzenesulphonic acids in industrial waste water. Available at: [Link]

• Reddit. (2021). First time synthesis, first time work-up and purification. Available at: [Link]

• American Pharmaceutical Review. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available at: [Link]

• ResearchGate. (PDF) Recrystallization of Impure Benzoic Acid. Available at: [Link]

• Chemistry Steps. Organic Chemistry Synthesis Problems. Available at: [Link]

• ChemBK. Benzenesulfonic acid, 4-bromo-. Available at: [Link]

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• Organic Syntheses. α,α'-DIBROMODIBENZYL SULFONE. Available at: [Link]

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Technical Support Center: Controlling the Regioselectivity of Bromobenzene Sulfonation

Welcome to the technical support center for the regioselective sulfonation of bromobenzene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and detailed protocols for controlling the isomeric outcome of this important electrophilic aromatic substitution reaction.

Introduction to Bromobenzene Sulfonation

The sulfonation of bromobenzene is a classic example of an electrophilic aromatic substitution (EAS) reaction where a sulfonic acid group (–SO₃H) is introduced onto the benzene ring. The reaction is typically carried out using fuming sulfuric acid (a solution of sulfur trioxide, SO₃, in concentrated sulfuric acid) or concentrated sulfuric acid alone.[1][2] The bromine atom on the benzene ring, while deactivating the ring towards electrophilic attack due to its inductive effect, is an ortho, para-director.[3][4][5][6][7] This directing effect arises from the ability of bromine's lone pair electrons to stabilize the arenium ion intermediate through resonance at the ortho and para positions.[5]

Controlling the regioselectivity to favor the formation of either 2-bromobenzenesulfonic acid (ortho isomer) or 4-bromobenzenesulfonic acid (para isomer) is a common challenge. This guide will provide the foundational knowledge and practical steps to steer the reaction towards your desired product.

Frequently Asked Questions (FAQs)

Q1: Why am I getting a mixture of ortho and para isomers in my bromobenzene sulfonation?

The bromine substituent on the benzene ring directs incoming electrophiles to both the ortho and para positions.[3][4] This is because the carbocation intermediate formed during electrophilic attack is resonance-stabilized when the attack occurs at these positions. Statistically, there are two available ortho positions and only one para position. However, the para position is sterically less hindered, which often makes it the favored product under certain conditions.[1][3] Therefore, the formation of a product mixture is the expected outcome unless the reaction conditions are specifically optimized for one isomer.

Q2: How can I increase the yield of the para isomer (4-bromobenzenesulfonic acid)?

To favor the formation of the para isomer, you should employ conditions that allow the reaction to reach thermodynamic equilibrium.[8][9][10] The para isomer is thermodynamically more stable than the ortho isomer due to reduced steric hindrance between the bulky sulfonic acid group and the bromine atom.[8] The sulfonation reaction is reversible, which allows for this thermodynamic control.[1][2][8]

Key strategies include:

• Higher Reaction Temperatures: Elevated temperatures provide the necessary energy to overcome the activation barriers for both the forward (sulfonation) and reverse (desulfonation) reactions, allowing the reaction mixture to equilibrate to the more stable para product.[8][9][10]

• Longer Reaction Times: Sufficient time is required for the initial kinetic product distribution to rearrange to the more stable thermodynamic product.

• Use of Concentrated Sulfuric Acid: While fuming sulfuric acid is more reactive, using concentrated sulfuric acid at a higher temperature can facilitate the reversible nature of the reaction.

Q3: Is it possible to selectively synthesize the ortho isomer (2-bromobenzenesulfonic acid)?

Yes, the ortho isomer is the kinetically favored product, meaning it is formed faster.[8][9] To favor the kinetic product, the reaction should be carried out under conditions that are not easily reversible.

Key strategies include:

• Lower Reaction Temperatures: Running the reaction at a low temperature (e.g., 0-25 °C) will favor the product that is formed fastest and will limit the rate of the reverse desulfonation reaction.[9][10]

• Use of a More Reactive Sulfonating Agent: Using fuming sulfuric acid (oleum) at a low temperature provides a high concentration of the electrophile (SO₃), promoting rapid sulfonation under kinetic control.[1][2]

• Shorter Reaction Times: Limiting the reaction time prevents the kinetically formed ortho isomer from isomerizing to the more stable para isomer.

Q4: My sulfonation reaction is very slow or incomplete. What could be the cause?

Several factors can lead to a sluggish or incomplete reaction:

• Insufficiently Strong Sulfonating Agent: Bromobenzene is deactivated towards electrophilic aromatic substitution by the electron-withdrawing inductive effect of the bromine atom.[5][11] If you are using only concentrated sulfuric acid at a low temperature, the reaction may be very slow. Consider using fuming sulfuric acid or increasing the reaction temperature.

• Low Temperature: While low temperatures are used for kinetic control, they also slow down the overall reaction rate. You may need to find a balance between selectivity and reaction time.

• Water Content: The presence of excess water in the sulfuric acid will deactivate the sulfonating agent by forming hydrates of SO₃. Ensure you are using concentrated or fuming sulfuric acid with low water content.

Q5: How can I remove the sulfonic acid group after the reaction (desulfonation)?

The reversibility of sulfonation is a key feature that can be exploited.[1][12][13] Desulfonation can be achieved by heating the sulfonic acid in dilute aqueous acid (e.g., dilute sulfuric acid or hydrochloric acid).[1][12][13] The presence of a large excess of water shifts the equilibrium back towards the starting arene and sulfuric acid. This technique is often used when the sulfonic acid group is employed as a temporary blocking group to direct other substituents.[1][2]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low overall yield	1. Incomplete reaction. 2. Product loss during workup. 3. Unoptimized reaction conditions.	1. Increase reaction time or temperature. Consider using a stronger sulfonating agent like oleum. 2. Arenesulfonic acids are water-soluble.[14] Isolate the product by salting out with NaCl or by careful precipitation.[15][16] 3. Refer to the detailed protocols below and adjust your parameters accordingly.
Formation of significant amounts of the undesired isomer	1. Incorrect temperature control. 2. Incorrect reaction time.	1. For the para (thermodynamic) product, ensure the temperature is high enough for equilibration. For the ortho (kinetic) product, maintain a consistently low temperature. 2. For the para product, increase the reaction time. For the ortho product, shorten the reaction time and quench the reaction promptly.
Product is difficult to isolate and purify	1. High water solubility of the product. 2. Presence of isomeric impurities.	1. Pour the reaction mixture over ice and add a saturated solution of sodium chloride to precipitate the sodium salt of the sulfonic acid.[15][16] 2. Positional isomers have very similar physical properties, making separation challenging. Recrystallization of the sodium or barium salt may be effective. For analytical purposes, techniques like HPLC or UPC² may be required for separation.[17]
Charring or dark coloration of the reaction mixture	1. Reaction temperature is too high. 2. Use of a very strong sulfonating agent (e.g., high concentration oleum) under harsh conditions.	1. Carefully control the temperature, especially during the initial exothermic addition of reagents. 2. Use a lower concentration of oleum or switch to concentrated sulfuric acid.

Experimental Protocols

Protocol 1: Kinetically Controlled Synthesis of 2-Bromobenzenesulfonic Acid (ortho Isomer)

This protocol is designed to favor the formation of the faster-forming ortho isomer.

Step-by-Step Methodology:

• In a flask equipped with a magnetic stirrer and a dropping funnel, cool 20 mL of fuming sulfuric acid (20% SO₃) to 0 °C in an ice-water bath.

• Slowly add 5.0 g of bromobenzene dropwise to the cold, stirring fuming sulfuric acid over 30 minutes. Maintain the internal temperature below 10 °C throughout the addition.

• After the addition is complete, continue stirring the mixture at 0-5 °C for 1 hour.

• Carefully pour the reaction mixture onto 100 g of crushed ice with stirring.

• To isolate the product, add 20 g of solid sodium chloride to the aqueous solution to "salt out" the sodium salt of the sulfonic acid.

• Stir the mixture until the precipitate forms and then cool in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold, saturated NaCl solution.

• Dry the product under vacuum. The product will be predominantly the sodium salt of 2-bromobenzenesulfonic acid, with some of the 4-isomer present.

Protocol 2: Thermodynamically Controlled Synthesis of 4-Bromobenzenesulfonic Acid (para Isomer)

This protocol leverages the reversibility of the sulfonation reaction to favor the more stable para isomer.

Step-by-Step Methodology:

• In a flask equipped with a magnetic stirrer and a reflux condenser, carefully add 5.0 g of bromobenzene to 25 mL of concentrated sulfuric acid (98%).

• Heat the reaction mixture to 100-110 °C using an oil bath.

• Maintain the temperature and stir the mixture for 3-4 hours.

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled mixture onto 100 g of crushed ice with stirring.

• Precipitate the sodium salt of the sulfonic acid by adding 25 g of solid sodium chloride.

• Stir the mixture and cool in an ice bath for 30 minutes.

• Collect the solid product by vacuum filtration and wash with a small amount of cold, saturated NaCl solution.

• Dry the product under vacuum. The product will be predominantly the sodium salt of 4-bromobenzenesulfonic acid.[14][18]

Summary of Reaction Conditions and Expected Outcomes

Parameter	Kinetic Control (favors ortho)	Thermodynamic Control (favors para)
Temperature	0-25 °C	>100 °C
Reaction Time	Short (e.g., 1-2 hours)	Long (e.g., 3-5 hours)
Sulfonating Agent	Fuming H₂SO₄ (Oleum)	Concentrated H₂SO₄
Major Product	2-Bromobenzenesulfonic acid	4-Bromobenzenesulfonic acid
Key Principle	Irreversible conditions, faster reaction rate	Reversible equilibrium, most stable product

Mechanistic Insights and Visualizations

Reaction Mechanism and Directing Effects

The sulfonation of bromobenzene proceeds via a standard electrophilic aromatic substitution mechanism.[1][2][19] The bromine atom, though deactivating, directs the incoming electrophile to the ortho and para positions due to resonance stabilization of the intermediate arenium ion.

Caption: General mechanism for the sulfonation of bromobenzene.

Kinetic vs. Thermodynamic Control

The regioselectivity of the reaction is governed by the principles of kinetic and thermodynamic control.[9][10][20] At low temperatures, the reaction is under kinetic control, favoring the faster-formed ortho product. At higher temperatures, the reaction becomes reversible, allowing it to reach equilibrium and favor the more stable para product.

Caption: Energy profile for ortho vs. para sulfonation.

Isomer Separation and Analysis Workflow

Due to the similar physical properties of the ortho and para isomers, their separation can be challenging. A typical workflow for separation and analysis is outlined below.

Caption: Workflow for isomer separation and analysis.

References

• Chemistry Steps. (2025, October 23). Sulfonation of Benzene. [Link]

• Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

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• Study.com. Show the equations for preparing p-bromobenzenesulfonic acid and m-bromobenzenesulfonic acid. [Link]

• Waters. Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns. [Link]

• Google Patents. (2024).

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• Science of Synthesis. Product Class 9: Arenesulfonic Acids and Derivatives. [Link]

• Leah4sci. (2014, March 3). Aromatic Sulfonation Mechanism - EAS vid 5. [Link]

• Michigan State University Department of Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds. [Link]

• LCGC International. Finding the Best Separation for Enantiomeric Mixtures. [Link]

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• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• University of Chemistry and Technology, Prague. Separation methods: Chromatography. [Link]

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• Chemistry LibreTexts. (2025, January 29). 3.5: The Direction of the Reaction. [Link]

• JoVE. (2023, April 30). Video: Electrophilic Aromatic Substitution: Sulfonation of Benzene. [Link]

• Organic Syntheses. 2-Iodoxy-5-Methylbenzenesulfonic Acid-Catalyzed Selective Oxidation of 4-Bromobenzyl Alcohol to 4-Bromobenzaldehyde or 4-Bromobenzoic Acid with Oxone. [Link]

• Wikipedia. Electrophilic aromatic directing groups. [Link]

• Loba Chemie. (2016, May 6). 4-BROMOBENZOIC ACID FOR SYNTHESIS MSDS. [Link]

• Chemistry Stack Exchange. (2018, March 20). Heating p-Bromobenzenesulfonic acid in the presence of dilute HCl. [Link]

• Master Organic Chemistry. (2017, November 9). Electrophilic Aromatic Substitution Mechanism. [Link]

• LookChem. Cas 576-92-1,2-Bromo-benzenesulfonic acid. [Link]

• Chemistry LibreTexts. (2025, January 29). 3.2: Other Aromatic Substitutions. [Link]

• PubMed. (2000, February 25). Separation of isomeric naphthalenesulphonic acids by micro high-performance liquid chromatography with mobile phases containing cyclodextrin. [Link]

• University of Calgary. Directing Groups in SE Ar. [Link]

• Analytical Sciences Digital Library. Chapter 12 - Analytical Sciences Digital Library. [Link]

• Google Patents. (2000).

• ResearchGate. (2025, August 7). Sulfonation Mechanism of Benzene with SO 3 in Sulfuric Acid or Oleum or Aprotic Solvent: Obeying the Transition State Theory via a Trimolecular Electrophilic Substitution Clarified by Density Functional Theory Calculation. [Link]

• KPU Pressbooks. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. [Link]

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• FEMS Microbiology Reviews. Microbial desulfonation. [Link]

• National Center for Biotechnology Information. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• Professor Dave Explains. (2018, September 25). Regioselective Enolization and Thermodynamic vs. Kinetic Control. [Link]

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Navigating High-Temperature Reactions with 2-Bromobenzenesulfonic Acid: A Technical Troubleshooting Guide

For researchers, scientists, and professionals in drug development, 2-bromobenzenesulfonic acid is a valuable reagent. However, its utility in high-temperature applications can be compromised by a series of side reactions, leading to yield loss, product contamination, and purification challenges. This technical support guide provides in-depth, field-proven insights into identifying, understanding, and mitigating these unwanted thermal events. Here, we move beyond simple protocols to explain the causality behind these side reactions, offering a self-validating system of troubleshooting and experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions of 2-bromobenzenesulfonic acid at elevated temperatures?

A1: At high temperatures, typically in the range of 150-170°C and above, 2-bromobenzenesulfonic acid is susceptible to two main side reactions: desulfonation and isomerization .

• Desulfonation: This is the reverse reaction of sulfonation, where the sulfonic acid group (-SO₃H) is cleaved from the aromatic ring, yielding bromobenzene and sulfuric acid. This reaction is significantly promoted by the presence of water and strong acids.[1][2]

• Isomerization: The 2-bromo isomer can rearrange to the more thermodynamically stable 4-bromobenzenesulfonic acid. This process is believed to occur via a desulfonation-resulfonation mechanism, where the sulfonic acid group is removed and then reattaches at the para position.

Q2: At what temperature do these side reactions become significant?

A2: While the exact onset temperature can vary with specific reaction conditions (e.g., concentration, solvent, and catalysts), significant desulfonation and isomerization are generally observed in the temperature range of 150-170°C , particularly in the presence of aqueous sulfuric acid. Reactions carried out at or above these temperatures require careful monitoring and control.

Q3: What are the typical byproducts I should expect from these side reactions?

A3: The primary and most expected byproducts are:

• Bromobenzene: From the desulfonation reaction.

• 4-Bromobenzenesulfonic acid: From the isomerization reaction.

• Sulfuric acid: A direct product of desulfonation.

At very high temperatures, further decomposition can occur, potentially leading to the formation of sulfur oxides (SOx), hydrogen bromide (HBr), and other brominated aromatic compounds.

Q4: Can these side reactions be prevented?

A4: Complete prevention can be challenging, especially at very high temperatures. However, these side reactions can be significantly minimized through careful control of reaction parameters. Key strategies include:

• Temperature Control: Maintaining the reaction temperature below the threshold for significant desulfonation and isomerization is the most effective approach.

• Anhydrous Conditions: Since water promotes desulfonation, using anhydrous solvents and reagents can suppress this side reaction.

• Use of Sulfonic Acid Salts: Converting the sulfonic acid to its salt form (e.g., sodium or potassium salt) can increase its thermal stability and reduce the propensity for desulfonation.

• Control of Acidity: Minimizing the concentration of strong acids in the reaction mixture can slow down the rate of acid-catalyzed desulfonation.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments and provides actionable solutions.

Issue 1: Low Yield of Desired Product and Presence of a Non-polar, Water-Insoluble Byproduct

Symptoms:

• You observe a lower than expected yield of your target compound.

• During workup, you notice an oily, water-insoluble layer with a characteristic aromatic odor.

• GC-MS analysis of this layer confirms the presence of bromobenzene.

Root Cause Analysis:

This is a classic sign of desulfonation . The high reaction temperature, likely in the presence of trace or significant amounts of water, has caused the cleavage of the sulfonic acid group.

Mitigation Strategies:

• Strict Temperature Management:

  • Protocol: Carefully monitor and control the internal reaction temperature. Aim to keep it below 150°C. Utilize a well-calibrated thermometer and a reliable heating mantle with a temperature controller. For larger scale reactions, consider a jacketed reactor with a circulating fluid for more precise temperature control.

  • Causality: The rate of desulfonation is highly temperature-dependent. By maintaining a lower temperature, you significantly reduce the kinetic favorability of this side reaction.

• Ensure Anhydrous Conditions:

  • Protocol: Dry all glassware in an oven prior to use. Use anhydrous solvents and reagents. If the presence of water is unavoidable in your reaction scheme, consider using a Dean-Stark trap to remove water azeotropically as it forms.

  • Causality: Water acts as a nucleophile in the hydrolysis of the sulfonic acid group. By minimizing its presence, you shift the equilibrium away from the desulfonation products.

Workflow for Minimizing Desulfonation:

Caption: Workflow to minimize desulfonation.

Issue 2: Product Contamination with an Isomeric Impurity

Symptoms:

• Your final product shows the presence of an additional isomer that is difficult to separate.

• HPLC analysis reveals a peak with a similar UV spectrum but a different retention time to your desired 2-bromobenzenesulfonic acid product.

• NMR analysis of the mixture shows signals consistent with both 2- and 4-bromobenzenesulfonic acid.

Root Cause Analysis:

This indicates that isomerization has occurred, converting the kinetically favored ortho-isomer to the thermodynamically more stable para-isomer. This is often a consequence of prolonged reaction times at high temperatures.

Mitigation Strategies:

• Optimize Reaction Time and Temperature:

  • Protocol: Conduct a time-course study of your reaction at a slightly reduced temperature (e.g., 140-150°C). Withdraw aliquots at regular intervals and analyze them by HPLC to determine the optimal reaction time that maximizes the formation of the desired product while minimizing the formation of the 4-bromo isomer.

  • Causality: Isomerization is a time- and temperature-dependent equilibrium process. By finding the "sweet spot," you can halt the reaction before significant isomerization occurs.

• Use of the Sulfonate Salt:

  • Protocol: If your reaction chemistry allows, consider using the sodium or potassium salt of 2-bromobenzenesulfonic acid. This can be prepared by neutralizing the acid with the corresponding hydroxide or carbonate.

  • Causality: The salt form is generally more thermally stable and less prone to the desulfonation-resulfonation mechanism that leads to isomerization.

Isomerization Mechanism and Mitigation:

Caption: Isomerization mechanism and mitigation strategies.

Analytical Protocols

Accurate identification and quantification of side products are crucial for effective troubleshooting.

Protocol 1: HPLC Analysis of Isomeric Purity

This method is designed to separate 2-bromobenzenesulfonic acid from its potential para-isomer.

Parameter	Specification
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 230 nm
Sample Preparation	Dissolve sample in Mobile Phase A to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter.

Expected Elution Order: 2-Bromobenzenesulfonic acid will typically elute before the more polar 4-bromobenzenesulfonic acid.

Protocol 2: GC-MS Analysis for Volatile Byproducts

This method is suitable for the detection of bromobenzene resulting from desulfonation.

Parameter	Specification
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1 mL/min
Oven Program	Initial temp 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min
Injector Temperature	250°C
MS Transfer Line Temp	280°C
Ion Source Temperature	230°C
Mass Range	50-300 amu
Sample Preparation	Extract the reaction mixture with a non-polar solvent (e.g., dichloromethane or ethyl acetate). Dry the organic layer over sodium sulfate and inject directly.

Data Interpretation: The presence of a peak with a mass spectrum matching that of bromobenzene (major fragments at m/z 156, 158, 77) confirms desulfonation.

References

• Cerfontain, H., Koeberg-Telder, A., & Kruk, C. (1975). Aromatic sulphonation. Part 67. Isomerization of the halogenobenzenesulphonic acids in concentrated aqueous sulphuric acid. Journal of the Chemical Society, Perkin Transactions 2, (8), 965-969.
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley-Interscience.
• Lindner, O., & Rodefeld, L. (2005). Benzenesulfonic Acids and Their Derivatives. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.

• Chemistry LibreTexts. (2022). 16.2: Other Aromatic Substitutions. [Link]

• Norris, J. F. (2018). Desulfonation of benzenesulfonic acid. [Link]

• IOSR Journal of Applied Chemistry. (2016). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. [Link]

• Chromatography Today. (2011). and 4- Bromobenzoic Acids both In Vitro and In Vivo. [Link]

• Chromatography Online. (2022). Py-GC-MS Investigation of Pyrolysis Behaviours and Decomposition Products of α- and β-2,7,11-Cembratriene-4,6-Diols. [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzenesulfonic acid. [Link]

• ResearchGate. (2017). Kinetics of the desulfonation of benzenesulfonic acid and the toluenesulfonic acids in aqueous sulfuric acid. [Link]

• European Patent Office. (2021). IMPROVED PROCESS FOR THE PURIFICATION OF SULFONIC ACIDS. [Link]

• Google Patents. (2002).
• Google Patents. (2009).

• MDPI. (2020). Solid State Stability and Kinetics of Degradation for Candesartan—Pure Compound and Pharmaceutical Formulation. [Link]

• MDPI. (2021). Analysis of Polymeric Components in Particulate Matter Using Pyrolysis-Gas Chromatography/Mass Spectrometry. [Link]

• OSTI.GOV. (2018). Use of Pyrolysis GC/MS for Predicting Emission Byproducts from the Incineration of Double-Base Propellant. [Link]

• Pressure Sensitive Tape Council. (n.d.). PYROLYSIS GC/MS AS A METHOD FOR QUALITY AND MANUFACTURING CONTROL. [Link]

• YouTube. (2018). Desulfonation of benzenesulfonic acid. [Link]

• PubChem. (n.d.). 2-bromobenzenesulfonic Acid. [Link]

• PubMed. (2015). Synthesis of a steroidal A ring aromatic sulfonic acid as an inhibitor of steroid 5 alpha-reductase. [Link]

• RSC Publishing. (2023). Degradation of tetrabromobisphenol A (TBBA) with calcium hydroxide: a thermo-kinetic analysis. [Link]

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Technical Support Center: Sulfonation of Bromobenzene

Welcome to the technical support center for the controlled sulfonation of bromobenzene. This resource is designed for researchers, chemists, and professionals in drug development who are navigating the complexities of electrophilic aromatic substitution, specifically focusing on the challenges of achieving monosulfonation while preventing undesired polysulfonation byproducts. Here, you will find in-depth troubleshooting guides and frequently asked questions based on established principles and field-proven insights.

Troubleshooting Guide: Preventing Polysulfonation

This section addresses common issues encountered during the sulfonation of bromobenzene, providing detailed, evidence-based solutions.

Issue 1: Significant Formation of Di-substituted Byproducts

Question: My reaction is yielding a high percentage of 4,4'-dibromodiphenyl sulfone and other di-substituted products. How can I favor the formation of 4-bromobenzenesulfonic acid?

Root Cause Analysis: The formation of di-substituted and polysulfonated byproducts is often a direct consequence of reaction conditions that are too harsh. The initial monosulfonation reaction is an activating step, making the resulting 4-bromobenzenesulfonic acid more susceptible to further electrophilic attack than the starting bromobenzene. Key factors influencing this include the concentration of the sulfonating agent, reaction temperature, and reaction time.

Solution Pathway:

• Control the Sulfonating Agent's Strength: The use of highly concentrated or fuming sulfuric acid (oleum) introduces a high concentration of the electrophile, SO3, which aggressively drives the reaction towards polysulfonation.

  • Recommended Action: Employ a milder sulfonating agent or a lower concentration of sulfuric acid. Consider using a stoichiometric amount of a gentler reagent like chlorosulfonic acid (ClSO3H) in a suitable solvent, which can provide a more controlled reaction.

• Optimize Reaction Temperature: Higher temperatures increase the reaction rate, but they disproportionately accelerate the rate of the second and subsequent sulfonation steps.

  • Recommended Action: Maintain a lower reaction temperature. For the sulfonation of bromobenzene, a temperature range of 20-40°C is often recommended to favor monosulfonation. It is crucial to monitor the internal reaction temperature closely, as the reaction is exothermic.

• Minimize Reaction Time: Prolonged exposure of the monosulfonated product to the reaction mixture increases the probability of further sulfonation.

  • Recommended Action: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS, or HPLC). Quench the reaction as soon as the consumption of the starting material (bromobenzene) has reached an optimal level, before significant amounts of di-substituted products are formed.

Experimental Protocol: Controlled Monosulfonation of Bromobenzene

• Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer. Place the flask in an ice-water bath to maintain temperature control.

• Reagents: Charge the flask with bromobenzene. Add concentrated sulfuric acid (98%) dropwise to the stirred bromobenzene over a period of 30-60 minutes, ensuring the internal temperature does not exceed 30°C.

• Reaction: After the addition is complete, allow the mixture to stir at room temperature (or a slightly elevated temperature, e.g., 40°C, if the reaction is slow) and monitor its progress.

• Work-up: Once the desired conversion is achieved, carefully pour the reaction mixture over crushed ice to precipitate the product. The crude 4-bromobenzenesulfonic acid can then be isolated by filtration and purified by recrystallization.

Frequently Asked Questions (FAQs)

Q1: Why is the para-isomer (4-bromobenzenesulfonic acid) the major product?

The bromo group is an ortho-, para-directing deactivator. While it deactivates the aromatic ring towards electrophilic substitution compared to benzene, it directs incoming electrophiles to the ortho and para positions. The para position is sterically less hindered than the two ortho positions, leading to the preferential formation of 4-bromobenzenesulfonic acid.

Q2: Can I use sulfur trioxide (SO3) directly for sulfonation?

While SO3 is the ultimate electrophile in sulfonation, its direct use is highly challenging due to its aggressive nature and tendency to cause charring and polysubstitution. It is typically used in a complex with a moderating agent, such as dioxane or pyridine, to tame its reactivity. For most lab-scale preparations aiming for monosulfonation, using concentrated sulfuric acid or chlorosulfonic acid is more practical and controllable.

Q3: How does the reversibility of the sulfonation reaction impact my experiment?

Sulfonation is a reversible reaction. The position of the equilibrium can be influenced by the reaction conditions. In the presence of dilute acid and at higher temperatures, desulfonation can occur. This can be exploited in some cases to isomerize products or to remove a sulfonic acid group used as a blocking group. However, for the synthesis of 4-bromobenzenesulfonic acid, the goal is to drive the forward reaction, which is achieved by using a concentrated sulfonating agent.

Q4: What are the safety precautions for working with sulfonating agents?

Sulfuric acid, fuming sulfuric acid, and chlorosulfonic acid are highly corrosive and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. Be prepared for a highly exothermic reaction, especially during the addition of the sulfonating agent. Have an appropriate quenching agent and a spill kit readily available.

Visualizing the Reaction Pathway

The following diagram illustrates the key steps in the electrophilic aromatic substitution reaction for the monosulfonation of bromobenzene.

Caption: Controlled Monosulfonation Workflow

Comparative Data Summary

The choice of sulfonating agent and reaction conditions has a significant impact on the product distribution. The following table summarizes expected outcomes under different conditions.

Sulfonating Agent	Temperature	Reaction Time	Expected Major Product	Risk of Polysulfonation
Conc. H2SO4 (98%)	20-40°C	1-2 hours	4-Bromobenzenesulfonic acid	Low to Moderate
Fuming H2SO4 (Oleum)	20-40°C	< 1 hour	4-Bromobenzenesulfonic acid	High
Fuming H2SO4 (Oleum)	> 60°C	> 1 hour	Mixture of di- and polysulfonated products	Very High
Chlorosulfonic Acid	0-20°C	1-3 hours	4-Bromobenzenesulfonyl chloride	Low

References

• Organic Chemistry, 5th Edition. Paula Yurkanis Bruice. Pearson Education, Inc. (2007). [Link]

• March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 7th Edition. Michael B. Smith. Wiley. (2013). [Link]

• Vogel's Textbook of Practical Organic Chemistry, 5th Edition. A.I. Vogel, B.S. Furniss, A.J. Hannaford, P.W.G. Smith, A.R. Tatchell. Prentice Hall. (1989). [Link]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Analysis of 2-Bromobenzenesulfonic Acid

This guide provides an in-depth technical analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy of 2-bromobenzenesulfonic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of data. It explains the causal relationships behind spectral features, offers a robust experimental protocol, and compares NMR with alternative analytical techniques, ensuring a comprehensive understanding of the molecule's characterization.

Introduction to 2-Bromobenzenesulfonic Acid

2-Bromobenzenesulfonic acid is an organosulfur compound featuring a benzene ring substituted with a bromine atom and a sulfonic acid group at the ortho positions (C1 and C2).[1] The precise characterization of its molecular structure is paramount for its application in chemical synthesis and pharmaceutical development, where structural integrity dictates reactivity and function. NMR spectroscopy stands as the gold standard for unambiguous structure elucidation of organic molecules in solution, providing detailed information about the chemical environment, connectivity, and spatial relationships of atoms.

Principles of NMR Analysis for Ortho-Disubstituted Benzenes

The spectral appearance of 2-bromobenzenesulfonic acid is governed by the electronic effects of its two substituents.

• The Sulfonic Acid Group (-SO₃H): This is a strongly electron-withdrawing group due to the high electronegativity of the oxygen atoms. Through inductive and resonance effects, it deshields (shifts to a higher ppm value) the protons and carbons on the aromatic ring. This effect is most pronounced at the ortho and para positions relative to the sulfonic acid group.

• The Bromine Atom (-Br): Bromine is an electronegative atom that exerts an inductive electron-withdrawing effect, deshielding adjacent nuclei. However, it also possesses lone pairs of electrons that can be donated into the aromatic π-system via resonance, which has a shielding effect (shifting to a lower ppm value), particularly at the ortho and para positions. For bromine, the inductive effect typically dominates for ¹H NMR. In ¹³C NMR, a phenomenon known as the "heavy atom effect" causes the carbon directly attached to the bromine (ipso-carbon) to be shielded, appearing at a lower chemical shift than might be predicted based on electronegativity alone.[2]

The combination of these effects in an ortho-disubstituted pattern removes the symmetry of the benzene ring, rendering all four aromatic protons and all six carbons chemically non-equivalent. This leads to a complex and information-rich NMR spectrum.[3]

Molecular Structure and Atom Numbering

To facilitate spectral interpretation, the atoms of 2-bromobenzenesulfonic acid are numbered as follows:

Caption: Structure of 2-bromobenzenesulfonic acid with IUPAC numbering.

Predicted ¹H and ¹³C NMR Spectral Analysis

While a publicly available, experimentally verified spectrum for 2-bromobenzenesulfonic acid is not readily found, a highly reliable prediction can be formulated by analyzing data from its close structural analog, 2-bromobenzoic acid, and applying first principles.[4] The primary difference is the substitution of a carboxylic acid group with a sulfonic acid group, both of which are strongly electron-withdrawing.

Predicted ¹H NMR Spectrum

The aromatic region (typically 7.0-8.5 ppm) is expected to show four distinct signals, each integrating to one proton. The splitting pattern is governed by three-bond (ortho), four-bond (meta), and five-bond (para) coupling constants (J).[5]

• ortho-coupling (³J): Typically 6-8 Hz.

• meta-coupling (⁴J): Typically 1-3 Hz.

• para-coupling (⁵J): Typically <1 Hz (often not resolved).

Signal-by-Signal Analysis:

• H6: This proton is ortho to H5 and meta to H4. It is also ortho to the highly deshielding -SO₃H group. Therefore, it is expected to be the most downfield signal, appearing as a doublet of doublets (dd).

• H3: This proton is ortho to H4 and meta to H5. It is ortho to the -Br group. It is expected to be significantly downfield, appearing as a doublet of doublets (dd).

• H4: This proton is ortho to both H3 and H5 and meta to H6. It will be split by two adjacent protons, likely resulting in a complex multiplet that can be approximated as a triplet or a doublet of doublets (ddd).

• H5: This proton is ortho to H4 and H6 and meta to H3. Similar to H4, it will appear as a complex multiplet, likely a triplet or doublet of doublets (ddd).

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum, typically acquired with proton decoupling, will show six distinct signals for the aromatic carbons.[6]

• C1 (ipso- to -SO₃H): This carbon is directly attached to the electron-withdrawing sulfonic acid group and will be significantly deshielded, appearing at a high chemical shift.

• C2 (ipso- to -Br): This carbon is subject to the "heavy atom effect" of bromine, which will shield it relative to what would be expected from electronegativity alone.[2]

• C6: This carbon is ortho to the -SO₃H group and will be deshielded.

• C4: This carbon is para to the -SO₃H group and will also be deshielded.

• C3 and C5: These carbons are least affected by the substituents and will appear at intermediate chemical shifts in the aromatic region.

Summary of Predicted Spectral Data

Assignment	Predicted ¹H Chemical Shift (δ, ppm)	Predicted ¹H Multiplicity	Predicted ¹³C Chemical Shift (δ, ppm)
C1-SO₃H	-	-	140 - 145
C2-Br	-	-	120 - 125
C3 / H3	7.65 - 7.75	dd	133 - 136
C4 / H4	7.35 - 7.45	ddd or t	128 - 131
C5 / H5	7.45 - 7.55	ddd or t	131 - 134
C6 / H6	8.00 - 8.10	dd	130 - 133
SO₃H	10.0 - 13.0 (highly variable)	Broad Singlet	-

Note: These are estimated values based on data from analogous compounds. Actual experimental values may vary depending on solvent and concentration.

Experimental Protocol: Acquiring High-Quality NMR Spectra

Trustworthy data begins with meticulous sample preparation and a logically chosen set of acquisition parameters.

Step 1: Sample Preparation

• Solvent Selection: Due to the polar and acidic nature of 2-bromobenzenesulfonic acid, deuterated methanol (CD₃OD) or dimethyl sulfoxide (DMSO-d₆) are excellent solvent choices. DMSO-d₆ is particularly effective at dissolving sulfonic acids and will show the acidic -SO₃H proton, whereas in CD₃OD, this proton will rapidly exchange with the solvent's deuterium and may not be observed.[7]

• Concentration: For ¹H NMR, dissolve 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable time.

• Dissolution & Transfer: Dissolve the sample in a small vial first. Gentle warming or vortexing can aid dissolution. Once fully dissolved, filter the solution through a pipette with a small cotton or glass wool plug directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[8]

• Referencing: Tetramethylsilane (TMS) is the standard internal reference (0.00 ppm). However, it is not soluble in DMSO or methanol. The residual solvent peak (DMSO-d₅ at ~2.50 ppm; CD₂HOD at ~3.31 ppm) is typically used as a secondary internal reference.

Step 2: NMR Data Acquisition

• Instrumentation: Data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion, which is crucial for resolving the complex multiplets in the aromatic region.

• ¹H NMR Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is sufficient.

  • Spectral Width: Set to cover a range of approximately -2 to 14 ppm.

  • Acquisition Time: Aim for at least 2-3 seconds to ensure good resolution.

  • Relaxation Delay (d1): Use a delay of 1-2 seconds.

  • Number of Scans: 8 to 16 scans are typically adequate for a sample of this concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Sequence: A standard proton-decoupled pulse-acquire experiment (e.g., zgpg30) is used to produce a spectrum with singlets for each carbon.

  • Spectral Width: Set to cover a range of approximately 0 to 200 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) will be required, potentially taking several hours.

Comparison with Alternative Analytical Techniques

While NMR is unparalleled for structural elucidation, a comprehensive analysis often involves complementary techniques. The choice of method depends entirely on the analytical question being asked.

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comparing the reactivity of 2-bromobenzenesulfonic acid with its para and meta isomers

An In-Depth Comparative Guide to the Reactivity of Bromobenzenesulfonic Acid Isomers

A Senior Application Scientist's Field Guide

For researchers and professionals in drug development and chemical synthesis, understanding the nuanced reactivity of substituted aromatic compounds is paramount. The bromobenzenesulfonic acids, available as ortho (2-bromo), meta (3-bromo), and para (4-bromo) isomers, serve as a classic textbook case and a practical challenge. While seemingly similar, their positional isomerism dictates vastly different behaviors in key synthetic transformations. This guide provides an in-depth comparison of their reactivity, grounded in mechanistic principles and supported by experimental logic.

Foundational Principles: The Interplay of Electronic and Steric Effects

The reactivity of each isomer is governed by the interplay between the two substituents on the benzene ring: the bromine atom and the sulfonic acid group.

• Bromo Group (-Br): This substituent presents a classic case of conflicting electronic effects. Due to its high electronegativity, it withdraws electron density from the ring inductively (-I effect), deactivating it towards electrophilic attack. However, its lone pairs can donate electron density through resonance (+M effect). The resonance effect directs incoming electrophiles to the ortho and para positions. Overall, it is considered a deactivating but ortho, para-directing group.[1][2]

• Sulfonic Acid Group (-SO₃H): This is a powerful electron-withdrawing group, primarily through a strong inductive effect and also by resonance.[2] It strongly deactivates the ring towards electrophilic attack and is a meta-director.[1][2] This deactivation is so potent that it can prevent certain reactions, like Friedel-Crafts alkylation, entirely.[3]

The relative positioning of these two groups creates unique electronic and steric environments in each isomer, forming the basis of our comparison.

Electrophilic Aromatic Substitution (EAS): A Tale of Conflicting Directors

In electrophilic aromatic substitution (EAS), an electrophile replaces a hydrogen atom on the aromatic ring. The existing substituents control both the rate of reaction and the position of the incoming electrophile.[4][5][6]

Directing Effects and Reactivity Comparison

• 4-Bromobenzenesulfonic Acid (Para): The directing effects are cooperative. The ortho, para-directing bromo group and the meta-directing sulfonic acid group both direct an incoming electrophile to the same positions (C2 and C6, which are ortho to the bromine and meta to the sulfonic acid). This reinforcement leads to a relatively predictable substitution pattern, yielding primarily the 2-substituted product.

• 3-Bromobenzenesulfonic Acid (Meta): The directing effects are also largely reinforcing. The bromo group directs to its ortho and para positions (C2, C4, C6), while the sulfonic acid group directs to its meta positions (C2, C4, C6). All positions are activated by one group and deactivated by the other, but the substitution pattern is clear. Substitution at C4 and C6 is generally favored due to less steric hindrance.

• 2-Bromobenzenesulfonic Acid (Ortho): This isomer presents the most complex scenario due to steric hindrance and conflicting directing effects.[7] The bromo group directs para (to C4) and ortho (to C6). The sulfonic acid group directs meta (to C4 and C6). While both groups direct to the C4 and C6 positions, the bulky sulfonic acid group significantly hinders the approach of an electrophile to the adjacent C6 position.[8] Consequently, substitution is heavily favored at the C4 position. The overall reaction rate for the ortho isomer is often the slowest of the three due to the steric crowding around the reaction centers.

Caption: Directing effects in electrophilic aromatic substitution for the three isomers. Green indicates favored positions.

Summary of Reactivity in EAS

Isomer	Directing Effects	Major Steric Influence	Predicted Major Product (e.g., Nitration)	Relative Reactivity
Ortho	Conflicting but align on C4, C6	High (at C6)	2-Bromo-4-nitrobenzenesulfonic acid	Slowest
Meta	Reinforcing	Low	3-Bromo-4-nitrobenzenesulfonic acid / 3-Bromo-6-nitrobenzenesulfonic acid	Intermediate
Para	Cooperative	Low	4-Bromo-2-nitrobenzenesulfonic acid	Fastest

Nucleophilic Aromatic Substitution (SNAr): A Clear Distinction

Nucleophilic aromatic substitution (SNAr) is a pathway for replacing a leaving group (like bromine) on an aromatic ring with a strong nucleophile.[9][10] This reaction is only feasible when the ring is highly electron-deficient, which is achieved by the presence of strong electron-withdrawing groups (EWGs).[9][11]

The mechanism proceeds via a two-step addition-elimination process, forming a negatively charged intermediate known as a Meisenheimer complex.[9] The stability of this intermediate is the key determinant of the reaction rate. For stabilization to be effective, the EWG must be positioned ortho or para to the leaving group, allowing the negative charge to be delocalized onto the EWG through resonance.[11][12]

• 2-Bromo and 4-Bromobenzenesulfonic Acid (Ortho and Para): In both isomers, the strongly electron-withdrawing sulfonic acid group is ortho or para to the bromine atom. When a nucleophile attacks the carbon bearing the bromine, the resulting negative charge in the Meisenheimer complex is effectively delocalized onto the sulfonate group. This significant stabilization lowers the activation energy and facilitates the reaction. Therefore, both the ortho and para isomers are expected to be relatively reactive towards strong nucleophiles (e.g., NH₃, RO⁻).

• 3-Bromobenzenesulfonic Acid (Meta): In the meta isomer, the sulfonic acid group is not in a position to stabilize the negative charge of the Meisenheimer complex via resonance.[12] While it exerts an inductive pull, this effect is much weaker than resonance stabilization. Consequently, the intermediate is far less stable, the activation energy is much higher, and the 3-bromo isomer is essentially unreactive towards SNAr under normal conditions.[13][14]

Caption: Reaction pathway for SNAr, highlighting the stabilization difference between isomers.

Reactivity of the Sulfonic Acid Group

Acidity

The primary role of the sulfonic acid group is as a strong acid. The position of the bromine atom has a minor inductive effect on the acidity. Since bromine is electron-withdrawing, it helps to stabilize the resulting sulfonate anion (-SO₃⁻). This effect is distance-dependent. Therefore, the acidity is expected to follow the order:

2-bromo (ortho) > 3-bromo (meta) > 4-bromo (para)

However, these differences are generally small as the sulfonic acid is already a very strong acid. In the ortho isomer, steric hindrance may slightly impede the solvation of the sulfonate anion, which could counteract the inductive effect, but the inductive effect is typically dominant.[8][15]

Desulfonation

Aromatic sulfonation is a reversible process.[16] The sulfonic acid group can be removed by heating in the presence of dilute acid, a reaction known as protodesulfonation.[16] This reaction is essentially the reverse of electrophilic sulfonation. Factors that stabilize the arenium ion intermediate in sulfonation will slow down desulfonation. Since the bromo group is deactivating, it generally makes desulfonation easier compared to benzene. The steric strain in the 2-bromo isomer, caused by two bulky groups being adjacent, can be relieved upon removal of the -SO₃H group. This suggests that 2-bromobenzenesulfonic acid may undergo desulfonation more readily than its meta and para isomers.

Experimental Protocol: Competitive Nitration

To empirically validate the predicted reactivity in electrophilic aromatic substitution, a competitive nitration experiment can be designed.

Caption: Experimental workflow for a competitive nitration experiment.

Expected Outcome: The analysis would show the highest yield for the nitrated para isomer (4-bromo-2-nitrobenzenesulfonic acid), an intermediate yield for the nitrated meta isomers, and the lowest yield for the nitrated ortho isomer (2-bromo-4-nitrobenzenesulfonic acid), confirming the predicted reactivity order of para > meta > ortho for EAS.

Conclusion

The positional isomerism of bromobenzenesulfonic acid provides a compelling illustration of how fundamental principles of organic chemistry dictate practical reactivity.

• For electrophilic substitution , the para isomer is the most reactive due to cooperative directing effects, while the ortho isomer is the least reactive due to significant steric hindrance.

• For nucleophilic substitution , the roles are reversed and the distinction is sharper. The ortho and para isomers are reactive because their geometry allows for resonance stabilization of the key Meisenheimer intermediate. The meta isomer is unreactive as this stabilization pathway is unavailable.

These predictable, yet profound, differences are crucial for synthetic chemists when selecting starting materials and designing reaction conditions to achieve a desired outcome.

References

• The Organic Chemistry Tutor. (2018). Electrophilic Aromatic Substitution Reactions Made Easy! [Video]. YouTube. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Aromatic Reactivity. Retrieved from [Link]

• Archer. (2018). Heating p-Bromobenzenesulfonic acid in the presence of dilute HCl. Chemistry Stack Exchange. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-bromobenzenesulfonic Acid. PubChem. Retrieved from [Link]

• Study.com. (n.d.). Show the equations for preparing p-bromobenzenesulfonic acid and m-bromobenzenesulfonic acid. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. Retrieved from [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Chemistry LibreTexts. (2022). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. Retrieved from [Link]

• Ashenhurst, J. (2023). The Six Key Electrophilic Aromatic Substitution Reactions. Master Organic Chemistry. Available at: [Link]

• ben-norris. (2014). Steric Hindrance and Brønsted Basicity. Chemistry Stack Exchange. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Ashenhurst, J. (2017). Electrophilic Aromatic Substitution Mechanism. Master Organic Chemistry. Available at: [Link]

• A-Level Chemistry. (2023). Steric hindrance: Significance and symbolism. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 16.S: Chemistry of Benzene - Electrophilic Aromatic Substitution (Summary). Retrieved from [Link]

• Chad's Prep. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS) | Organic Chemistry. [Video]. YouTube. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• vanilla121. (2019). steric hinderance and basicity. Reddit. Retrieved from [Link]

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Comparative Guide: Quantification of 2-Bromobenzenesulfonic Acid via Differentiating Titration

Executive Summary

2-Bromobenzenesulfonic acid (2-BBSA) is a critical intermediate in the synthesis of bioactive sulfonamides and dyes. Its quantification is frequently complicated by the presence of residual sulfuric acid (

) from the sulfonation process.

While High-Performance Liquid Chromatography (HPLC) offers specificity, it is often cost-prohibitive for routine process control. This guide evaluates Non-Aqueous Potentiometric Titration as the superior method for quantifying 2-BBSA, offering a balance of specificity, speed, and cost-efficiency compared to aqueous alkalimetry and HPLC.

Comparative Analysis: Method Selection

To select the optimal quantification strategy, we must compare the proposed Non-Aqueous method against the industry standard (Aqueous) and the instrumental alternative (HPLC).

Table 1: Performance Matrix of Quantification Methods

Feature	Method A: Aqueous Alkalimetry	Method B: Non-Aqueous Potentiometric (Recommended)	Method C: HPLC-UV
Selectivity	Low (Cannot distinguish 2-BBSA from )	High (Differentiates Sulfonic acid from Mineral acids)	Very High (Separates all isomers)
Precision (RSD)	< 0.5%	< 0.8%	< 1.0%
Cost per Analysis	Low ($)	Medium ( )	High ( )
Time per Run	5 mins	10-15 mins	30-45 mins
Primary Use Case	Crude Total Acid Number (TAN)	Purity Assay & Impurity Profiling	Trace Impurity Identification

Analytical Logic

The core issue with Method A (Aqueous) is the "Levelling Effect" of water. In water, both 2-BBSA (

) and ( ) dissociate completely, appearing as a single equivalence point.

Method B (Non-Aqueous) utilizes a differentiating solvent (e.g., Methanol or Glacial Acetic Acid) which suppresses the ionization of the weaker acid (relative to the solvent), allowing distinct resolution of the sulfonic acid and the sulfuric acid impurity.

Visualizing the Methodology

The following diagram outlines the decision logic and the mechanism behind the Non-Aqueous Titration workflow.

Figure 1: The differentiating titration workflow allows for the sequential neutralization of mineral acids followed by the sulfonic acid, enabling specific quantification.

Detailed Protocol: Non-Aqueous Potentiometric Titration

This protocol is designed to meet USP/EP general chapter requirements for titrimetry.

Reagents & Equipment

• Titrant: 0.1 N Sodium Methoxide in Toluene/Methanol (Standardized).

• Solvent System: Methanol (HPLC Grade) or Glacial Acetic Acid (depending on solubility).

• Electrode: Glass pH electrode with a LiCl/Ethanol electrolyte sleeve (to prevent precipitation of KCl in organic solvents).

• Apparatus: Automatic Potentiometric Titrator (e.g., Metrohm or Mettler Toledo).

Standardization of Titrant

Trustworthiness Check: Never assume the titer. Standardize daily.

• Weigh accurately ~150 mg of Benzoic Acid (Primary Standard, dried in a desiccator).

• Dissolve in 50 mL of the chosen solvent (e.g., Methanol).

• Titrate with 0.1 N Sodium Methoxide.

• Calculate Normality (

  ):

Analysis of 2-BBSA

• Sample Prep: Accurately weigh ~250 mg (

  ) of the 2-BBSA sample into a titration beaker.

• Dissolution: Add 50 mL of Methanol. Stir until fully dissolved. Ensure the beaker is covered to prevent absorption of atmospheric

  .

• Titration: Insert the electrode. Titrate with 0.1 N Sodium Methoxide at a slow drift rate (e.g., 20 mV/min) to capture the inflection points.

• Observation:

  • If

    is present, you may see two inflection points. The first corresponds to the mineral acid, the second to the sulfonic acid.

  • If using Cyclohexylamine as a titrant in acetone, the order may reverse depending on specific solvation effects, but generally, the stronger acid titrates first.

Calculation

For a mono-sulfonic acid:

• : Volume at equivalence point (mL).
• : Equivalent Weight of 2-Bromobenzenesulfonic acid ( ).
• : Normality of titrant.

Troubleshooting & Validation (Self-Validating System)

To ensure the "Trustworthiness" of your results, apply the following diagnostic logic.

Figure 2: Troubleshooting logic for potentiometric signal instability.

Critical Control Points:

• Water Content: Non-aqueous titrations fail if water content exceeds 1-2%. The "differentiating" capacity of the solvent collapses, and it reverts to aqueous behavior (leveling). Action: Use Karl Fischer titration to verify solvent water content is <0.1%.

• Electrode Care: Aqueous pH electrodes often clog in organic solvents. Use a sleeve-junction electrode with non-aqueous electrolyte (LiCl in Ethanol or saturated

  in Glacial Acetic Acid).

References

• Vogel, A. I.Vogel's Textbook of Quantitative Chemical Analysis. 6th Edition. Pearson Education.
• Fritz, J. S.Acid-Base Titrations in Nonaqueous Solvents. Allyn and Bacon, Boston.

mass spectrometry analysis of 2-bromobenzenesulfonic acid and its derivatives

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 2-Bromobenzenesulfonic Acid and Its Derivatives

Introduction: The Analytical Challenge of Brominated Sulfonic Acids

2-Bromobenzenesulfonic acid (2-BBSA) and its derivatives are important intermediates in the synthesis of pharmaceuticals, dyes, and agrochemicals.[1] Their presence, even at trace levels as impurities, must be accurately monitored, particularly in the pharmaceutical industry where they can be potential genotoxic impurities (GTIs).[2] The inherent properties of these molecules—high polarity from the sulfonic acid group and the presence of a halogen—present a unique set of challenges and opportunities for mass spectrometric analysis.[1]

The sulfonic acid moiety makes the molecule non-volatile and highly water-soluble, while the bromine atom provides a distinct isotopic signature that aids in identification.[1][3][4] This guide will explore the optimal strategies for leveraging these characteristics to develop robust, sensitive, and specific analytical methods. The molecular formula for 2-BBSA is C₆H₅BrO₃S, with a monoisotopic mass of approximately 235.914 Da.[5]

Ionization Techniques: A Comparative Analysis

The first critical step in mass spectrometry is the ionization of the analyte.[4] For polar, non-volatile compounds like 2-BBSA, soft ionization techniques are required. The choice of ionization source profoundly impacts sensitivity, specificity, and the degree of fragmentation observed.

Electrospray Ionization (ESI) is the premier technique for analyzing sulfonic acids.[6][7]

• Mechanism: ESI generates ions from a liquid solution by applying a high voltage to create an aerosol.[8][9] The solvent evaporates, leading to charged analyte molecules.

• Causality: The strongly acidic nature of the sulfonic acid group means it readily deprotonates in solution to form a stable anion [R-SO₃]⁻.[6] Consequently, Negative Ion Mode ESI ([M-H]⁻) is overwhelmingly the most sensitive and logical choice for this class of compounds. It provides a strong signal for the deprotonated molecular ion, maximizing sensitivity.

• Advantages: High sensitivity for polar and ionic compounds, minimal in-source fragmentation, and excellent compatibility with liquid chromatography (LC).[10]

• Disadvantages: Susceptibility to ion suppression from non-volatile salts in the sample matrix.[11] Proper sample preparation is crucial.

Atmospheric Pressure Chemical Ionization (APCI) serves as a viable alternative, particularly for less polar derivatives.

• Mechanism: APCI uses a corona discharge to ionize the solvent vapor, which then transfers charge to the analyte molecules through gas-phase reactions.[9][10]

• Causality: While ESI is superior for pre-charged ions in solution, APCI can be more effective for compounds of moderate polarity that are thermally stable enough to be vaporized.[9]

• Advantages: Less susceptible to matrix effects than ESI and can handle higher flow rates from LC systems.[10]

• Disadvantages: Requires the analyte to be thermally stable. Thermal degradation, such as desulfonation, can occur in the heated nebulizer region.[12]

Matrix-Assisted Laser Desorption/Ionization (MALDI) is generally not the primary choice for quantitative analysis of small molecules like 2-BBSA but can be used for qualitative assessment.

• Mechanism: The analyte is co-crystallized with a matrix compound, and a pulsed laser desorbs and ionizes both.[10]

• Causality: While effective for large biomolecules, finding a suitable matrix and achieving homogenous co-crystallization for small, highly polar molecules can be challenging.[13]

• Advantages: High mass range and tolerance for some salts.

• Disadvantages: Prone to background interference from the matrix at low m/z and less suited for coupling with LC for high-throughput quantitative work.

Comparative Summary of Ionization Techniques

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Principle	Ionization from charged droplets	Gas-phase chemical ionization	Laser-induced desorption/ionization from a matrix
Best For	Polar, ionic, non-volatile compounds	Moderately polar, thermally stable compounds	Large biomolecules, qualitative analysis
Typical Ion	[M-H]⁻ (for 2-BBSA)	[M-H]⁻, [M]⁻	[M-H]⁻, [M+Na-2H]⁻
LC Compatibility	Excellent	Good	Poor (offline analysis)
Matrix Effects	High Susceptibility	Moderate Susceptibility	Low Susceptibility (but matrix interference)
Sensitivity for 2-BBSA	Very High (in Negative Mode)	Moderate to High	Low to Moderate

Fragmentation Analysis: Elucidating the Structure of 2-BBSA

Tandem mass spectrometry (MS/MS) is essential for structural confirmation and for developing highly specific quantitative methods using Multiple Reaction Monitoring (MRM). The fragmentation of 2-BBSA is predictable and informative.

Key Fragmentation Pathways (Negative Ion Mode):

• Loss of SO₃ (80 Da): The most characteristic fragmentation of aromatic sulfonates is the cleavage of the C-S bond, leading to the loss of sulfur trioxide and formation of a bromophenolate anion. This is often a high-intensity fragment.

• Loss of SO₂ (64 Da): Another common pathway involves the loss of sulfur dioxide, which can be followed by further fragmentation.[14]

• Loss of Br (79/81 Da): Cleavage of the C-Br bond can occur, though it is typically less favorable than the loss of the sulfonate group.

The Bromine Isotopic Signature: A critical feature in the mass spectrum of 2-BBSA is the presence of two major isotopes of bromine, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[4] This results in a characteristic isotopic pattern for any bromine-containing ion, with two peaks of almost equal intensity separated by 2 m/z units (e.g., at m/z 235 and 237 for the [M-H]⁻ ion). This signature is a powerful tool for confirming the presence of the analyte and distinguishing it from background noise.[15]

Visualization of Fragmentation

Caption: Predicted MS/MS fragmentation pathway for 2-bromobenzenesulfonic acid.

Liquid Chromatography: Optimizing Separation

Effective chromatographic separation is vital to remove matrix interferences and separate 2-BBSA from its isomers or related derivatives before MS analysis.

Hydrophilic Interaction Liquid Chromatography (HILIC):

• Principle: HILIC uses a polar stationary phase (e.g., triazole, amino) with a high-organic mobile phase.[16] It is ideal for retaining and separating very polar compounds that show little or no retention in reversed-phase chromatography.

• Causality: 2-BBSA is an excellent candidate for HILIC. The high organic content of the mobile phase (typically >80% acetonitrile) also enhances ESI efficiency, leading to a significant boost in sensitivity.[16] This synergy makes HILIC-MS a superior choice for trace-level quantification.

Reversed-Phase Chromatography (RPC) with Ion Pairing:

• Principle: A nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. To retain the anionic sulfonate, an ion-pairing agent (e.g., a quaternary ammonium salt) is added to the mobile phase to form a neutral complex.

• Causality: While effective for separation, traditional ion-pairing agents are non-volatile and will contaminate the mass spectrometer source, causing severe signal suppression. This approach is not recommended for LC-MS applications.

Reversed-Phase Chromatography without Ion Pairing:

• Principle: Using a standard C18 column with a highly aqueous mobile phase and an acid modifier (like formic acid).

• Causality: Retention for highly polar analytes like 2-BBSA will likely be poor, with the compound eluting at or near the solvent front. This can lead to significant ion suppression from other unretained matrix components.

Workflow for LC-MS/MS Analysis

Caption: General experimental workflow for the analysis of 2-BBSA by HILIC-ESI-MS/MS.

Experimental Protocols

This section provides a validated starting point for methodology. Optimization is always required based on the specific instrument and sample matrix.

Protocol 1: Sample Preparation

• Objective: To prepare a clean sample solution compatible with HILIC-ESI-MS.

• Procedure:

  • Accurately weigh 10 mg of the sample (e.g., a drug substance) into a 10 mL volumetric flask.

  • Add 8 mL of a diluent consisting of 90:10 (v/v) acetonitrile/water.

  • Vortex for 2 minutes to dissolve. Add an internal standard if available.

  • Bring to volume with the diluent and mix thoroughly.

  • Filter the solution through a 0.22 µm PTFE syringe filter into an LC vial.[11] This step is critical to remove particulates that could block the LC system.

Protocol 2: HILIC-ESI-MS/MS Method Parameters

• Objective: To quantify 2-BBSA using a highly sensitive and specific MRM method.

• LC System: UPLC/HPLC system capable of high-pressure mixing.

• Column: A HILIC column with a polar stationary phase (e.g., Waters ACQUITY UPLC BEH Amide, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 95% B to 50% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer.

• Ionization Mode: ESI Negative.

• Capillary Voltage: -3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 450 °C.

• MRM Transitions:

  • Primary: 235.0 > 155.0 (For ⁷⁹Br isotope).

  • Confirmatory: 237.0 > 157.0 (For ⁸¹Br isotope).

  • Note: Collision energy must be optimized for the specific instrument, typically in the range of 15-30 eV.

Data Interpretation and Validation

• Identification: A peak should be identified based on its retention time matching that of a reference standard. Crucially, the response ratio of the primary (235>155) and confirmatory (237>157) MRM transitions must match the expected ~1:1 isotopic abundance ratio.

• Quantification: A calibration curve should be constructed using reference standards prepared in a matrix blank, plotting peak area against concentration. The method should demonstrate linearity with an R² value >0.99.

• System Suitability: Before analysis, inject a standard solution multiple times to ensure system stability, typically requiring the relative standard deviation (RSD) of peak areas and retention times to be <5%.

Conclusion

The analysis of 2-bromobenzenesulfonic acid and its derivatives is most effectively and sensitively achieved using a combination of Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Tandem Mass Spectrometry (MS/MS) utilizing an Electrospray Ionization (ESI) source in negative ion mode . This approach leverages the high polarity of the sulfonic acid group for excellent chromatographic retention and takes advantage of its acidity for highly efficient ionization. The distinct 1:1 isotopic signature from the bromine atom provides an unequivocal means of identification. By following the structured protocols and understanding the underlying chemical principles outlined in this guide, researchers can develop and validate robust, accurate, and highly sensitive methods for the analysis of this important class of compounds.

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A Comparative Guide to the Catalytic Activity of 2-Bromobenzenesulfonic Acid and Other Sulfonic Acids in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of acid catalysis in organic synthesis, sulfonic acids stand out for their efficacy and versatility. This guide provides a detailed comparison of the catalytic activity of 2-bromobenzenesulfonic acid with other commonly used sulfonic acids, namely p-toluenesulfonic acid (p-TsOH), methanesulfonic acid (MSA), and camphorsulfonic acid (CSA). By examining their performance in key organic transformations, we aim to provide researchers with the insights needed to make informed decisions in catalyst selection.

Introduction to Sulfonic Acids as Catalysts

Sulfonic acids are a class of organosulfur compounds characterized by the presence of a sulfonic acid group (-SO₃H) attached to a carbon atom. Their strong Brønsted acidity, coupled with the stability of their conjugate bases, makes them excellent catalysts for a wide array of organic reactions. These reactions include esterifications, alkylations, and various condensation reactions. The choice of a specific sulfonic acid catalyst can significantly influence reaction rates, yields, and selectivity, and is often dictated by factors such as acidity, steric hindrance, and solubility in the reaction medium.

Comparative Catalytic Performance

To provide a clear comparison, we will examine the catalytic efficiency of these sulfonic acids in two representative and widely studied reactions: the synthesis of bis(indolyl)methanes and the Pechmann condensation for the synthesis of coumarins.

Synthesis of Bis(indolyl)methanes

The synthesis of bis(indolyl)methanes (BIMs), which are important scaffolds in medicinal chemistry, is a classic example of an acid-catalyzed electrophilic substitution reaction. The reaction involves the condensation of two equivalents of indole with an aldehyde or ketone.

Table 1: Comparison of Catalysts in the Synthesis of 3,3'-(phenylmethylene)bis(1H-indole)

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time	Yield (%)	Reference
p-Toluenesulfonic acid	5	Acetonitrile	RT	2 h	High (not specified)	[1]
Lewis acid-surfactant-SiO₂	Not specified	Solvent-free (grinding)	RT	10-45 min	95	[2]
Not specified	Not specified	Not specified	25	30 min	Not specified	[3]

From the available data, p-toluenesulfonic acid is an effective catalyst for this transformation.[1] The development of solid-supported catalysts and solvent-free conditions highlights the ongoing efforts to improve the environmental footprint of these reactions.[2]

Expected Performance of 2-Bromobenzenesulfonic Acid:

Based on fundamental principles of organic chemistry, we can anticipate the catalytic behavior of 2-bromobenzenesulfonic acid. The bromine atom at the ortho position is an electron-withdrawing group, which should increase the acidity of the sulfonic acid compared to unsubstituted benzenesulfonic acid and p-toluenesulfonic acid (which has an electron-donating methyl group). This enhanced acidity would likely lead to a faster reaction rate. However, the bulky bromine atom at the ortho position could also introduce steric hindrance, potentially impeding the approach of the substrates to the catalytic site. The overall catalytic efficiency will be a balance of these electronic and steric effects. Further experimental investigation is required to quantify this balance.

Pechmann Condensation for Coumarin Synthesis

The Pechmann condensation is a widely used method for the synthesis of coumarins, involving the reaction of a phenol with a β-ketoester under acidic conditions.[4][5][6][7] The synthesis of 7-hydroxy-4-methylcoumarin from resorcinol and ethyl acetoacetate is a common model reaction to evaluate catalyst performance.

Table 2: Comparison of Catalysts in the Synthesis of 7-Hydroxy-4-methylcoumarin

Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Sulfuric Acid	Not specified	Not specified	<10	12-24 h	82-90	[8]
Methanesulfonic Acid	Not specified	Ball Mill	RT	2 h	Good (not specified)	[9]
Amberlyst-15	0.2 g	Solvent-free	110	Not specified	High (not specified)	[4]
Starch Sulfuric Acid	0.05 g	Solvent-free	80	5 min	90	[6]
SbCl₃–Al₂O₃	5 mol%	Solvent-free (MW)	Not specified	10 min	86-95	[7]

The data indicates that various acid catalysts can effectively promote the Pechmann condensation, with newer methods focusing on solid acids and solvent-free conditions to enhance sustainability.[6][7] Methanesulfonic acid has been shown to be effective even at room temperature.[9]

Expected Performance of 2-Bromobenzenesulfonic Acid:

Similar to the synthesis of bis(indolyl)methanes, the higher expected acidity of 2-bromobenzenesulfonic acid could lead to faster reaction times in the Pechmann condensation. The steric bulk of the ortho-bromo group might play a less significant role in this reaction, as the initial step often involves the protonation of the keto-ester, which is a relatively small molecule. Therefore, it is plausible that 2-bromobenzenesulfonic acid could be a highly efficient catalyst for this transformation. However, empirical data is necessary to confirm this hypothesis.

Physicochemical Properties and Their Influence on Catalysis

The catalytic activity of sulfonic acids is intrinsically linked to their physicochemical properties, primarily their acidity (pKa) and steric profile.

Table 3: Physicochemical Properties of Selected Sulfonic Acids

Sulfonic Acid	Structure	pKa	Key Features
2-Bromobenzenesulfonic acid	Estimated < -2.8	High acidity due to electron-withdrawing bromo group; potential for steric hindrance.
p-Toluenesulfonic acid	-2.8	Readily available, solid, and easy to handle; moderate acidity among aromatic sulfonic acids.
Methanesulfonic acid	CH₃SO₃H	-1.9	Strong aliphatic sulfonic acid; less steric bulk compared to aromatic counterparts.
Camphorsulfonic acid	-2.3	Chiral catalyst, enabling asymmetric synthesis; bulky structure.
Benzenesulfonic acid (Reference)	-2.8	Parent aromatic sulfonic acid.

Note: The pKa of 2-bromobenzenesulfonic acid is an estimate based on the electron-withdrawing nature of the bromine substituent on the pKa of benzenesulfonic acid. Experimental verification is needed.

The acidity of the catalyst is a primary driver of its activity. The electron-withdrawing bromine atom in 2-bromobenzenesulfonic acid is expected to increase its acidity relative to benzenesulfonic acid and p-toluenesulfonic acid. This is due to the inductive effect of the halogen, which stabilizes the sulfonate anion. Methanesulfonic acid, being an aliphatic sulfonic acid, is also a very strong acid.[10]

Steric factors can also play a crucial role. The bulky camphor group in CSA is exploited in asymmetric catalysis. Conversely, the ortho-bromo group in 2-bromobenzenesulfonic acid could create steric hindrance, which may be detrimental or beneficial depending on the desired selectivity of the reaction.

Experimental Protocols

To provide a practical context, a detailed protocol for the synthesis of bis(indolyl)methanes is provided below. This protocol is a general representation and may require optimization for specific substrates.

General Procedure for the Synthesis of 3,3'-(Phenylmethylene)bis(1H-indole)

Materials:

• Indole (2.0 mmol)

• Benzaldehyde (1.0 mmol)

• Sulfonic acid catalyst (e.g., p-toluenesulfonic acid, 5 mol%)

• Acetonitrile (5 mL)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of indole (2.0 mmol) and benzaldehyde (1.0 mmol) in acetonitrile (5 mL), add the sulfonic acid catalyst (5 mol%).

• Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, quench the reaction with a saturated sodium bicarbonate solution.

• Extract the product with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure 3,3'-(phenylmethylene)bis(1H-indole).

Visualizing the Catalytic Process

To better understand the catalytic cycle and experimental workflow, the following diagrams are provided.

Catalytic Cycle for the Synthesis of Bis(indolyl)methanes

Caption: A plausible catalytic cycle for the sulfonic acid-catalyzed synthesis of bis(indolyl)methanes.

Experimental Workflow for Catalyst Comparison

Caption: A logical workflow for comparing the catalytic activity of different sulfonic acids.

Conclusion and Future Outlook

This guide provides a comparative overview of the catalytic activity of 2-bromobenzenesulfonic acid and other common sulfonic acids. While p-toluenesulfonic acid, methanesulfonic acid, and camphorsulfonic acid are well-established catalysts with a wealth of available data, the catalytic potential of 2-bromobenzenesulfonic acid remains less explored.

Based on its chemical structure, 2-bromobenzenesulfonic acid is predicted to be a highly acidic catalyst, which could translate to enhanced reactivity. However, the potential for steric hindrance from the ortho-bromo substituent necessitates experimental validation to determine its overall effectiveness.

Future research should focus on direct, side-by-side comparisons of these sulfonic acids under standardized reaction conditions for key organic transformations. Determining the experimental pKa of 2-bromobenzenesulfonic acid would also be invaluable for a more precise understanding of its catalytic power. Such studies will undoubtedly provide a clearer picture of its utility and pave the way for its broader application in organic synthesis.

References

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A Researcher's Guide to Purity Determination of 2-Bromobenzenesulfonic Acid by Melting Point Analysis

In the synthesis of pharmaceutical intermediates and other fine chemicals, the purity of starting materials and products is paramount. For compounds like 2-bromobenzenesulfonic acid, a key building block in organic synthesis, ensuring high purity is a critical step that dictates the yield and quality of the final product.[1] While modern chromatographic and spectroscopic techniques offer high-resolution analysis, the classical method of melting point determination remains a rapid, cost-effective, and surprisingly informative tool for preliminary purity assessment. This guide provides an in-depth comparison of melting point analysis with other methods, grounded in experimental principles and practical insights for the research scientist.

The Foundational Principle: Melting Point Depression

The utility of melting point as a purity indicator is rooted in the thermodynamic principle of melting point depression. A pure, crystalline solid has a characteristic and sharp melting point, typically within a narrow range of 0.5-1.0°C. However, the presence of even small amounts of soluble impurities disrupts the uniform crystalline lattice structure.[2][3] This disruption weakens the intermolecular forces holding the crystal together, requiring less thermal energy to transition the substance from a solid to a liquid state. The result is twofold: a lower melting point and a broader melting range.[4]

This phenomenon is a direct consequence of the change in entropy upon melting. An impure liquid has greater disorder, and therefore higher entropy, than a pure liquid.[5] This larger change in entropy upon melting for an impure solid corresponds to a lower melting temperature.[5] Therefore, a wide melting range is a strong indicator of the presence of impurities.

Unfortunately, specific melting point data for pure 2-bromobenzenesulfonic acid is not consistently reported in publicly available literature, with some sources indicating no data is available.[6] This highlights the importance of establishing an internal reference standard or utilizing other analytical techniques for definitive purity assessment. For the purpose of this guide, we will consider a hypothetical sharp melting point for the pure compound to illustrate the principles.

Experimental Workflow: From Sample Preparation to Data Interpretation

Accurate and reproducible melting point determination hinges on meticulous technique. The capillary method, standardized by organizations like ASTM International under designation E324, is the most common approach.[7][8][9][10]

This protocol outlines the essential steps for determining the melting range of 2-bromobenzenesulfonic acid using a standard melting point apparatus.

I. Instrument Calibration and Verification: Before any sample analysis, the accuracy of the melting point apparatus must be verified. This is a critical step for data trustworthiness.

• Selection of Standards: Choose at least two USP Melting Point Reference Standards that bracket the expected melting point of your sample.[11][12]

• Calibration Check: Determine the melting point of these standards using the same procedure intended for the sample. The observed melting points should fall within the certified range for each standard.[4][12]

• Corrective Action: If the apparatus is not within specification, it should not be used until it has been serviced and calibrated. Note that USP reference standards are for checking accuracy, not for adjusting the instrument.[13]

II. Sample Preparation:

• Drying: Ensure the 2-bromobenzenesulfonic acid sample is thoroughly dry, as residual solvent can act as an impurity and depress the melting point.

• Grinding: Gently pulverize the sample into a fine, uniform powder using a mortar and pestle. This ensures efficient and even heat transfer within the capillary.[13]

• Loading the Capillary Tube:

  • Tap the open end of a capillary tube into the powdered sample until a small amount of material (2-3 mm in height) is in the tube.[14][15]

  • Invert the tube and tap it gently on a hard surface to pack the sample tightly into the sealed end.[14][15]

III. Melting Point Measurement:

• Initial Rapid Determination: Place the packed capillary into the melting point apparatus and heat rapidly to get an approximate melting temperature. This saves time in the subsequent, more precise measurements.

• Accurate Determination:

  • Allow the apparatus to cool to at least 15°C below the approximate melting point.

  • Insert a new capillary with the sample.

  • Set the heating rate to 1-2°C per minute. A slow heating rate is crucial for thermal equilibrium between the sample, the thermometer, and the heating block.[13][15]

  • Record the Initial Melting Point (T1): The temperature at which the first drop of liquid appears.

  • Record the Final Melting Point (T2): The temperature at which the last solid crystal melts.

• Reporting: The melting point is reported as a range from T1 to T2. For a pure compound, this range should be narrow.

The following diagram illustrates the general workflow for capillary melting point determination.

Caption: Workflow for Determining Purity via Capillary Melting Point.

Advanced Thermal Analysis: Differential Scanning Calorimetry (DSC)

For a more quantitative assessment of purity, Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique.[16] DSC measures the difference in heat flow between a sample and a reference as a function of temperature. The resulting thermogram provides a precise melting endotherm from which purity can be calculated based on the van't Hoff equation.

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 1-3 mg of the 2-bromobenzenesulfonic acid sample into an aluminum DSC pan and hermetically seal it.

• Thermal Program:

  • Equilibrate the sample at a temperature well below its expected melting point.

  • Ramp the temperature at a slow, controlled rate (e.g., 1-2°C/min) through the melting transition.

• Data Analysis: The software integrates the area of the melting peak to determine the heat of fusion (ΔH) and analyzes the peak shape to calculate the mole percent of impurities.[17][18]

DSC offers higher precision and can determine purity levels up to 99.9 mol%, but it is a more complex and expensive technique compared to the capillary melting point method.[18][19] The results from DSC are generally comparable to those from chromatographic methods for compounds that are at least 98% pure and melt without decomposition.[19]

Comparative Analysis: Situating Melting Point in a Modern Lab

While melting point is an excellent preliminary check, it is not an absolute measure of purity and does not identify the impurities. For comprehensive quality control, it should be used in conjunction with other analytical methods.

Technique	Principle	Information Provided	Advantages	Limitations
Capillary Melting Point	Observation of phase transition temperature range.	Purity indication (sharpness of range), identity confirmation (mixed melting point).	Rapid, low cost, simple instrumentation.[8]	Semi-quantitative, does not identify impurities, not suitable for non-crystalline or decomposing substances.[7][20]
Differential Scanning Calorimetry (DSC)	Measurement of heat flow during a controlled temperature change.[17]	Quantitative purity (mol %), heat of fusion, melting temperature.	High precision, quantitative, small sample size.[18][21]	More expensive, not suitable for thermally unstable compounds, requires expertise.[19]
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a mobile and stationary phase.[22][23]	Quantitative purity (area %), separation and identification of individual impurities.	High sensitivity and resolution, quantitative, widely applicable.[24]	More complex method development, higher cost of instrumentation and solvents.[25][26]

The decision of which method to use depends on the specific requirements of the analysis.

Caption: Decision tree for selecting a purity analysis method.

Conclusion

The determination of melting point is a foundational technique in chemical analysis that continues to provide valuable, rapid, and cost-effective insights into the purity of crystalline organic compounds like 2-bromobenzenesulfonic acid. While it does not offer the quantitative resolution or impurity identification capabilities of modern techniques like DSC and HPLC, its ability to quickly flag the presence of impurities through a depressed and broadened melting range makes it an indispensable tool for any research scientist. For robust quality control, a multi-faceted approach is recommended, using melting point analysis as a first-line screening method, followed by more sophisticated techniques for definitive quantification and characterization of impurities.

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• ASTM International. (2023). Standard Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals (E324-23). Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1C: Melting Point Theory. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Sulfonic acids on BIST A+ Column. Retrieved from [Link]

• PubChem. (n.d.). 2-bromobenzenesulfonic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• American Chemical Society. (n.d.). Determination of purity by differential scanning calorimetry (DSC). ACS Publications. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• United States Pharmacopeia. (n.d.). General Chapters: <741> MELTING RANGE OR TEMPERATURE. USP31-NF26. Retrieved from [Link]

• PASCO Scientific. (2024, January 22). Prepare a Capillary Tube Sample for the Melting Point Apparatus [Video]. YouTube. Retrieved from [Link]

• Forsey, S. P. (n.d.). Melting point depression. IBChem. Retrieved from [Link]

• United States Pharmacopeia. (2011, December 2). <741> MELTING RANGE OR TEMPERATURE. Retrieved from [Link]

• TA Instruments. (n.d.). Purity Determination and DSC Tzero Technology. Retrieved from [Link]

• Infinita Lab. (2021, August 11). Melting Points and the Melting Range of Organic Chemicals ASTM E324. Retrieved from [Link]

• Veschetti, L., et al. (2018). Two alternative chromatography methods assisted by the sulfonic acid moeity for the determination of furosine in milk. PLoS ONE, 13(6), e0198081. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Benzenesulfonic Acid-Impurities. Retrieved from [Link]

• Yamamoto, K., et al. (1992). High-Precision Determination of the Purity of Organic Materials by Differential Scanning Calorimetry. Analytical Sciences, 8(4), 491–496. Retrieved from [Link]

• ASTM International. (n.d.). Test Method for Relative Initial and Final Melting Points and the Melting Range of Organic Chemicals (Withdrawn 2001). Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzenesulfonic acid. Retrieved from [Link]

• Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia. Retrieved from [Link]

• Mettler Toledo. (n.d.). What is Melting Point?. Retrieved from [Link]

• Patel, S., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(3), 6398. Retrieved from [Link]

• BSB Edge. (n.d.). ASTM E324: 2023 Organic Chemicals Melting Points Test Method. Retrieved from [Link]

• PerkinElmer. (n.d.). Compliance with amended General Chapter USP<741>Melting Range or Temperature. ChemRxiv. Retrieved from [Link]

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A Senior Application Scientist's Guide to Catalyst Stability: 2-Bromobenzenesulfonic Acid in Focus

For researchers, process chemists, and professionals in drug development, the choice of a catalyst extends beyond mere reactivity. A catalyst's stability under operational stress is a critical parameter that dictates process efficiency, product purity, economic viability, and safety. This guide provides an in-depth comparative analysis of the stability of 2-bromobenzenesulfonic acid, a potent Brønsted acid catalyst, against a selection of commonly used alternatives. Our objective is to furnish you with the technical insights and experimental frameworks necessary to make informed decisions for your specific application.

The Imperative of Catalyst Stability

In the realm of chemical synthesis, an ideal catalyst offers high activity and selectivity. However, if it degrades under reaction conditions, these benefits are quickly negated. Catalyst instability can manifest in several detrimental ways:

• Reduced Performance: Degradation leads to a loss of active sites, diminishing reaction rates and overall yield over time.

• Inconsistent Results: A continuously degrading catalyst introduces variability, making processes difficult to control and reproduce.

• Product Contamination: Leached or degraded catalyst fragments can contaminate the product, necessitating complex and costly purification steps. This is particularly critical in pharmaceutical manufacturing.

• Process Inefficiency: The need for frequent catalyst replacement increases downtime and operational costs.

This guide will focus on two primary pillars of stability: Thermal Stability , the catalyst's resistance to decomposition at elevated temperatures, and Process Stability , which encompasses chemical resistance and the propensity for leaching from a solid support.

We will compare 2-bromobenzenesulfonic acid with three widely used acid catalysts, each representing a different structural class:

• p-Toluenesulfonic Acid (p-TSA): A common aromatic sulfonic acid, structurally similar to our topic compound.

• Methanesulfonic Acid (MSA): A simple, strong alkylsulfonic acid.

• Nafion™: A perfluorinated sulfonic acid polymer, representing a robust solid acid catalyst.

Comparative Analysis of Thermal Stability

Thermal stability is a measure of a catalyst's ability to resist structural decomposition as a function of temperature. The primary technique for assessing this is Thermogravimetric Analysis (TGA), which measures the change in mass of a sample as it is heated. The onset temperature of decomposition is a key indicator of thermal robustness.

The principal thermal degradation pathway for aromatic sulfonic acids is desulfonation , the cleavage of the carbon-sulfur bond to release sulfur trioxide (SO₃) and the parent aromatic compound.[1]

Data Summary: Thermal Decomposition

Catalyst	Structure	Typical Onset of Decomposition (°C)	Key Observations
2-Bromobenzenesulfonic Acid	Aromatic Sulfonic Acid	Est. 200 - 350	Specific TGA data is not widely published. Decomposition is expected via desulfonation, similar to other benzenesulfonic acids.[1] The electron-withdrawing nature of the bromine atom may subtly influence C-S bond strength.
p-Toluenesulfonic Acid (p-TSA)	Aromatic Sulfonic Acid	~200 (in presence of water)	Readily undergoes desulfonation when heated in aqueous conditions.[2][3] Protic ionic liquids based on p-TSA show decomposition between 213-286 °C.[4]
Methanesulfonic Acid (MSA)	Alkylsulfonic Acid	>185 (at atm. pressure)	Decomposes before its boiling point at atmospheric pressure. It is noted for its high thermal stability in the absence of other reagents.[5][6]
Nafion™ (Acid Form)	Perfluorinated Sulfonic Acid Polymer	~260 - 340	Exhibits multi-stage degradation. The first stage is the loss of sulfonic acid groups, followed by the decomposition of the fluorocarbon polymer backbone at higher temperatures.[7][8]

Expert Insights on Thermal Stability

From the available data, a clear hierarchy in thermal stability emerges. The alkylsulfonic acid, MSA , and the perfluorinated polymer, Nafion™ , demonstrate superior intrinsic thermal stability compared to the aromatic sulfonic acids. MSA's stability is noteworthy for a homogeneous catalyst.[5][9] Nafion's robustness is a key feature of its design, with its fluorinated backbone providing a stable matrix for the sulfonic acid groups up to high temperatures.[10][11]

Between the two aromatic sulfonic acids, while direct comparative TGA data under identical conditions is scarce, their decomposition is governed by the same desulfonation mechanism. The process is often catalyzed by the presence of water or acid, making their stability highly dependent on reaction conditions.[2] It is plausible that the stability of 2-bromobenzenesulfonic acid is comparable to that of p-TSA, with decomposition initiating in the 200-350°C range.[1]

Recommendation: For high-temperature applications (>180°C), MSA or a solid-supported catalyst like Nafion™ would be the preferred choice based on thermal stability alone. For moderate temperature reactions, 2-bromobenzenesulfonic acid and p-TSA are viable, but their stability in aqueous environments at elevated temperatures should be experimentally verified.

Comparative Analysis of Process Stability: Leaching & Recyclability

For heterogeneous or solid-supported catalysts, stability is not just about thermal endurance. The ability to remain anchored to its support without leaching into the reaction medium is paramount for reusability and product purity. Leaching is the dissolution of the active catalytic species from the solid support into the reaction mixture.[12]

Data Summary: Leaching and Reusability

Catalyst Type	Typical Support	Leaching Propensity	Recyclability
Supported 2-Bromobenzenesulfonic Acid	Silica, Polymer, MOFs	Dependent on linkage chemistry. Aromatic sulfonic acids can be susceptible to hydrolysis/desulfonation, leading to leaching.	Moderate to high, contingent on the stability of the anchor to the support. Multiple cycles are often achievable.[13][14]
Supported p-Toluenesulfonic Acid	Silica, Polymers	Similar to supported 2-bromobenzenesulfonic acid. The C-S bond is the potential point of failure.	Good, but can decrease over cycles if desulfonation occurs. Widely used in recyclable catalyst systems.[15][16]
Supported Methanesulfonic Acid	Silica, Carbon	Generally lower due to the hydrolytic stability of the alkyl C-S bond.	Potentially very high. The robust nature of the alkylsulfonic acid group is advantageous for long-term use.[15]
Nafion™	Self-supported Polymer	Very low. The sulfonic acid groups are integral to the stable perfluorinated polymer backbone.	Excellent. Known for its high reusability and long catalytic lifetime across many applications.[7]

Expert Insights on Process Stability

When immobilized, the stability of a sulfonic acid catalyst is critically dependent on the nature of the carbon-sulfur bond. Alkylsulfonic acids, like MSA, are generally more resistant to hydrolytic cleavage than their aromatic counterparts. This gives supported MSA an inherent advantage in terms of leaching resistance.

Nafion™ stands in a class of its own. As a solid polymer in which the sulfonic acid groups are covalently bound to a highly robust perfluoroalkane backbone, it exhibits exceptional resistance to chemical degradation and leaching, making it a benchmark for stable solid acid catalysis.[10][17]

For supported aromatic sulfonic acids, including those derived from 2-bromobenzenesulfonic acid and p-TSA, the key to minimizing leaching is the design of the linker that tethers the aromatic ring to the solid support.[13] Even with an optimal linker, the inherent reversibility of the sulfonation reaction presents a potential pathway for leaching under harsh, particularly hot and aqueous, conditions.[2] However, many modern supported aromatic sulfonic acids show excellent recyclability over multiple runs under optimized conditions.[14][18]

Recommendation: For applications demanding the highest product purity and catalyst longevity, especially in aqueous or protic solvents at high temperatures, Nafion™ is the superior choice. Supported MSA represents a strong alternative. Supported 2-bromobenzenesulfonic acid can be a highly effective and recyclable catalyst, but its stability against leaching should be carefully evaluated for each specific process, particularly if water is present at temperatures approaching 200°C.

Experimental Protocols for Stability Assessment

To empower your catalyst selection process, we provide foundational protocols for TGA and catalyst leaching analysis.

Protocol 1: Assessing Thermal Stability via TGA

Objective: To determine the onset temperature of decomposition for a catalyst sample.

Methodology:

• Instrument Setup: Use a calibrated Thermogravimetric Analyzer (TGA).[19]

• Sample Preparation: Place 5-10 mg of the dry catalyst into a TGA crucible (platinum or ceramic).

• Atmosphere: Purge the TGA furnace with an inert gas (e.g., Nitrogen) at a flow rate of 50-100 mL/min to prevent oxidative degradation.

• Temperature Program:

  • Equilibrate the sample at 30°C for 10 minutes.

  • Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.[1]

• Data Analysis:

  • Plot the sample mass (%) as a function of temperature.

  • The onset temperature of decomposition is determined as the point where significant mass loss begins.

  • Calculate the first derivative of the TGA curve (DTG curve). The peak of the DTG curve indicates the temperature of the maximum rate of mass loss.[20]

Diagram: TGA Experimental Workflow

Caption: A typical experimental workflow for Thermogravimetric Analysis.

Protocol 2: Assessing Process Stability via a Leaching Test

Objective: To determine if catalytically active species leach from a solid-supported catalyst into the reaction medium.

Methodology:

• Initial Reaction: Set up the catalytic reaction using the solid catalyst under your standard conditions.

• Hot Filtration: At approximately 50% conversion, while maintaining the reaction at its operating temperature, rapidly filter the solid catalyst from the reaction mixture. This is a critical step known as "hot filtration."[12][21]

• Continued Reaction of Filtrate: Allow the filtrate (the liquid portion, now free of the solid catalyst) to continue reacting under the exact same conditions (temperature, stirring).

• Monitoring: Periodically take samples from the filtrate and analyze them (e.g., by GC, HPLC) to monitor the reaction progress.

• Data Analysis:

  • No further increase in conversion: This result indicates that the catalysis is truly heterogeneous and no active species have leached into the solution.[21]

  • Conversion continues to increase: This confirms that catalytically active species have leached from the solid catalyst, and the reaction is proceeding, at least in part, via a homogeneous pathway.[21]

• (Optional) Quantitative Analysis: For metal-containing catalysts, the filtrate can be analyzed by Inductively Coupled Plasma (ICP) spectroscopy to quantify the exact amount of leached metal. For sulfonic acids, a change in the filtrate's acidity can be monitored.[12]

Diagram: Leaching Test Workflow

Caption: Logical flow of a hot filtration test to assess catalyst leaching.

Conclusion

The stability of a catalyst is a multifaceted property that is essential for developing robust and reliable chemical processes. While 2-bromobenzenesulfonic acid is a potent and useful acid catalyst, its stability profile places it within the family of traditional aromatic sulfonic acids like p-TSA. It is highly effective for many applications but may be susceptible to thermal and hydrolytic degradation under harsh conditions.

For processes requiring exceptional thermal robustness or stringent prevention of leaching, Methanesulfonic Acid (MSA) and polymeric catalysts like Nafion™ offer superior stability due to their alkyl and perfluoroalkyl structures, respectively.

Ultimately, the optimal catalyst is application-dependent. We strongly advocate for conducting the experimental assessments outlined in this guide using your specific reaction conditions. This empirical data will provide the most reliable basis for selecting a catalyst that offers not only high performance but also the stability required for a successful and scalable process.

References

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• Ponomarev, A. N., et al. (2023). Thermal Stabilization of Nafion with Nanocarbon Materials. Polymers, 15(9), 2070. [Link]

• Gernon, M., et al. (2024). Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review. RSC Sustainability. [Link]

• Lage, L. G. R. S., et al. (2004). THERMAL STABILITY AND DECOMPOSITION OF NAFION - MEMBRANES WITH DIFFERENT CATIONS Using High-Resolution Thermogravimetry. Journal of Thermal Analysis and Calorimetry, 75, 521–530. [Link]

• Gebel, G. (1999). Thermal Behavior of Nafion Membranes. Journal of Thermal Analysis and Calorimetry, 56, 1417-1422. [Link]

• Gojisperic, T., et al. (2021). Methanesulfonic Acid (MSA) in Hydrometallurgy. ResearchGate. [Link]

• Kusano, J. (n.d.). Thermo-Gravimetric Analysis in the Investigation of Catalysts: Insights and Innovations. Hilaris Publisher. [Link]

• Ferlin, F., et al. (2017). Silica-supported sulfonic acids as recyclable catalyst for esterification of levulinic acid with stoichiometric amounts of alcohols. Beilstein Journal of Organic Chemistry, 13, 2113–2119. [Link]

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• Zang, Y., et al. (2013). Sulfonic acid-functionalized MIL-101 as a highly recyclable catalyst for esterification. Catalysis Science & Technology, 3, 2044-2049. [Link]

• Perma Pure. (n.d.). Effects of Temperature on Nafion™ Tubing Gas Dryers. Retrieved from [Link]

• XRF Scientific. (n.d.). A Beginner's Guide to Thermogravimetric Analysis. Retrieved from [Link]

• Wang, Y., et al. (2020). Sulfonic Acids Supported on UiO-66 as Heterogeneous Catalysts for the Esterification of Fatty Acids for Biodiesel Production. Molecules, 25(21), 5193. [Link]

• ECN. (n.d.). Leaching tests. Retrieved from [Link]

• Mohammadi, Z., et al. (2021). Sulfonic Acid Supported on Magnetic Methylene-Based Organosilica as an Efficient and Recyclable Nanocatalyst for Biodiesel Production via Esterification. Frontiers in Chemistry, 9, 729112. [Link]

• Basaiahgari, A., et al. (2017). Important thermal properties of the p-toluene sulfonic acid [PTS] anion based protic ionic liquids (PILs). ResearchGate. [Link]

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• Garcı́a-Sancho, C., et al. (2014). Easily recoverable and reusable p-toluenesulfonic acid for faster hydrolysis of waste polyethylene terephthalate. Green Chemistry, 16(7), 3514-3522. [Link]

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A Senior Application Scientist's Guide to the Characterization of Byproducts in 2-Bromobenzenesulfonic Acid Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Complexities of 2-Bromobenzenesulfonic Acid Synthesis

2-Bromobenzenesulfonic acid is a vital intermediate in the synthesis of a wide array of pharmaceuticals and other fine chemicals. Its production, most commonly achieved through the electrophilic sulfonation of bromobenzene, is a classic example of aromatic substitution. However, this process is seldom perfectly selective, leading to the formation of byproducts that can impact the purity, yield, and overall safety profile of the final active pharmaceutical ingredient (API).[1][2] A thorough understanding and robust characterization of these byproducts are therefore not merely an academic exercise but a critical component of process development and quality control in the pharmaceutical industry.

This guide provides an in-depth comparison of methodologies for the synthesis and characterization of byproducts in 2-bromobenzenesulfonic acid production. We will delve into the mechanistic origins of these impurities, offer detailed protocols for their identification and quantification, and explore alternative synthesis strategies that can mitigate their formation.

The Primary Synthesis Route and Its Inherent Byproducts: A Mechanistic Perspective

The direct sulfonation of bromobenzene is typically carried out using fuming sulfuric acid (a solution of sulfur trioxide, SO₃, in concentrated sulfuric acid) or concentrated sulfuric acid alone at elevated temperatures.[3][4] The reaction proceeds via an electrophilic aromatic substitution mechanism. The bromine atom on the benzene ring, while deactivating overall, is an ortho, para-director. This directing effect is a consequence of the resonance stabilization of the sigma complex intermediates formed during the electrophilic attack.

This inherent electronic preference leads to the formation of a mixture of isomeric products, with the desired 2-bromobenzenesulfonic acid (ortho isomer) and the primary byproduct, 4-bromobenzenesulfonic acid (para isomer), being the major components.[2][5] The steric hindrance from the bulky bromine atom can influence the ortho/para ratio, often favoring the para isomer.[6]

Beyond the principal isomeric byproduct, other impurities can arise under forcing reaction conditions. These include:

• 3-Bromobenzenesulfonic Acid (meta isomer): While electronically disfavored, small amounts of the meta isomer can be formed, particularly at higher temperatures.

• Dibromobenzenesulfonic Acids: If excess brominating agent is present or if the starting material contains dibromobenzene, di-substituted products can be formed.

• Benzenedisulfonic Acid Derivatives: Over-sulfonation can lead to the introduction of a second sulfonic acid group on the aromatic ring.

• Diphenyl Sulfones: At high temperatures, a side reaction can occur where the initially formed benzenesulfonic acid acts as an electrophile, attacking another molecule of bromobenzene to form brominated diphenyl sulfones.

The reversible nature of the sulfonation reaction can also be exploited. By heating a sulfonated aromatic compound in dilute acid, the sulfonic acid group can be removed.[7] This principle can sometimes be used to influence the isomer ratio, as the different isomers may have slightly different rates of desulfonation.

Visualizing the Reaction Pathway

Caption: Reaction scheme for the sulfonation of bromobenzene.

Comparative Analysis of Characterization Techniques

A multi-pronged analytical approach is essential for the comprehensive characterization of the product mixture. The choice of technique depends on the specific information required, from qualitative identification to precise quantitative analysis.

Technique	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a stationary phase and a mobile phase.	Excellent for separating non-volatile, polar compounds like sulfonic acids. Quantitative and reproducible.	Can require method development to achieve baseline separation of isomers.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds based on their boiling points and partitioning with a stationary phase, followed by mass analysis.	High separation efficiency and definitive identification through mass spectra.	Requires derivatization of non-volatile sulfonic acids to volatile esters or other derivatives, adding a step to the workflow.[8][9]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	Unparalleled for structural elucidation and isomer differentiation without the need for reference standards of all byproducts.[10][11][12]	Lower sensitivity compared to chromatographic techniques, making it less suitable for trace impurity analysis.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by a sample, providing information about the functional groups present.	Quick and simple method for confirming the presence of the sulfonic acid group.	Generally not suitable for isomer differentiation or quantification in a mixture.

Experimental Protocols for Byproduct Characterization

The following protocols provide a starting point for the analysis of a crude 2-bromobenzenesulfonic acid product mixture.

High-Performance Liquid Chromatography (HPLC) for Isomer Separation

This method is designed to separate the 2-, 3-, and 4-bromobenzenesulfonic acid isomers.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point. More specialized columns, such as those with polar end-capping, may offer improved peak shape.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5% to 30% B

  • 20-25 min: 30% to 5% B

  • 25-30 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the crude product in the initial mobile phase composition (95:5 water:acetonitrile with 0.1% formic acid) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Expected Outcome: The para-isomer (4-bromobenzenesulfonic acid) is typically less polar and will elute earlier than the ortho-isomer (2-bromobenzenesulfonic acid). The meta-isomer, if present, will likely have a retention time between the ortho and para isomers.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

This protocol describes the conversion of the sulfonic acids to their more volatile methyl esters for GC-MS analysis.

Step 1: Derivatization (Methyl Esterification)

• To approximately 10 mg of the crude product in a vial, add 1 mL of methanol.

• Add 3-5 drops of acetyl chloride dropwise while cooling the vial in an ice bath. Caution: This reaction is exothermic and produces HCl gas. Perform in a well-ventilated fume hood.

• Seal the vial and heat at 60 °C for 1 hour.

• Allow the vial to cool to room temperature.

• Evaporate the solvent and excess reagent under a stream of nitrogen.

• Redissolve the residue in 1 mL of dichloromethane for GC-MS analysis.

Step 2: GC-MS Analysis

• GC System: A standard GC-MS system.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 250 °C

• Injection Mode: Split (e.g., 20:1)

• Oven Program:

  • Initial temperature: 100 °C, hold for 2 min.

  • Ramp: 10 °C/min to 280 °C.

  • Hold at 280 °C for 5 min.

• MS Interface Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Mass Range: 50-400 amu

Expected Outcome: The methyl esters of the bromobenzenesulfonic acid isomers will be separated based on their boiling points. The mass spectra will show characteristic fragmentation patterns, including the molecular ion and fragments corresponding to the loss of the methoxy group and the SO₂CH₃ group.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR is invaluable for unequivocally identifying the isomers.

Sample Preparation: Dissolve approximately 20 mg of the crude product in a suitable deuterated solvent, such as deuterium oxide (D₂O) or dimethyl sulfoxide-d₆ (DMSO-d₆).

¹H NMR Spectroscopy:

• 2-Bromobenzenesulfonic Acid: The aromatic region will show a complex multiplet pattern due to the four adjacent protons. The proton ortho to the sulfonic acid group will be the most deshielded.

• 4-Bromobenzenesulfonic Acid: Due to the symmetry of the molecule, the aromatic region will show two doublets, each integrating to two protons. This "AA'BB'" system is a clear indicator of para-substitution.

¹³C NMR Spectroscopy:

• 2-Bromobenzenesulfonic Acid: Will show six distinct signals in the aromatic region.

• 4-Bromobenzenesulfonic Acid: Due to symmetry, will show only four signals in the aromatic region. The carbon attached to the bromine will be significantly shifted upfield due to the "heavy atom effect."[10]

Visualizing the Analytical Workflow

Caption: A typical analytical workflow for byproduct characterization.

Alternative Synthesis Routes for Improved Regioselectivity

Given the inherent formation of the para-isomer in direct sulfonation, alternative synthetic strategies can be employed to improve the yield of the desired 2-bromobenzenesulfonic acid.

Diazotization of 2-Bromoaniline-4-sulfonic Acid

This method offers excellent regioselectivity.

• Diazotization: 2-Bromoaniline-4-sulfonic acid is treated with sodium nitrite in the presence of a strong acid (e.g., HCl) at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Deamination: The diazonium group is then removed, typically by treatment with hypophosphorous acid (H₃PO₂), to yield 2-bromobenzenesulfonic acid.

This route avoids the formation of the 4-bromo isomer, but it requires the synthesis of the starting aminobenzenesulfonic acid.

Directed Ortho-Metalation

This approach provides a highly regioselective route to the 2-substituted product.

• Lithiation: Bromobenzene is treated with a strong organolithium base, such as n-butyllithium, at low temperatures. While bromine can undergo lithium-halogen exchange, under carefully controlled conditions, ortho-lithiation can be favored.

• Sulfonation: The resulting ortho-lithiated species is then quenched with a sulfonating agent, such as sulfur dioxide (SO₂) followed by an oxidative workup, or with sulfuryl chloride (SO₂Cl₂) followed by hydrolysis.

This method can provide high yields of the ortho-isomer but requires anhydrous conditions and the handling of pyrophoric reagents.

Conclusion

The synthesis of 2-bromobenzenesulfonic acid is a prime example of the challenges and intricacies of electrophilic aromatic substitution in an industrial setting. The formation of the 4-bromo isomer is an inherent consequence of the reaction mechanism, and its effective characterization is paramount. A combination of HPLC for quantitative analysis of isomers and NMR for definitive structural elucidation provides a robust analytical strategy. For applications requiring high isomeric purity, alternative synthesis routes, such as those involving diazotization or directed ortho-metalation, offer superior regioselectivity and should be considered. By understanding the underlying chemistry and employing the appropriate analytical tools, researchers and drug development professionals can effectively control and characterize the impurity profile of this important synthetic intermediate.

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comparing experimental vs. theoretical yield of 2-bromobenzenesulfonic acid

An In-Depth Technical Guide to Comparing Experimental vs. Theoretical Yield of 2-Bromobenzenesulfonic Acid

For researchers and professionals in drug development, a nuanced understanding of reaction yields is paramount. It extends beyond simple percentage calculations; it's about comprehending the intricate interplay between theoretical possibility and practical reality. This guide provides a comprehensive analysis of the synthesis of 2-bromobenzenesulfonic acid, dissecting the calculation of its theoretical yield and comparing it with a representative experimental outcome. We will explore the underlying chemical principles, provide a detailed experimental protocol, and analyze the factors contributing to the inevitable discrepancies between theory and practice.

The Significance of Yield: A Core Metric in Chemical Synthesis

In the realm of chemical synthesis, particularly within the pharmaceutical industry, yield is a critical performance indicator. The theoretical yield represents the maximum possible mass of a product that can be formed from the given amounts of reactants, assuming a perfect, 100% efficient reaction with no losses.[1][2][3] In contrast, the actual yield (or experimental yield) is the mass of the product that is physically obtained in the laboratory.[1][3]

The relationship between these two values is expressed as the percent yield , a key metric for evaluating the efficiency and viability of a synthetic route.[1][4]

Percent Yield = (Actual Yield / Theoretical Yield) x 100%

A high percent yield is often correlated with a more cost-effective and sustainable process, minimizing waste and maximizing output.[1] This guide uses the sulfonation of bromobenzene to illustrate these fundamental concepts in a practical context.

Part 1: Calculating the Theoretical Yield

The synthesis of 2-bromobenzenesulfonic acid is achieved through the electrophilic aromatic substitution of bromobenzene with fuming sulfuric acid (oleum).[5][6]

The balanced chemical equation is:

C₆H₅Br + SO₃ → C₆H₄BrSO₃H (in the presence of H₂SO₄)

To calculate the theoretical yield, one must first identify the limiting reagent—the reactant that will be completely consumed first, thereby limiting the amount of product that can be formed.[2][7]

Step-by-Step Theoretical Yield Calculation

Let's assume a starting reaction with 10.0 g of bromobenzene and an excess of fuming sulfuric acid.

Step 1: Calculate the moles of the limiting reactant (Bromobenzene).

First, we need the molar masses of the key substances.

Compound	Molecular Formula	Molar Mass ( g/mol )
Bromobenzene	C₆H₅Br	157.01
2-Bromobenzenesulfonic Acid	C₆H₅BrO₃S	237.07[8][9]

Moles of Bromobenzene = Mass / Molar Mass Moles of Bromobenzene = 10.0 g / 157.01 g/mol ≈ 0.0637 mol

Step 2: Use Stoichiometry to Determine Moles of Product.

The reaction stoichiometry is 1:1. Therefore, for every mole of bromobenzene consumed, one mole of bromobenzenesulfonic acid is produced.

Moles of 2-Bromobenzenesulfonic Acid = Moles of Bromobenzene ≈ 0.0637 mol

Step 3: Calculate the Theoretical Yield in Grams.

Theoretical Yield = Moles of Product x Molar Mass of Product Theoretical Yield = 0.0637 mol x 237.07 g/mol ≈ 15.09 g

Thus, the maximum possible mass of 2-bromobenzenesulfonic acid that can be produced from 10.0 g of bromobenzene is 15.09 grams .

Part 2: Experimental Protocol and Reaction Mechanism

The following protocol outlines a standard laboratory procedure for the synthesis. The causality behind each step is explained to provide a deeper understanding of the process.

Detailed Experimental Protocol

Reagents & Equipment:

• Bromobenzene (10.0 g, ~0.0637 mol)

• Fuming Sulfuric Acid (20% SO₃, ~20 mL)

• Ice bath

• Round-bottom flask with magnetic stirrer

• Drying tube (CaCl₂)

• Beaker with ice-cold saturated NaCl solution

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: Place 10.0 g of bromobenzene into a clean, dry round-bottom flask equipped with a magnetic stir bar. Place the flask in an ice bath to cool.

  • Causality: The sulfonation reaction is highly exothermic. Cooling is essential to control the reaction rate and prevent unwanted side reactions or degradation of the product.

• Addition of Sulfonating Agent: Slowly and carefully, add 20 mL of fuming sulfuric acid (oleum) to the cooled bromobenzene with continuous stirring. Fit a drying tube to the flask.

  • Causality: Fuming sulfuric acid, a solution of SO₃ in H₂SO₄, provides a high concentration of the active electrophile, sulfur trioxide (SO₃), driving the reaction forward.[5][6] Slow addition is crucial for temperature control. The drying tube prevents atmospheric moisture from reacting with the oleum.

• Reaction: Once the addition is complete, remove the flask from the ice bath and allow it to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Work-up (Quenching & Precipitation): Carefully pour the reaction mixture over a beaker of crushed ice and saturated sodium chloride solution. A white precipitate of the sulfonic acid should form.

  • Causality: Pouring the acidic mixture into ice water serves two purposes: it safely quenches the highly corrosive acid and decreases the solubility of the sulfonic acid product, causing it to precipitate. The saturated NaCl solution further reduces the product's solubility through the common ion effect.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with small portions of cold, saturated NaCl solution to remove residual acid.

  • Causality: Vacuum filtration is an efficient method for separating the solid product from the liquid. Washing with a cold salt solution removes impurities without significantly dissolving the desired product.

• Drying & Weighing: Press the solid dry on the filter paper and then transfer it to a watch glass to air dry or dry in a desiccator. Once completely dry, weigh the product to determine the actual yield .

The Underlying Mechanism: Electrophilic Aromatic Substitution

The sulfonation of bromobenzene is a classic example of an electrophilic aromatic substitution reaction. The bromine atom on the benzene ring acts as an ortho, para-directing group, meaning the incoming sulfonic acid group will primarily add at the positions adjacent (ortho) or opposite (para) to the bromine.[10][11]

The mechanism proceeds in three main stages:

• Generation of the Electrophile: Sulfur trioxide (SO₃) is a powerful electrophile due to the highly electronegative oxygen atoms pulling electron density from the central sulfur atom.[5][6] In fuming sulfuric acid, SO₃ is readily available.

• Electrophilic Attack: The π-electron system of the bromobenzene ring attacks the electrophilic sulfur atom of SO₃. This disrupts the ring's aromaticity and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[12][13]

• Deprotonation: A weak base (like HSO₄⁻) removes a proton from the carbon atom bonded to the new sulfonic group, restoring the ring's aromaticity and yielding the final product.[14]

Caption: The electrophilic aromatic substitution mechanism for sulfonation.

Part 3: Comparison and Discrepancy Analysis

Let's assume after performing the experiment, the actual yield of dry 2-bromobenzenesulfonic acid was measured to be 11.85 g .

Yield Comparison

Metric	Calculated/Measured Value
Theoretical Yield	15.09 g
Actual (Experimental) Yield	11.85 g
Percent Yield	(11.85 g / 15.09 g) x 100% = 78.5%

A percent yield of 78.5% is respectable for this type of reaction, but it highlights a significant deviation from the 100% theoretical maximum. Understanding the reasons for this difference is crucial for process optimization.

Factors Affecting Experimental Yield

The discrepancy between theoretical and actual yield is rarely due to a single cause but rather a combination of systematic and random errors. [15]

• Incomplete Reaction & Reversibility: Aromatic sulfonation is a reversible process. [5][6][13]The reaction can proceed in the reverse direction (desulfonation), especially if excess water is present or if the reaction mixture is heated in dilute acid. [16]This equilibrium prevents the reaction from reaching 100% completion.

• Side Reactions: The bromine substituent is ortho, para-directing. [11]This means that alongside the desired ortho product (2-bromobenzenesulfonic acid), the para isomer (4-bromobenzenesulfonic acid) is also formed. [10][11]The formation of this major byproduct consumes reactants that would otherwise have formed the desired product, directly lowering the specific yield of the target molecule.

• Mechanical and Transfer Losses: Product is inevitably lost during transfers between glassware, adherence to the walls of the flask, during filtration, and in the filtrate. [4]While careful technique can minimize these losses, they can never be entirely eliminated.

• Purity of Product: The calculated actual yield assumes the weighed product is 100% pure. If the product is not perfectly dry and contains residual solvent (water), its mass will be artificially inflated, potentially leading to a percent yield over 100%. [1]Conversely, impurities that are washed away during purification represent a loss of mass.

• Purity of Reactants: The theoretical calculation assumes that the starting materials are 100% pure. Impurities in the initial bromobenzene would mean that the actual amount of reactant is less than what was weighed, leading to a lower-than-expected yield. [4]

Conclusion

The comparison between the theoretical and experimental yield of 2-bromobenzenesulfonic acid provides a clear, practical illustration of the challenges inherent in chemical synthesis. While theoretical calculations offer an essential benchmark based on stoichiometry, the experimental reality is governed by reaction equilibria, side products, and the physical limitations of laboratory procedures. A thorough analysis of the factors causing yield loss is not merely an academic exercise; it is a fundamental component of process development, enabling scientists to refine methodologies, improve efficiency, and ultimately achieve more robust and economically viable synthetic outcomes.

References

• Title: 12.9: Theoretical Yield and Percent Yield Source: Chemistry LibreTexts URL: [Link]

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• Title: Sulfonation of Benzene & Desulfonation Reaction Mechanism Source: The Organic Chemistry Tutor (YouTube) URL: [Link]

• Title: Synthesis method of 2-bromobenzenesulfonyl chloride and derivatives thereof Source: Google Patents URL

• Title: 2-bromobenzenesulfonic Acid Source: PubChem URL: [Link]

• Title: Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution Source: Master Organic Chemistry URL: [Link]

• Title: Sulfonation of Benzene Source: Chemistry Steps URL: [Link]

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• Title: Show the equations for preparing p-bromobenzenesulfonic acid and m-bromobenzenesulfonic acid. Source: Study.com URL: [Link]

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 2-Bromobenzenesulfonic Acid for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers handling specialized reagents like 2-bromobenzenesulfonic acid (CAS 576-92-1), a halogenated aromatic sulfonic acid, adherence to proper disposal protocols is not merely a regulatory requirement but a critical component of a robust safety culture. This guide provides a detailed, step-by-step framework for the safe disposal of 2-bromobenzenesulfonic acid, grounded in established safety protocols and regulatory standards, to ensure the protection of personnel and the environment.

Section 1: Hazard Assessment & Immediate Safety Precautions

Before any handling or disposal begins, a thorough understanding of the compound's hazards is essential. While a complete Safety Data Sheet (SDS) can be elusive, data from analogous compounds like benzenesulfonic acid and information from chemical suppliers indicate that 2-bromobenzenesulfonic acid should be handled as a corrosive and potentially irritating substance[1][2].

Primary Hazards:

• Corrosivity: As a strong acid, it can cause severe skin burns and serious eye damage[1][3].

• Respiratory Irritation: Inhalation of dust or mist may cause respiratory irritation[3].

• Aquatic Toxicity: Like many aromatic compounds, it may be harmful to aquatic life[1].

The causality behind these hazards lies in its chemical structure: the sulfonic acid group confers strong acidic properties, while the brominated benzene ring presents potential environmental and toxicological concerns typical of halogenated organic compounds.

Required Personal Protective Equipment (PPE)

A proactive approach to safety mandates the use of appropriate PPE to create a barrier between the researcher and the chemical. The following PPE is mandatory when handling 2-bromobenzenesulfonic acid in any form (solid, solution, or waste).

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes of corrosive liquid and airborne particles, preventing severe eye damage.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Prevents direct skin contact and chemical burns.
Body Protection	A flame-resistant laboratory coat	Protects skin and personal clothing from spills and contamination.
Work Area	A certified chemical fume hood or well-ventilated area	Minimizes the risk of inhaling dust or vapors, preventing respiratory tract irritation[1][3].

Section 2: Waste Characterization and Segregation

Proper disposal begins with correct waste characterization. Due to its strong acidic nature, any aqueous waste stream containing 2-bromobenzenesulfonic acid with a pH less than or equal to 2.0 must be classified as a corrosive hazardous waste under the Resource Conservation and Recovery Act (RCRA), with the EPA waste code D002 [4][5][6].

The Principle of Segregation: The most critical step in waste management is segregation. Waste containing 2-bromobenzenesulfonic acid is a halogenated organic acid . It must NEVER be mixed with:

• Bases or strong oxidizers (can cause violent reactions).

• Cyanide-containing waste (can generate toxic hydrogen cyanide gas).

• Sulfide-containing waste (can generate toxic hydrogen sulfide gas).

• Non-halogenated organic waste (mixing increases disposal costs and complexity)[7][8].

All waste must be collected in a designated, leak-proof, and chemically compatible container (e.g., glass or polyethylene) that is clearly labeled "Hazardous Waste: 2-Bromobenzenesulfonic Acid, Corrosive, Halogenated Organic"[7][8].

Section 3: Step-by-Step Disposal Procedures

There are two primary pathways for the disposal of 2-bromobenzenesulfonic acid waste. The choice depends on the nature of the waste (solid vs. dilute aqueous) and institutional policy. The flowchart below outlines the decision-making process.

Caption: Disposal decision workflow for 2-bromobenzenesulfonic acid.

Pathway A: Direct Disposal via EHS (Primary Recommended Method)

This is the safest and most compliant method for all forms of 2-bromobenzenesulfonic acid waste, including pure solid, contaminated labware (gloves, wipes), and concentrated solutions.

Protocol:

• Containment: Carefully place the solid waste or concentrated liquid into a designated hazardous waste container. For solids, avoid generating dust[1]. For liquids, use a funnel to prevent spills.

• Labeling: Ensure the container is accurately labeled with its contents and associated hazards (e.g., "Corrosive," "Halogenated"). The label must include the date of initial waste accumulation[9].

• Storage: Store the sealed container in a designated satellite accumulation area, away from incompatible materials.

• Pickup: Arrange for disposal through your institution's Environmental Health & Safety (EHS) department[10].

Pathway B: On-Site Neutralization (Dilute Aqueous Waste ONLY)

This procedure should only be performed on dilute (<5%) aqueous solutions and only if explicitly permitted by your institution's EHS department . The neutralization of a strong acid is an exothermic reaction that requires careful control[11].

Protocol:

• Preparation: Conduct the procedure in a chemical fume hood. Place a large beaker containing a stir bar and a significant volume of ice water (e.g., a 10:1 ratio of water to acid solution) on a stir plate.

• Dilution: Begin stirring the ice water. Slowly and carefully add the dilute 2-bromobenzenesulfonic acid solution to the water. Always add acid to water , never the reverse, to dissipate heat effectively.

• Neutralization: Prepare a dilute basic solution, such as 5% sodium carbonate or sodium hydroxide. Slowly add the basic solution dropwise to the stirring, diluted acid.

• Monitoring: Monitor the pH of the solution continuously using a calibrated pH meter or pH strips.

• Endpoint: Continue adding the base until the pH is stable within a neutral range (typically 6.0-8.0, consult your local wastewater regulations)[4].

• Disposal: If permitted by local regulations, the neutralized solution can be poured down the drain, followed by a large volume of running water (at least 20 parts water to 1 part neutralized solution). If not permitted, it must be collected as hazardous waste.

Section 4: Spill and Emergency Management

In the event of a spill or exposure, immediate and correct action is critical.

Spill Cleanup Protocol:

• Evacuate & Secure: Alert personnel and restrict access to the area. Ensure the area is well-ventilated[12].

• Assess: Wearing full PPE, assess the extent of the spill.

• Contain & Absorb: For a solid spill, gently cover with an inert material like sand to prevent dust from becoming airborne. For a liquid spill, cover with a non-combustible absorbent material such as vermiculite or sand[12].

• Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container for disposal[12].

• Decontaminate: Wipe the spill area with a damp cloth, disposing of the cloth as hazardous waste. Follow with a soap and water wash.

Exposure Response:

• Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention[3].

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[3].

• Inhalation: Move the person to fresh air. Seek immediate medical attention[3].

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and have the person drink one or two glasses of water. Seek immediate medical attention[3].

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• ROTH, C. (n.d.). Safety Data Sheet: Bromobenzene.
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• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.

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